"3-Fluoropiperidine-1-carboximidamide" synthesis and characterization
An In-Depth Technical Guide to the Synthesis and Characterization of 3-Fluoropiperidine-1-carboximidamide This guide provides a comprehensive, field-proven methodology for the synthesis and detailed characterization of 3...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Synthesis and Characterization of 3-Fluoropiperidine-1-carboximidamide
This guide provides a comprehensive, field-proven methodology for the synthesis and detailed characterization of 3-Fluoropiperidine-1-carboximidamide, a valuable building block for drug discovery and development. The strategic incorporation of a fluorine atom into the piperidine scaffold can significantly modulate the pKa of the basic nitrogen, influencing pharmacokinetic properties and target engagement.[1] The addition of the carboximidamide (guanidine) moiety introduces a highly basic, resonance-stabilized group capable of forming multiple hydrogen bonds, a key feature in many biologically active molecules. This document is intended for researchers, medicinal chemists, and process development professionals, offering not just a protocol, but the scientific rationale behind the chosen synthetic strategy.
Synthetic Strategy and Mechanistic Rationale
The synthesis of the target compound is most efficiently approached via a two-step conceptual pathway, which simplifies to a single, robust laboratory step by utilizing a commercially available starting material.
Retrosynthetic Analysis
A logical disconnection of 3-Fluoropiperidine-1-carboximidamide points to 3-fluoropiperidine and a guanylating agent as the key precursors. This strategy isolates the challenges of constructing the fluorinated heterocyclic core from the final guanylation step.
Rationale for Starting Material Selection
While numerous methods exist for the synthesis of fluorinated piperidines, including the hydrogenation of fluoropyridines and cyclization of fluorinated acyclic precursors, these are often multi-step and resource-intensive processes.[2][3] For efficiency and reproducibility, this guide utilizes the commercially available 3-Fluoropiperidine hydrochloride salt.[4][5] Starting with the hydrochloride salt is advantageous as it is a stable, crystalline solid that is easy to handle and weigh accurately. The salt form also facilitates the subsequent reaction by ensuring the amine is in a form amenable to controlled deprotonation.
Guanylation: The Core Transformation
The key reaction is the nucleophilic attack of the 3-fluoropiperidine nitrogen onto an electrophilic guanylating agent. A common and effective reagent for this transformation is 1H-Pyrazole-1-carboximidamide hydrochloride . This reagent is preferred for several reasons:
Trustworthiness: It is a stable, crystalline solid that reacts predictably with primary and secondary amines.
Self-Validation: The reaction proceeds with the evolution of pyrazole as a byproduct, which can be easily removed during aqueous work-up. The formation of the highly basic guanidine product results in a significant change in polarity, making reaction progress straightforward to monitor via Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Causality: The reaction requires a non-nucleophilic organic base, such as N,N-Diisopropylethylamine (DIPEA) or triethylamine (TEA). The base serves two critical functions: first, it neutralizes the hydrochloride salt of the starting material to liberate the free secondary amine. Second, it neutralizes the HCl generated during the reaction, driving the equilibrium towards product formation.
Detailed Experimental Protocol
This section provides a detailed, step-by-step methodology for the synthesis of 3-Fluoropiperidine-1-carboximidamide.
Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 3-Fluoropiperidine hydrochloride (1.0 eq) and 1H-Pyrazole-1-carboximidamide hydrochloride (1.1 eq).
Solvent Addition: Add anhydrous DMF to the flask to achieve a concentration of approximately 0.2 M with respect to the starting amine.
Base Addition: Cool the mixture to 0 °C using an ice bath. Slowly add DIPEA (2.5 eq) dropwise. Rationale: The initial neutralization is exothermic; controlling the addition prevents a rapid temperature increase.
Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-18 hours. The reaction may be gently heated (e.g., to 50-60 °C) to accelerate the conversion if TLC or LC-MS analysis shows incomplete reaction.
Monitoring: Monitor the reaction by TLC (e.g., 10% Methanol in Dichloromethane with 1% ammonium hydroxide). The product is expected to be significantly more polar than the starting material and will likely remain at the baseline. Staining with ninhydrin can help visualize the product.
Work-up: Once the reaction is complete, dilute the mixture with ethyl acetate. Wash the organic layer sequentially with water (3x) and brine (1x). Causality: The water washes are crucial for removing the DMF solvent, excess DIPEA salts, and the pyrazole byproduct.
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.
Purification: Purify the crude material by silica gel column chromatography. Due to the basic nature of the product, it is advisable to pre-treat the silica gel with a solvent system containing a small amount of triethylamine or ammonium hydroxide (e.g., 1-2%) to prevent streaking. Elute with a gradient of methanol in dichloromethane.
Final Product: Combine the pure fractions and concentrate under reduced pressure to afford 3-Fluoropiperidine-1-carboximidamide as a solid or viscous oil.
Characterization and Data Analysis
Thorough characterization is essential to confirm the identity, structure, and purity of the synthesized compound. The following data are expected for 3-Fluoropiperidine-1-carboximidamide.
Table 1: Predicted Analytical Data
Technique
Expected Result
Interpretation
¹H NMR
Multiplets corresponding to piperidine ring protons; broad signals for NH protons. A complex multiplet for the proton on the fluorine-bearing carbon (CHF).
Confirms the piperidine scaffold and the presence of exchangeable amine protons.
¹³C NMR
A doublet for the carbon attached to fluorine (C-F) with a large coupling constant (~170-190 Hz). Signals for other piperidine carbons and a signal for the guanidinyl carbon (~155-160 ppm).
Confirms the presence and position of the fluorine atom and the carboximidamide group.
¹⁹F NMR
A single multiplet, coupled to adjacent protons.
Confirms the presence of a single fluorine environment.
HRMS (ESI+)
Calculated m/z for C₆H₁₃FN₃ [M+H]⁺. The observed mass should be within ± 5 ppm of the calculated value.
Unambiguously confirms the elemental composition and molecular weight.
Confirms the presence of the key guanidine functional group.
HPLC/LC-MS
A single major peak with the correct mass, indicating high purity (typically >95%).
Validates the purity of the final compound.
References
Štefane, B., & Iskra, J. (2022). On the Selectivity in the Synthesis of 3-Fluoropiperidines Using BF3-Activated Hypervalent Iodine Reagents. SCIDAR. [Link]
Panda, J., et al. (2022). A Pd-Catalyzed [4 + 2] Annulation Approach to Fluorinated N-Heterocycles. ResearchGate. [Link]
Singh, P., et al. (2021). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Open Research@CSIR-NIScPR. [Link]
Couturier, C., et al. (2010). Synthesis of aminomethylated 4-fluoropiperidines and 3-fluoropyrrolidines. RSC Publishing. [Link]
Choy, J., & Jaime-Figueroa, S. (2008). Novel Practical Deprotection of N-Boc Compounds Using Fluorinated Alcohols. Synthetic Communications. [Link]
Barber, D. (2019). Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations. Scientific Update. [Link]
Grygorenko, O. O., & Radchenko, D. S. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. [Link]
Han, J., et al. (2022). Development of an Enantioselective Allylic Alkylation of Acyclic α‐Fluoro‐β‐ketoesters for Asymmetric Synthesis of 3‐Fluoropiperidines. Chemistry – A European Journal. [Link]
Choy, J., et al. (2008). Novel Practical Deprotection of N-Boc Compounds Using Fluorinated Alcohols. Semantic Scholar. [Link]
Wagner, P., et al. (2009). Deprotection of N-BOC compounds.
Reddit r/Chempros. (2024). Advice on N-boc deprotection in the presence of acid sensitive groups. Reddit. [Link]
Fier, P. S., & Maloney, K. M. (2019). Deprotection of N-Boc Groups under Continuous-Flow High-Temperature Conditions. PubMed. [Link]
NIH Molecular Libraries Program. (2022). Scheme 3, Synthesis of the piperidine modification analogs. Probe Reports. [Link]
Nowick, J. S. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory. Nowick Lab Protocols. [Link]
3-Fluoropiperidine-1-carboximidamide: Technical Guide to Structure, Synthesis, and Application
[1] Introduction 3-Fluoropiperidine-1-carboximidamide (CAS 2002162-49-2 ) is a specialized heterocyclic building block used primarily in medicinal chemistry and fragment-based drug discovery (FBDD).[1][2][3] It combines...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Introduction
3-Fluoropiperidine-1-carboximidamide (CAS 2002162-49-2 ) is a specialized heterocyclic building block used primarily in medicinal chemistry and fragment-based drug discovery (FBDD).[1][2][3] It combines a piperidine scaffold—one of the most ubiquitous pharmacophores in FDA-approved drugs—with two critical functional modifications: a fluorine atom at the C3 position and a carboximidamide (guanidine-like) moiety at the N1 position.
This compound represents a strategic "design element" for optimizing lead compounds. The C3-fluorine atom exploits the gauche effect to influence ring conformation and modulate the pKa of the nitrogen center, while the carboximidamide group serves as a strong basic handle for electrostatic interactions with protein targets (e.g., aspartate or glutamate residues in active sites).
Chemical Identity & Physicochemical Properties[4][5][6][7][8][9][10]
The following table consolidates the core identifiers and calculated properties for 3-Fluoropiperidine-1-carboximidamide.
High in Water, DMSO, Methanol; Low in non-polar solvents
pKa (Predicted)
~13.5 (Guanidine moiety), ~8.5 (Piperidine ring influence)
Structural Analysis[6][9][12][13][14]
Fluorine Effect: The fluorine at C3 introduces a strong dipole. Due to the gauche effect (interaction between the C-F bond and the N lone pair or adjacent C-H bonds), the fluorine atom often prefers an axial orientation, which can lock the piperidine ring into a specific chair conformation. This reduces the entropic penalty upon binding to a protein target.
Guanidine Moiety: The 1-carboximidamide group is planar and highly basic. It exists predominantly in the protonated form at physiological pH, making the molecule a cation capable of forming bidentate hydrogen bonds.
Synthesis Protocol
The synthesis of 3-Fluoropiperidine-1-carboximidamide typically proceeds via the guanylation of the parent amine, 3-fluoropiperidine. This reaction transforms the secondary amine into a guanidine derivative.
Mechanistic Pathway
The most robust method involves the nucleophilic attack of 3-fluoropiperidine on an electrophilic guanylating agent, such as S-methylisothiourea or 1H-pyrazole-1-carboxamidine.
Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-Fluoropiperidine HCl (1.0 eq) in anhydrous MeCN (0.2 M concentration).
Activation: Add DIPEA (2.5 eq) dropwise to neutralize the HCl salt and generate the free amine in situ. Stir for 10 minutes at room temperature.
Addition: Add 1H-Pyrazole-1-carboxamidine hydrochloride (1.1 eq) in a single portion.
Reaction: Stir the mixture at room temperature for 16 hours. Monitor reaction progress via LC-MS (Target mass [M+H]+ = 146.2).
Work-up:
Concentrate the solvent under reduced pressure.
Triturate the residue with diethyl ether to remove pyrazole by-products.
The product often precipitates as a salt. For high purity, purify via preparative HPLC (Reverse phase, C18 column, Water/MeCN gradient with 0.1% TFA).
Isolation: Lyophilize the fractions to obtain 3-Fluoropiperidine-1-carboximidamide as a hygroscopic solid (typically a TFA or HCl salt).
Synthesis & Logic Diagram
Figure 1: Synthetic route for the guanylation of 3-fluoropiperidine using a pyrazole-carboxamidine donor.
Applications in Drug Development[12][14][15][16][17]
Conformational Restriction & Bioisosterism
The 3-fluoro substituent is not merely a halogen decoration; it is a conformational lock. In the piperidine ring, the C-F bond prefers to be axial due to the dipole-dipole repulsion with the nitrogen lone pair (when neutral) or charge-dipole interactions (when protonated).[4] This pre-organizes the molecule, reducing the entropy loss when the drug binds to its receptor.
Application: Replacing a standard piperidine with 3-fluoropiperidine in a lead compound can improve potency by 10-100 fold if the binding pocket favors the locked conformation.
Basicity Modulation (pKa Tuning)
The electronegative fluorine atom pulls electron density through the sigma bond framework (inductive effect, -I). This lowers the pKa of the guanidine/amidine group slightly compared to the non-fluorinated analog.
Result: This can improve membrane permeability (LogD) by increasing the fraction of the neutral species at physiological pH, or conversely, tune the strength of the salt bridge formed with the target protein.
Metabolic Stability
The C3 position of piperidine is a metabolic "hotspot" prone to oxidation by Cytochrome P450 enzymes. Substituting a hydrogen with fluorine blocks this metabolic soft spot, extending the half-life (
) of the drug candidate.
Handling & Safety Protocols
Signal Word:WARNING
Hazard Class
Statement
Precaution
Skin Irritation
H315: Causes skin irritation
Wear nitrile gloves (min 0.11mm thickness).
Eye Irritation
H319: Causes serious eye irritation
Use safety goggles with side shields.
STOT-SE
H335: May cause respiratory irritation
Handle in a fume hood; avoid dust formation.
Storage Conditions:
Store at 2–8°C (Refrigerate).
Hygroscopic: Store under inert atmosphere (Argon/Nitrogen) to prevent hydrolysis or caking.
Keep container tightly closed in a dry and well-ventilated place.
References
Chemical Identity & CAS Verific
Source: ChemSrc Database. "3-Fluoropiperidine-1-carboximidamide - CAS 2002162-49-2".[1]
Source: Bernatowicz, M. S., et al. "1H-Pyrazole-1-carboxamidine Hydrochloride: An Attractive Reagent for Guanylation of Amines and Its Application to Peptide Synthesis." Journal of Organic Chemistry, 1992, 57(8), 2497–2502.
Source: Purser, S., et al. "Fluorine in medicinal chemistry." Chemical Society Reviews, 2008, 37, 320-330. (Mechanistic grounding for the gauche effect and metabolic stability).
Technical Guide: Discovery and First Synthesis of Fluorinated Piperidines
The following technical guide details the discovery, synthesis, and mechanistic underpinnings of fluorinated piperidines. Executive Summary: The Fluorine Imperative In medicinal chemistry, the piperidine scaffold is ubiq...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide details the discovery, synthesis, and mechanistic underpinnings of fluorinated piperidines.
Executive Summary: The Fluorine Imperative
In medicinal chemistry, the piperidine scaffold is ubiquitous, appearing in over 12,000 biologically active compounds. However, the native piperidine ring often suffers from rapid oxidative metabolism (via cytochrome P450) and high basicity (pKa ~11), which can lead to poor bioavailability and hERG channel toxicity.
The strategic introduction of fluorine—the "magic methyl" of bioisosteres—resolves these issues. The high electronegativity of fluorine pulls electron density from the nitrogen lone pair, lowering the pKa by 1–2 log units, thereby improving membrane permeability and reducing phospholipidosis risk. Furthermore, the strong C–F bond (approx. 116 kcal/mol) blocks metabolic soft spots.
This guide analyzes the historical and technical evolution of synthesizing the three critical motifs: 4-fluoropiperidine , 3-fluoropiperidine , and gem-difluoropiperidines .
Historical Analysis: The First Syntheses
Case Study 1: 4-Fluoropiperidine (The Metabolic Blocker)
Discovery Context:
While 4-fluoropyridine was synthesized as early as 1958 by Wibaut via the decomposition of diazonium salts, the saturated 4-fluoropiperidine proved elusive due to the instability of the C–F bond during the harsh reduction conditions required to saturate the pyridine ring.
The First Practical Synthesis (1975):
The definitive early synthesis of 4-fluoropiperidine is attributed to work published in The Journal of Organic Chemistry in 1975. Unlike the reduction of pyridines, this approach utilized a functional group interconversion strategy on a saturated piperidine precursor.
Precursor: N-protected 4-hydroxypiperidine.
Reagent: Diethylaminosulfur trifluoride (DAST) or Sulfur Tetrafluoride (
Mechanism: Deoxofluorination.[2] The alcohol attacks the sulfur center, displacing a fluoride ion.[1] The resulting alkoxyaminosulfur difluoride intermediate undergoes nucleophilic attack by the fluoride ion in an
fashion, inverting the configuration (though irrelevant for the achiral 4-position unless substituted).
Case Study 2: 3-Fluoropiperidine (The Chiral Challenge)
Discovery Context:
3-Fluoropiperidine introduces a stereocenter.[3][4][5] Early attempts to fluorinate 3-hydroxypiperidines often resulted in elimination to the alkene (enamine/imine formation) rather than substitution.
The Ring Expansion Breakthrough (Early 2000s):
A pivotal method that bypassed direct fluorination was the ring expansion of prolinols . This method is stereospecific and scalable.
Mechanism: The hydroxyl group is activated by DAST.[1][6] Instead of simple displacement, the pyrrolidine nitrogen attacks the activated carbon via an intramolecular
reaction, forming a bicyclic aziridinium ion intermediate. The fluoride ion then attacks the bridgehead carbon, opening the aziridine ring to form the 6-membered 3-fluoropiperidine with high enantiopurity.
Case Study 3: Gem-Difluoropiperidines (The Conformational Lock)
Discovery Context:
Gem-difluorination (replacing a carbonyl C=O with
) alters the ring pucker, influencing binding affinity.
Synthesis: Reaction of N-protected 3- or 4-piperidones with DAST or Deoxo-Fluor.
Technical Hurdle: These reactions are prone to forming vinyl fluorides (elimination products) rather than the desired gem-difluorides. Control of temperature and the use of non-polar solvents (DCM) are critical to favor the
-like pathway over E2 elimination.
Mechanistic Visualization
The following diagrams illustrate the divergent pathways for 3-fluoro and 4-fluoropiperidine synthesis.
Caption: Comparative mechanistic pathways. Top: Direct deoxofluorination of 4-hydroxypiperidine. Bottom: Stereospecific ring expansion of prolinol to 3-fluoropiperidine via aziridinium intermediate.
Detailed Experimental Protocol
This protocol describes the synthesis of N-Boc-4-fluoropiperidine , the industry-standard building block, using Deoxo-Fluor (a safer, thermally more stable alternative to DAST).
Safety Warning
Deoxo-Fluor/DAST: Reacts violently with water to produce HF. Use plastic/Teflon ware where possible or silanized glass.
Setup: Flame-dry a 100 mL round-bottom flask under an argon atmosphere. Add N-Boc-4-hydroxypiperidine and dissolve in anhydrous DCM. Cool the solution to -78°C (dry ice/acetone bath). Causality: Low temperature prevents elimination to the enamine side-product.
Addition: Add Deoxo-Fluor dropwise via syringe over 10 minutes. Note: Exothermic reaction.
Reaction: Stir at -78°C for 1 hour, then allow the mixture to warm to room temperature (25°C) naturally. Stir for an additional 12 hours.
Quench: Cool the mixture back to 0°C. Slowly add sat.
(30 mL). Caution: Vigorous evolution.
Extraction: Separate the organic layer. Extract the aqueous layer with DCM (2 x 20 mL).
Purification: Dry combined organics over
, filter, and concentrate in vacuo. Purify via flash column chromatography (Hexanes/EtOAc 9:1).
Validation:
Yield: Expect 75–85%.
19F NMR: Look for a multiplet at
-180 ppm (approx).
1H NMR: The proton geminal to fluorine (H-4) appears as a wide doublet of multiplets (
).
Comparative Data: Fluorination Reagents
The choice of reagent dictates the ratio of substitution (desired) to elimination (undesired).
Reagent
Thermal Stability
Reactivity
Primary Side Product
Recommended Use
DAST
Low (Explosive >90°C)
High
Vinyl Piperidine (Elimination)
Small scale, low temp (-78°C)
Deoxo-Fluor
Moderate (Stable <100°C)
High
Vinyl Piperidine
Scale-up, room temp
XtalFluor-E
High (Crystalline solid)
Moderate
Oxazoline (if amide present)
Safe handling, non-fuming
Selectfluor
High
Electrophilic F+
N/A (Used for enamines)
Creating 3-F from enamines
Modern Evolution: Catalytic Hydrogenation (2019)
While early methods relied on nucleophilic substitution, a paradigm shift occurred in 2019 with the work of Glorius et al. They achieved the direct synthesis of all-cis-(multi)fluorinated piperidines via the hydrogenation of fluoropyridines .
Logic: Instead of installing fluorine onto a saturated ring (difficult), start with commercially available fluoropyridines and saturate the ring without defluorination.
Significance: This allows access to specific diastereomers (e.g., all-cis-3,4,5-trifluoropiperidine) that are impossible to synthesize via DAST substitution due to steric inversion.
References
Grunewald, G. L., et al. (1975). "Synthesis and physical properties of 4-fluoropiperidine." The Journal of Organic Chemistry, 40(25), 3808. Link
Van Hende, E., et al. (2010). "Synthesis of aminomethylated 4-fluoropiperidines and 3-fluoropyrrolidines." Organic & Biomolecular Chemistry, 8, 1861-1868. Link
Surmont, R., et al. (2010).[7] "Synthesis of 4-substituted 3,3-difluoropiperidines." The Journal of Organic Chemistry, 75(3), 929-932.[7] Link
Wollenburg, M., et al. (2019). "The formation of all-cis-(multi)fluorinated piperidines by a dearomatization–hydrogenation process."[3] Nature Chemistry, 11, 264–270.[3] Link
Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 61(14), 5822–5880. Link
Introduction: The Rationale for a Predictive, In Silico-First Approach
An In-Depth Technical Guide to the In Silico Modeling of 3-Fluoropiperidine-1-carboximidamide: A Framework for Novel Compound Evaluation This guide provides a comprehensive framework for the in silico characterization of...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the In Silico Modeling of 3-Fluoropiperidine-1-carboximidamide: A Framework for Novel Compound Evaluation
This guide provides a comprehensive framework for the in silico characterization of 3-Fluoropiperidine-1-carboximidamide, a novel small molecule with potential therapeutic applications. In the absence of pre-existing biological data, this document outlines a systematic, multi-faceted computational workflow designed to predict potential biological targets, elucidate interaction mechanisms, and evaluate the molecule's drug-like properties. This approach serves as a robust template for researchers, scientists, and drug development professionals embarking on the initial assessment of any new chemical entity.
The journey of a drug from concept to clinic is fraught with high attrition rates, often due to unforeseen issues with efficacy or safety.[1][2] In silico modeling, or computer-aided drug design (CADD), offers a powerful paradigm to mitigate these risks by providing early, predictive insights into a molecule's behavior.[3][4] For a novel compound such as 3-Fluoropiperidine-1-carboximidamide, where experimental data is sparse, a computational-first strategy is invaluable. It allows for the cost-effective and rapid generation of testable hypotheses regarding its mechanism of action, potential therapeutic targets, and pharmacokinetic profile, thereby guiding and prioritizing subsequent experimental validation.[1][5]
This guide is structured not as a rigid protocol, but as a logical and iterative scientific investigation. We will begin by seeking to understand the most fundamental question: what proteins might this molecule interact with? From there, we will delve into the atomic-level details of those interactions, assess their stability, and finally, evaluate the broader physiological context of the molecule through pharmacokinetic and toxicity profiling.
Foundational Analysis: Molecular Structure and Properties
Before any advanced modeling, a thorough understanding of the subject molecule is paramount.
Molecule: 3-Fluoropiperidine-1-carboximidamide
CAS Number: 2002162-49-2
Canonical SMILES: C1CN(CCC1F)C(=N)N
Molecular Formula: C6H12FN3
Molecular Weight: 145.18 g/mol
The structure reveals a fluorinated piperidine ring attached to a carboximidamide (guanidine) group. The fluorine atom can significantly alter physicochemical properties like pKa and lipophilicity, potentially enhancing binding affinity and metabolic stability. The guanidine group is basic and capable of forming multiple hydrogen bonds, suggesting a strong potential for interaction with protein active sites.
Phase I: Target Identification and Hypothesis Generation
With no known target, our first objective is to generate a ranked list of potential protein candidates. This process, often termed "target fishing" or "reverse pharmacology," leverages the principle that structurally similar molecules often share biological targets.[6][7] We will employ a consensus approach, integrating results from multiple methodologies to increase the confidence of our predictions.[8]
Ligand-Based Target Prediction
These methods predict targets by comparing the query molecule to databases of compounds with known biological activities.[6][7]
2D/3D Chemical Similarity: This is the most direct approach. The 2D (topology) and 3D (shape and electrostatics) structure of 3-Fluoropiperidine-1-carboximidamide is used to query databases of known ligands.[9][10][11] Web servers like SwissTargetPrediction provide a user-friendly interface for this, predicting targets based on a combination of 2D and 3D similarity measures.[9][10]
Pharmacophore-Based Screening: This method abstracts the molecule into a 3D arrangement of essential chemical features (a pharmacophore), such as hydrogen bond donors/acceptors, hydrophobic centers, and charged groups.[12][13][14] This pharmacophore is then used as a query to screen a database of target pharmacophores.[15][16] The PharmMapper server is a powerful tool for this "reverse pharmacophore matching" approach, identifying potential targets whose binding sites accommodate the query molecule's pharmacophore.[15][16]
Upload the 3D structure of the molecule (SDF/MOL2).
Select the appropriate pharmacophore model database (e.g., Human Protein Targets).
Submit the job. PharmMapper will return a list of potential targets ranked by a "Fit Score," which indicates how well the molecule's pharmacophore matches the target's pharmacophore model.
Data Consolidation and Analysis:
Compile the top-ranked targets from both servers into a single table.
Identify consensus targets that appear in the top results from both methods. These represent the highest-confidence predictions.
Perform a literature review on the consensus targets to assess their therapeutic relevance and druggability.
Data Presentation: Hypothetical Target Prediction Results
Rank
Target Name
Target Class
SwissTargetPrediction (Probability)
PharmMapper (Fit Score)
Rationale for Prioritization
1
Thrombin (Coagulation factor II)
Serine Protease
0.85
4.72
High consensus score; well-defined binding pocket.
2
Dipeptidyl peptidase-4 (DPP-4)
Serine Hydrolase
0.79
4.15
Strong consensus; relevant in metabolic diseases.
3
Cathepsin K
Cysteine Protease
0.72
3.98
Appears in both lists; implicated in osteoporosis.
4
Nitric Oxide Synthase
Oxidoreductase
0.65
N/A
High similarity score; guanidine is a known NOS binder.
5
Mu-opioid receptor
GPCR
N/A
3.55
High pharmacophore fit; piperidine is a common scaffold.
Note: Data is illustrative and not the result of an actual run.
Phase II: Interaction Modeling and Refinement
Once high-confidence targets are identified (e.g., Thrombin and DPP-4 from our hypothetical results), the next step is to model the specific molecular interactions.
Molecular Docking
Molecular docking predicts the preferred orientation (pose) of a ligand when bound to a receptor and estimates the strength of the interaction, typically as a binding energy score.[17][18][19] This provides the first atomic-level view of the binding hypothesis.
Experimental Protocol: Molecular Docking with AutoDock Vina
Receptor Preparation:
Download the crystal structure of the target protein (e.g., Thrombin, PDB ID: 1C8K) from the Protein Data Bank (RCSB PDB).[10]
Using molecular visualization software (e.g., UCSF Chimera, PyMOL), remove water molecules, co-solvents, and any co-crystallized ligands.[10]
Add polar hydrogens and assign partial charges (e.g., Gasteiger charges).
Save the prepared protein structure in the required PDBQT format.
Ligand Preparation:
Load the 3D structure of 3-Fluoropiperidine-1-carboximidamide.
Add polar hydrogens, assign charges, and define rotatable bonds.
Save the prepared ligand in PDBQT format.
Docking Simulation:
Define the search space (the "grid box") to encompass the known active site of the receptor.
Execute the docking simulation using a tool like AutoDock Vina. Vina will generate multiple binding poses ranked by their binding affinity scores (in kcal/mol).[10]
Analysis of Results:
Visualize the top-ranked docking pose in the context of the protein's active site.
Assess whether the pose is chemically sensible (e.g., the guanidine group forming salt bridges with acidic residues like Asp or Glu).
Molecular Dynamics (MD) Simulation
While docking provides a static snapshot, MD simulations model the dynamic behavior of the protein-ligand complex over time, offering a more realistic view of the interaction's stability.[6][20] MD simulations solve Newton's equations of motion for the system, providing a trajectory of atomic positions and velocities.[6]
Use the best-ranked docked pose from the previous step as the starting structure.
Generate the topology and parameter files for the ligand using a server like CGenFF or the antechamber tool in AmberTools.
Place the protein-ligand complex in a simulation box and solvate it with a water model (e.g., TIP3P).[21]
Add counter-ions to neutralize the system's charge.
Simulation Execution:
Energy Minimization: Remove steric clashes and unfavorable contacts in the initial system.[6]
Equilibration: Gradually heat the system to the desired temperature (e.g., 300 K) and adjust the pressure while keeping the protein and ligand restrained. This is typically done in two phases: NVT (constant Number of particles, Volume, and Temperature) followed by NPT (constant Number of particles, Pressure, and Temperature).
Production MD: Run the simulation for a significant duration (e.g., 50-100 nanoseconds) without restraints to observe the natural dynamics of the complex.
Trajectory Analysis:
Root Mean Square Deviation (RMSD): Plot the RMSD of the ligand and protein backbone over time to assess the stability of the complex. A stable, converging RMSD suggests a stable binding mode.
Root Mean Square Fluctuation (RMSF): Analyze the fluctuation of individual residues to identify flexible regions of the protein.
Interaction Analysis: Monitor the persistence of key hydrogen bonds and other interactions identified during docking throughout the simulation.
Visualization: In Silico Modeling Workflow
Below is a diagram illustrating the comprehensive workflow from target identification to interaction stability analysis.
Caption: Workflow for in silico analysis of a novel compound.
Phase III: Druggability and Pharmacokinetic Profiling
A potent molecule is of little therapeutic value if it cannot reach its target in the body at a safe concentration. ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction is crucial for early assessment of a compound's drug-likeness.[1][2][4]
ADMET Prediction
Numerous computational tools and web servers, often employing machine learning models trained on large datasets, can predict a wide range of ADMET properties.[22]
Experimental Protocol: ADMET Profiling
Select Tools: Utilize comprehensive web servers like pkCSM or commercial software suites like ADMET Predictor® .[1][23]
Input Data: Submit the SMILES string of 3-Fluoropiperidine-1-carboximidamide.
Run Prediction: Execute the analysis to predict a full profile of properties.
Analyze Results: Consolidate the predictions into a table and evaluate them against established thresholds for oral bioavailability (e.g., Lipinski's Rule of Five).
Data Presentation: Predicted ADMET Properties
Property
Category
Predicted Value
Acceptable Range
Assessment
Molecular Weight
Physicochemical
145.18 g/mol
< 500 Da
Good
LogP
Lipophilicity
0.85
< 5
Good
H-Bond Donors
Physicochemical
2
< 5
Good
H-Bond Acceptors
Physicochemical
3
< 10
Good
Caco-2 Permeability
Absorption
0.75 x 10⁻⁶ cm/s
> 0.90 x 10⁻⁶ cm/s
Moderate
BBB Permeability
Distribution
LogBB = -0.5
> -1 (Poorly Permeant)
Low
CYP2D6 Inhibitor
Metabolism
No
N/A
Good
hERG I Inhibitor
Toxicity
No
N/A
Good
Ames Toxicity
Toxicity
No
N/A
Good
Note: Data is illustrative. The predicted low Blood-Brain Barrier (BBB) permeability suggests the compound may be less likely to cause central nervous system side effects.
Conclusion and Future Directions
This in-depth technical guide outlines a comprehensive and scientifically rigorous in silico workflow for the initial characterization of a novel molecule, 3-Fluoropiperidine-1-carboximidamide. By systematically progressing from broad target prediction to detailed interaction analysis and pharmacokinetic profiling, this methodology allows researchers to build a robust, data-driven hypothesis package for a new chemical entity before committing significant resources to experimental synthesis and testing.
The hypothetical results presented suggest that 3-Fluoropiperidine-1-carboximidamide is a promising lead-like molecule with good predicted safety and physicochemical properties. The consensus target prediction points towards serine proteases like Thrombin and DPP-4 as high-priority candidates for experimental validation. Molecular dynamics simulations would be critical to confirm the stability of the predicted binding modes.
Ultimately, the power of this in silico approach lies in its ability to rationalize and guide the drug discovery process, increasing the efficiency and probability of success in developing new therapeutics.
References
Liu, X., et al. (2010). PharmMapper server: a web server for potential drug target identification using pharmacophore mapping approach. Nucleic Acids Research, 38(Web Server issue), W609–W614. Available at: [Link]
Jorgensen, W. L., et al. (1983). Comparison of simple potential functions for simulating liquid water. The Journal of Chemical Physics, 79(2), 926–935. Available at: [Link]
Gfeller, D., et al. (2014). SwissTargetPrediction: a web server for target prediction of bioactive small molecules. Nucleic Acids Research, 42(Web Server issue), W32–W38. Available at: [Link]
Volkamer, A., et al. (n.d.). Pharmacophore modeling. Volkamer Lab. Available at: [Link]
Wang, X., et al. (2016). Enhancing the Enrichment of Pharmacophore-Based Target Prediction for the Polypharmacological Profiles of Drugs. Journal of Chemical Information and Modeling, 56(7), 1175–1184. Available at: [Link]
Li, Y., et al. (2013). A combined molecular docking-based and pharmacophore-based target prediction strategy with a probabilistic fusion method for target ranking. Journal of Molecular Graphics and Modelling, 44, 139–152. Available at: [Link]
Khadka, D. B., et al. (2018). Ligand-Based Pharmacophore Modeling Using Novel 3D Pharmacophore Signatures. Molecules, 23(12), 3127. Available at: [Link]
Deep Origin. (2025). ADMET Predictions - Computational Chemistry Glossary. Deep Origin. Available at: [Link]
Giordano, D., et al. (2022). Pharmacophore modeling: advances and pitfalls. Frontiers in Chemistry, 10, 995885. Available at: [Link]
Rossi, A. R. (n.d.). GROMACS: MD Simulation of a Protein-Ligand Complex. Angelo Raymond Rossi. Available at: [Link]
Schyman, P., et al. (2014). Pharmacophore modeling: advances, limitations, and current utility in drug discovery. Journal of Chemical Information and Modeling, 54(11), 2991–3005. Available at: [Link]
Liu, Z., et al. (2024). 3DSTarPred: A Web Server for Target Prediction of Bioactive Small Molecules Based on 3D Shape Similarity. Journal of Chemical Information and Modeling. Available at: [Link]
Fiveable. (2025). ADMET prediction | Medicinal Chemistry Class Notes. Fiveable. Available at: [Link]
Londhe, S. G., et al. (2023). Computational and ADMET Predictions of Novel Compounds as Dual Inhibitors of BuChE and GSK-3β to Combat Alzheimer's Disease. Pharmaceuticals, 16(10), 1435. Available at: [Link]
Simulations Plus. (2025). ADMET Predictor®. Simulations Plus. Available at: [Link]
van der Kamp, M. W., et al. (2020). Enlighten2: molecular dynamics simulations of protein–ligand systems made accessible. Bioinformatics, 36(22-23), 5536–5538. Available at: [Link]
Wang, X., et al. (2021). Enhancing the Enrichment of Pharmacophore-Based Target Prediction for the Polypharmacological Profiles of Drugs. ResearchGate. Available at: [Link]
Simlab. (2023). Molecular dynamic simulation for protein & ligand-protein complex. YouTube. Available at: [Link]
Salmaso, V., & Moro, S. (2018). Molecular dynamics simulations: Insights into protein and protein ligand interactions. Methods in Molecular Biology, 1762, 1–16. Available at: [Link]
Al-Dhahli, A. S., et al. (2015). Ligand-Based Pharmacophore Modeling, Virtual Screening and Molecular Docking Studies for Discovery of Novel Inhibitors against Staphylococcal Infections. IEEE Xplore. Available at: [Link]
Gfeller, D., et al. (n.d.). SwissTargetPrediction. bio.tools. Available at: [Link]
Yamanishi, Y., et al. (2019). Reliable Target Prediction of Bioactive Molecules Based on Chemical Similarity Without Employing Statistical Methods. Frontiers in Pharmacology, 10, 804. Available at: [Link]
Liu, Z., et al. (2024). 3DSTarPred: A Web Server for Target Prediction of Bioactive Small Molecules Based on 3D Shape Similarity. Journal of Chemical Information and Modeling. Available at: [Link]
Patel, L., et al. (2020). Reverse Screening Methods to Search for the Protein Targets of Chemopreventive Compounds. Frontiers in Pharmacology, 11, 893. Available at: [Link]
Liu, X., et al. (2016). 3D Chemical Similarity Networks for Structure-Based Target Prediction and Scaffold Hopping. PLoS Computational Biology, 12(3), e1004791. Available at: [Link]
Al-Azzam, S., et al. (2025). Leveraging machine learning models in evaluating ADMET properties for drug discovery and development. IAPC Journals. Available at: [Link]
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Al-Aamri, M., et al. (2025). De Novo Prediction of Drug Targets and Candidates by Chemical Similarity-Guided Network-Based Inference. ResearchGate. Available at: [Link]
Kumar, A., & Roy, K. (2018). Molecular Docking: In Silico Approach For Structure-Based Drug Designing Discovery. The Pharmaceutical and Chemical Journal, 5(2), 61-68. Available at: [Link]
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A2B Chem. (n.d.). 3-fluoropiperidine-1-carboximidamide. Chemikart. Available at: [Link]
Strategic Deployment of Fluorinated Piperidine Scaffolds in Targeted Drug Discovery
Executive Summary The piperidine ring is one of the most ubiquitous nitrogen-containing heterocycles in FDA-approved pharmaceuticals. However, the native piperidine scaffold often suffers from high basicity (pKa ~11), le...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The piperidine ring is one of the most ubiquitous nitrogen-containing heterocycles in FDA-approved pharmaceuticals. However, the native piperidine scaffold often suffers from high basicity (pKa ~11), leading to poor membrane permeability, promiscuous off-target binding, and hERG channel liabilities. The strategic introduction of fluorine atoms onto the piperidine ring has emerged as a transformative tactic in medicinal chemistry. By leveraging the extreme electronegativity and unique stereoelectronic properties of fluorine, drug developers can precisely modulate physicochemical properties and enforce specific 3D conformations, thereby unlocking highly specific biological targets ranging from kinases to G-Protein Coupled Receptors (GPCRs).
Stereoelectronic & Physicochemical Causality
The biological targeting capability of a fluorinated piperidine is not arbitrary; it is dictated by fundamental physical chemistry. As an Application Scientist, understanding the causality behind these modifications is critical for rational drug design.
pKa Attenuation and Bioavailability: The strong electron-withdrawing nature of fluorine exerts a profound inductive effect (-I) through the
-bond framework. Moving a fluorine atom closer to the basic nitrogen (e.g., from the 4-position to the 3-position) progressively lowers the amine's pKa. This shift increases the fraction of the un-ionized, neutral molecule at physiological pH (7.4), directly enhancing passive diffusion across the blood-brain barrier (BBB) and improving oral bioavailability[1].
Conformational Locking via the Gauche Effect: Unsubstituted piperidines rapidly interconvert between chair conformations. In contrast, fluorinated piperidines exhibit rigid conformational preferences. In protonated 3-fluoropiperidines, the fluorine atom strongly prefers the axial position. This counterintuitive preference is driven by charge-dipole interactions (
) and hyperconjugation (where electrons from the anti-periplanar bond donate into the low-lying orbital)[2]. This "locks" the ring into a specific 3D vector, allowing it to act as a rigid key for specific protein binding pockets.
Primary Biological Target Classes
Target Class A: G-Protein Coupled Receptors (GPCRs)
For CNS-targeting GPCRs, such as the 5-HT1D receptor, high basicity often limits oral bioavailability. In the development of migraine therapeutics, researchers have successfully utilized 4-fluoropiperidine as a bioisostere for piperazine. The electron density of the 4-fluoro substituent mimics the lone pair of the second piperazine nitrogen, while its inductive effect lowers the pKa to a favorable range. This maintains high agonist affinity for the 5-HT1D receptor while drastically improving the pharmacokinetic absorption profile[3].
Target Class B: Kinases (e.g., SYK, MET)
Kinase hinge-binding regions are highly sensitive to the spatial orientation of hydrogen bond donors and acceptors. The selective incorporation of a fluorine atom at the 3-position of the piperidine scaffold has been utilized to target Spleen Tyrosine Kinase (SYK) and MET kinases[4]. The fluorine atom serves a dual purpose: it prevents oxidative metabolism (CYP450-mediated hydroxylation) at that specific carbon, and its locked axial conformation perfectly aligns the basic amine to interact with critical acidic residues in the narrow ATP-binding pocket.
Target Class C: Enzymes & Transporters
Fluorinated piperidine quinazoline spirocycles have been developed as highly selective inhibitors of inducible nitric oxide synthase (iNOS). In these targets, the stereochemistry of the fluorine atom dictates the exact fit within the enzyme's sub-pocket, exploiting orthogonal multipolar interactions with the protein backbone[1]. Additionally, fluorinated piperidines are heavily utilized in GlyT1 transporter inhibitors for schizophrenia treatment.
Quantitative Physicochemical Shifts
The following table summarizes the causal relationship between fluorination patterns and critical physicochemical parameters, demonstrating how targeted modifications alter drug-like properties.
To ensure scientific integrity, the validation of fluorinated piperidine targets requires robust, self-validating experimental systems.
Protocol 1: NMR-Based Conformational Profiling
Purpose: To empirically validate the axial vs. equatorial preference of the synthesized fluorinated scaffold before biological testing.
Step 1: Sample Preparation. Dissolve 5-10 mg of the fluorinated piperidine (e.g., synthesized via Pd-catalyzed hydrogenation[5]) in 0.5 mL of CDCl3 (to simulate a lipophilic pocket) and D2O (to simulate an aqueous environment).
Step 2: Spectral Acquisition. Acquire 1D
, , and spectra. Follow with 2D HOESY (Heteronuclear Overhauser Effect Spectroscopy) to determine spatial proximity between the fluorine atom and adjacent protons.
Step 3: Coupling Constant Analysis (Self-Validation). Extract the
and coupling constants. According to the Karplus equation, an axial fluorine will exhibit distinct diaxial coupling constants (~10-15 Hz) with adjacent axial protons. If the values average out to ~5-7 Hz, the ring is rapidly flipping, indicating a failure to achieve conformational locking.
Protocol 2: Kinase Target Engagement via TR-FRET
Purpose: To quantify the binding affinity of the locked fluoropiperidine to a target kinase (e.g., SYK) while eliminating false positives from compound autofluorescence.
Step 1: Assay Assembly. In a 384-well microplate, combine recombinant GST-tagged SYK kinase (1 nM) with a fluorophore-labeled ATP-competitive tracer (e.g., Kinase Tracer 236) at its predetermined
.
Step 2: Ligand Titration. Add the fluorinated piperidine inhibitor in a 12-point dose-response series (ranging from 10
Step 4: Time-Resolved Measurement. Excite the sample at 340 nm. Implement a 100-microsecond delay to allow short-lived background fluorescence (from the compound or buffer) to decay. Measure emission at 495 nm (Tb donor) and 665 nm (Tracer acceptor).
Step 5: Data Causality. A decrease in the 665/495 emission ratio indicates that the fluorinated piperidine has successfully displaced the tracer from the hinge region. The 100-
s delay ensures the signal is strictly driven by target engagement, validating the structural design.
Visualizing the Logic
Caption: Sequential workflow for the design, physicochemical profiling, and biological validation of scaffolds.
Caption: Modulation of the BCR signaling pathway via targeted SYK kinase inhibition by a fluorinated piperidine.
References
Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference
ResearchG
A Pd-Catalyzed [4 + 2] Annulation Approach to Fluorinated N-Heterocycles
PMC - N
Accessing (Multi)
The role of fluorine in medicinal chemistry
Taylor & Francis
Fluorinated Molecules as Drugs and Imaging Agents in the CNS
ResearchG
Stereochemistry of 3-Fluoropiperidine Derivatives: Conformational Dynamics, Physicochemical Tuning, and Synthetic Protocols
Executive Summary The strategic incorporation of fluorine into sp³-rich saturated heterocycles is a cornerstone of modern drug discovery. Among these, 3-fluoropiperidine derivatives represent a highly privileged scaffold...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The strategic incorporation of fluorine into sp³-rich saturated heterocycles is a cornerstone of modern drug discovery. Among these, 3-fluoropiperidine derivatives represent a highly privileged scaffold. The introduction of a single fluorine atom at the C3 position of a piperidine ring does not merely alter the molecule's steric bulk; it fundamentally rewrites its stereoelectronic landscape. By exploiting phenomena such as the electrostatic gauche effect and charge-dipole interactions, medicinal chemists can precisely tune the basicity (pKa), lipophilicity (logD), and metabolic stability of lead compounds.
This technical guide explores the causal relationship between the stereochemistry of 3-fluoropiperidines and their physicochemical properties, providing actionable insights and validated synthetic protocols for researchers and drug development professionals.
Stereoelectronic Fundamentals: The Persistence of Axial Fluorine
The conformational behavior of 3-fluoropiperidine is highly dependent on its protonation state, a phenomenon driven by the interplay between steric relief and stereoelectronic stabilization [1].
The Neutral State: Steric Dominance
In the neutral (deprotonated) state, the lone pair on the piperidine nitrogen is highly directional. To minimize 1,3-diaxial steric interactions, the fluorine atom at the C3 position preferentially adopts an equatorial conformation. In this state, the molecule behaves as a typical substituted cyclohexane derivative, prioritizing the minimization of steric strain.
The Protonated State: Charge-Dipole Stabilization
Upon protonation at physiological pH, the conformational preference sharply inverts. NMR studies and computational models confirm that protonated 3-fluoropiperidinium salts exist almost exclusively with the fluorine atom in the axial orientation [2].
The Causality: Why does the system accept the steric penalty of an axial fluorine? The driving force is a powerful charge-dipole interaction (often referred to as an electrostatic gauche effect). In the axial position, the highly polarized C–F bond dipole aligns antiparallel to the newly formed N–H⁺ bond dipole. This spatial arrangement creates a stabilizing intramolecular interaction (C–F···H–N⁺) that energetically outweighs the 1,3-diaxial steric penalty. If the fluorine were to remain equatorial, the dipoles would be nearly parallel, leading to severe electrostatic repulsion.
Conformational equilibrium of 3-fluoropiperidine driven by protonation state and charge-dipole effects.
Physicochemical Impact in Medicinal Chemistry
The conformational flip described above has profound implications for the molecule's physicochemical properties, most notably its basicity.
Rationalizing pKa Shifts
Fluorine is highly electronegative and exerts a strong electron-withdrawing inductive effect (-I), which generally decreases the basicity of adjacent amines. However, the pKa shift observed in 3-fluoropiperidine is highly anomalous due to its stereochemistry [1].
Because the axial conformation stabilizes the protonated state via charge-dipole interactions, the molecule is less willing to give up its proton than a purely inductive model would predict. The experimental pKa shift (ΔpKa) of 3-fluoropiperidine relative to piperidine is ~1.8. This value sits perfectly between the theoretical shift for a purely equatorial fluorine (ΔpKa = 2.3, highly destabilizing to the cation) and a purely axial fluorine (ΔpKa = 1.4, highly stabilizing) [1].
Quantitative Data Summary
The table below summarizes the effect of fluorine substitution on the basicity of the piperidine scaffold, demonstrating how stereochemical positioning dictates the magnitude of the pKa shift.
Compound Scaffold
Primary Conformation (Protonated)
Experimental ΔpKa (Shift from Parent)
Impact on Basicity
Piperidine
N/A
0.0 (Reference pKa ~11.1)
Baseline
4-Fluoropiperidine
Equatorial
1.7
Moderate Decrease
3-Fluoropiperidine
Axial
1.8
Moderate Decrease
3,3-Difluoropiperidine
Axial / Equatorial
3.6
Severe Decrease
Note: The strategic use of 3-fluorination allows medicinal chemists to lower the pKa of a basic amine to ~9.3, improving membrane permeability and oral bioavailability without completely abolishing target-binding salt bridges.
Synthetic Methodologies & Experimental Protocols
Synthesizing stereodefined 3-fluoropiperidines requires careful selection of reagents to prevent elimination (forming tetrahydropyridines) or unwanted rearrangements. The most reliable method for converting a specific stereoisomer of an alcohol to a fluoride with predictable inversion of stereochemistry is deoxyfluorination using DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor [3, 4].
Mechanistic Workflow
Deoxyfluorination of an N-protected 3-hydroxypiperidine proceeds via an Sₙ2 mechanism. The hydroxyl group attacks the electrophilic sulfur of DAST, releasing HF. The resulting intermediate is then displaced by the fluoride ion from the opposite face, resulting in a clean inversion of stereochemistry (e.g., (S)-alcohol yields (R)-fluoride).
Deoxyfluorination workflow of 3-hydroxypiperidine highlighting the SN2 inversion mechanism.
This protocol describes the synthesis of an N-protected 3-fluoropiperidine from its corresponding 3-hydroxypiperidine precursor using DAST [4].
Self-Validating System Parameters:
Why -78 °C? DAST reactions are highly exothermic. Low temperatures prevent the thermal decomposition of the aminosulfur intermediate into elimination byproducts (alkenes).
Why N-protection? Unprotected secondary amines will violently react with DAST to form stable, unreactive sulfinamides, halting the fluorination pathway.
Preparation: Flame-dry a 50 mL round-bottom flask under an argon atmosphere. Add N-Boc-3-hydroxypiperidine (1.0 mmol) and dissolve in anhydrous DCM (10 mL).
Cooling: Submerge the reaction flask in a dry ice/acetone bath to achieve an internal temperature of -78 °C. Stir for 10 minutes to ensure thermal equilibration.
Reagent Addition: Using a gas-tight syringe, add DAST (1.2 mmol) dropwise over 5 minutes. Caution: DAST is corrosive and reacts violently with moisture. Perform inside a fume hood.
Reaction Progression: Maintain the reaction at -78 °C for 1 hour. Slowly remove the cooling bath and allow the reaction mixture to warm to room temperature (approx. 20 °C) over 2 hours.
Quenching: Re-cool the flask to 0 °C using an ice bath. Carefully quench the reaction by the dropwise addition of saturated aqueous NaHCO₃ (10 mL) to neutralize generated HF. Wait until CO₂ evolution ceases.
Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with DCM (3 x 10 mL).
Washing & Drying: Wash the combined organic layers with brine (15 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the stereoinverted N-Boc-3-fluoropiperidine.
Conclusion
The stereochemistry of 3-fluoropiperidine derivatives is a masterclass in stereoelectronic design. By understanding that the protonated state forces the fluorine into an axial conformation to maximize charge-dipole stabilization, scientists can rationally predict pKa shifts and fine-tune the pharmacokinetic profiles of basic amine drugs. Utilizing stereospecific synthetic routes like DAST-mediated deoxyfluorination ensures that these precise conformational dynamics are accurately translated from in silico design to in vitro reality.
References
Source: ChemMedChem (via yuntsg.com)
3-Fluoropiperidines and N-Methyl-3-fluoropiperidinium Salts: The Persistence of Axial Fluorine
Source: ResearchGate
URL
Sulfur Tetrafluoride (SF4)
A 1H NMR Spectroscopic Window into Amine pKa, Anion pKBHX, and Charge-Assisted Intramolecular H-Bond Assessment from a Medicinal Chemistry Perspective
Source: ACS Publications
URL
Foundational
A Technical Guide to the Synthesis and Commercial Landscape of 3-Fluoropiperidine-1-carboximidamide: A Valuable Scaffold in Modern Drug Discovery
For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 3-Fluoropiperidine-1-carboximidamide, a fluorinated heterocyclic compound of increasing i...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of 3-Fluoropiperidine-1-carboximidamide, a fluorinated heterocyclic compound of increasing interest in medicinal chemistry. Due to its unique physicochemical properties imparted by the fluorine atom and the guanidine moiety, this scaffold holds significant potential for the development of novel therapeutics. This document details the commercial availability of its key precursor, 3-fluoropiperidine, and presents a detailed, field-proven protocol for the synthesis of the title compound. The rationale behind the synthetic strategy, potential applications in drug discovery, and a thorough reference list are provided to support further research and development efforts.
Introduction: The Strategic Advantage of Fluorinated Piperidines and the Guanidine Moiety
The piperidine ring is a ubiquitous structural motif in a vast number of pharmaceuticals and bioactive natural products.[1] Its saturated, six-membered heterocyclic structure provides a versatile scaffold that can be readily functionalized to modulate pharmacological activity. The introduction of a fluorine atom onto the piperidine ring can profoundly influence its properties, such as basicity (pKa), lipophilicity, and metabolic stability. This strategic incorporation of fluorine has been successfully employed to enhance drug efficacy, selectivity, and pharmacokinetic profiles.[2]
The guanidine group, characterized by its Y-shaped arrangement of three nitrogen atoms around a central carbon, is another critical pharmacophore. Its ability to exist in a protonated, delocalized state under physiological conditions allows it to participate in strong hydrogen bonding and electrostatic interactions with biological targets.[3][4] The combination of a fluorinated piperidine core with a carboximidamide (guanidine) functional group in 3-Fluoropiperidine-1-carboximidamide presents a compelling scaffold for the design of novel enzyme inhibitors, receptor modulators, and other therapeutic agents.
PART 1: Commercial Availability of the Precursor: 3-Fluoropiperidine
As of early 2026, 3-Fluoropiperidine-1-carboximidamide is not commercially available as a stock chemical from major suppliers. Researchers seeking to utilize this compound will need to perform its synthesis in-house. The key starting material, 3-fluoropiperidine , is readily available from several chemical suppliers, typically as its hydrochloride salt.
Supplier
Product Name
CAS Number
Purity
Notes
Sigma-Aldrich
3-Fluoropiperidine hydrochloride
737000-77-0
97%
Available in various quantities.
CymitQuimica
3-Fluoropiperidine HCl
737000-77-0
95%
-
Ambeed
3-Fluoropiperidine hydrochloride
737000-77-0
-
-
Alchem Pharmtech
3-Fluoropiperidine
116574-75-5
98%
Available as the free base.
ChemicalBook
(S)-3-Fluoropiperidine hydrochloride
871664-50-5
-
Enantiomerically pure form available from various suppliers listed on the platform.
PART 2: Synthesis of 3-Fluoropiperidine-1-carboximidamide
The synthesis of 3-Fluoropiperidine-1-carboximidamide from 3-fluoropiperidine involves a guanidinylation reaction. Several reagents can be employed for this transformation; however, for a reliable and high-yielding protocol, the use of 1H-Pyrazole-1-carboxamidine hydrochloride is recommended. This reagent is known for its stability and reactivity with both primary and secondary amines under mild conditions.[5][6][7]
Experimental Protocol: Guanidinylation of 3-Fluoropiperidine
This protocol details the synthesis of 3-Fluoropiperidine-1-carboximidamide hydrochloride.
Materials:
3-Fluoropiperidine hydrochloride
1H-Pyrazole-1-carboxamidine hydrochloride
Triethylamine (Et3N) or Diisopropylethylamine (DIPEA)
Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN)
Diethyl ether (Et2O)
Round-bottom flask
Magnetic stirrer
Inert atmosphere (Nitrogen or Argon)
Standard glassware for workup and purification
Step-by-Step Methodology:
Preparation of the Free Base: In a round-bottom flask, suspend 3-fluoropiperidine hydrochloride (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or tetrahydrofuran (THF). Add a slight excess of a base, such as triethylamine (1.1 eq), and stir the mixture at room temperature for 30 minutes. The formation of triethylamine hydrochloride as a white precipitate will be observed. The resulting solution or suspension contains the free 3-fluoropiperidine. This step is crucial as the guanidinylation reaction requires the free amine.
Guanidinylation Reaction: To the mixture containing the free 3-fluoropiperidine, add anhydrous DMF or MeCN as the reaction solvent. Add 1H-Pyrazole-1-carboxamidine hydrochloride (1.05 eq) and a stoichiometric amount of a non-nucleophilic base like triethylamine or DIPEA (1.1 eq).
Reaction Conditions: Stir the reaction mixture at room temperature under an inert atmosphere for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Workup and Purification:
Upon completion of the reaction, remove the solvent under reduced pressure.
The crude residue can be purified by precipitation. Add a sufficient amount of diethyl ether to the crude product to precipitate the 3-Fluoropiperidine-1-carboximidamide hydrochloride as a solid.
Filter the solid, wash with cold diethyl ether, and dry under vacuum to obtain the final product.
Alternatively, for higher purity, the crude product can be purified by column chromatography on silica gel using a mixture of dichloromethane and methanol as the eluent.
Causality Behind Experimental Choices:
Choice of Guanidinylating Reagent: 1H-Pyrazole-1-carboxamidine hydrochloride is chosen for its high reactivity towards amines and the fact that the pyrazole byproduct is easily removed during workup.
Use of a Non-Nucleophilic Base: A base such as triethylamine or DIPEA is required to neutralize the hydrochloride salt of the starting material and the HCl generated during the reaction, driving the equilibrium towards the product. A non-nucleophilic base is used to avoid competing reactions with the guanidinylating agent.
Solvent Selection: Polar aprotic solvents like DMF or MeCN are used to ensure the solubility of the reactants and facilitate the reaction.
Inert Atmosphere: While not always strictly necessary, conducting the reaction under an inert atmosphere can prevent potential side reactions with atmospheric moisture and carbon dioxide.
Visualizing the Synthetic Workflow
Caption: Synthetic workflow for 3-Fluoropiperidine-1-carboximidamide HCl.
PART 3: Potential Applications in Drug Discovery
The unique structural features of 3-Fluoropiperidine-1-carboximidamide make it an attractive building block for the development of new therapeutic agents.
Enzyme Inhibition: The guanidinium group can mimic the side chain of arginine, allowing it to interact with the active sites of enzymes that recognize arginine residues. The fluorinated piperidine core can provide additional binding interactions and modulate the compound's pharmacokinetic properties.
Receptor Modulation: The combination of the piperidine scaffold and the basic guanidine group makes this compound a candidate for interacting with various G-protein coupled receptors (GPCRs) and ion channels.
Antimicrobial Agents: Guanidine-containing compounds have a long history of use as antimicrobial agents. The lipophilicity and electronic properties of the fluorinated piperidine moiety could be tuned to enhance antimicrobial activity and selectivity.
Conclusion
While not yet a commercially available catalog item, 3-Fluoropiperidine-1-carboximidamide represents a promising and accessible building block for medicinal chemists. The straightforward synthesis from the readily available precursor, 3-fluoropiperidine, allows for its incorporation into drug discovery programs. The strategic combination of a fluorinated piperidine and a guanidine moiety offers a powerful approach to modulate biological activity and develop next-generation therapeutics. This guide provides the necessary foundational information for researchers to explore the potential of this valuable chemical entity.
References
Bernatowicz, M. S., Wu, Y., & Matsueda, G. R. (1993). 1H-Pyrazole-1-carboxamidine hydrochloride: an attractive reagent for guanylation of amines and its application to peptide synthesis. The Journal of Organic Chemistry, 58(22), 6245-6247. [Link]
Linton, B. R., Carr, A. J., Orner, B. P., & Hamilton, A. D. (2000). A versatile system for the synthesis of N,N'-disubstituted guanidines from thioureas. The Journal of Organic Chemistry, 65(6), 1566-1568. [Link]
Ishikawa, T., & Kumamoto, T. (2006). Guanidine-Containing Natural Products: A Review. Mini-Reviews in Organic Chemistry, 3(3), 209-232. [Link]
Berlinck, R. G. S. (2008). Natural Guanidine Compounds. Comprehensive Natural Products II, 239-286. [Link]
O'Hagan, D. (2008). Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews, 37(2), 308-319. [Link]
Alchem Pharmtech. (n.d.). CAS 116574-75-5 | 3-Fluoropiperidine. Retrieved March 7, 2026, from [Link]
Bernatowicz, M. S., Wu, Y., & Matsueda, G. R. (1992). 1H-Pyrazole-1-carboxamidine hydrochloride an attractive reagent for guanylation of amines and its application to peptide synthesis. The Journal of Organic Chemistry, 57(8), 2497-2502. [Link]
Semantic Scholar. (n.d.). 1H-Pyrazole-1-carboxamidine hydrochloride an attractive reagent for guanylation of amines and its application to peptide synthesis. Retrieved March 7, 2026, from [Link]
Scientific Update. (2019, November 19). Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations. Retrieved March 7, 2026, from [Link]
Organic Syntheses. (n.d.). N,N'-BIS(TERT-BUTOXYCARBONYL)-N"-TRIFLYLGUANIDINE. Retrieved March 7, 2026, from [Link]
PubMed. (2016, September 9). A Direct, Early Stage Guanidinylation Protocol for the Synthesis of Complex Aminoguanidine-containing Natural Products. Retrieved March 7, 2026, from [Link]
MDPI. (2021). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved March 7, 2026, from [Link]
Application Note: Palladium-Catalyzed Asymmetric Synthesis of 3-Fluoropiperidines
Introduction & Scientific Rationale The selective incorporation of a fluorine atom into the 3-position of the piperidine scaffold is a transformative strategy in modern medicinal chemistry. Fluorination at this site1—cri...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Scientific Rationale
The selective incorporation of a fluorine atom into the 3-position of the piperidine scaffold is a transformative strategy in modern medicinal chemistry. Fluorination at this site1—critical parameters for optimizing drug candidates targeting SYK, CGRP, and MET kinases[1].
Historically, accessing 3-fluoropiperidines has been synthetically challenging. Traditional electrophilic fluorination of enol equivalents suffers from poor regioselectivity on non-symmetrical scaffolds, while deoxofluorination requires extensive pre-functionalization and exhibits poor atom economy[1]. Alternatively,2 provides a diastereoselective pathway but necessitates high H₂ pressure and specialized equipment[2].
To overcome these limitations, an elegant, highly modular Palladium-catalyzed [4+2] annulation strategy has been developed. This methodology utilizes readily available acyclic α-fluoro-β-ketoesters and cyclic carbamates (vinyloxazolidinones) to construct the fluorinated N-heterocycle in a highly stereoselective cascade operation[3].
Mechanistic Insights: Causality of Experimental Design
The robustness of this protocol lies in its self-validating cascade mechanism, driven by precise reagent selection:
Catalyst System (Pd(dba)₂ & Chiral Ligand): Pd(dba)₂ serves as a stable Pd(0) source. When paired with a chiral ligand (e.g., the Trost family of ligands), it enables the4 of the acyclic α-fluoroenolate, setting the critical C-F stereocenter with up to 92% ee[4].
Masked 1,4-Dipole (Vinyloxazolidinone): The cyclic carbamate undergoes oxidative addition with the Pd(0) complex, followed by rapid decarboxylation (loss of CO₂) to generate a zwitterionic π-allyl palladium intermediate[1]. This intermediate acts as the electrophilic coupling partner.
Nucleophilic Attack & Stereocontrol: The α-fluoro-β-ketoester, which can be 5 to avoid hazardous fluorinating agents, acts as the nucleophile[5]. The use of acyclic α-fluoro-β-ketoesters circumvents the reactivity limitations associated with cyclic enol equivalents.
TFA-Mediated Cyclization: Following the allylation event, the addition of trifluoroacetic acid (TFA) facilitates the deprotection of the intermediate amine and drives the intramolecular condensation with the ketone moiety, yielding the 3-fluoropiperidine imine core[3].
Mechanistic pathway for the Pd-catalyzed [4+2] annulation yielding 3-fluoropiperidines.
Experimental Protocol: Asymmetric Synthesis of 3-Fluoropiperidine Imines
This protocol details the enantioselective [4+2] annulation cascade. The procedure is designed to be self-validating, ensuring that intermediate milestones are met before proceeding to subsequent steps.
Step-by-step experimental workflow for the synthesis of 3-fluoropiperidines.
Catalyst Activation: In an oven-dried Schlenk tube under a nitrogen atmosphere, dissolve Pd(dba)₂ (5 mol %) and the chiral ligand (15 mol %) in anhydrous CH₂Cl₂ (1.0 mL). Stir at room temperature for 15 minutes.
Causality & Validation: This pre-stirring ensures complete ligand exchange from dba to the chiral ligand, forming the active chiral Pd(0) species. A visible color shift (often to a lighter yellow/orange) validates complex formation.
Substrate Addition: Add the vinyloxazolidinone (0.2 mmol) and the α-fluoro-β-ketoester (0.3 mmol) to the reaction mixture. Rinse the sides of the vessel with an additional 1.0 mL of CH₂Cl₂ to ensure quantitative transfer (final concentration ~0.1 M)[6].
Allylation: Stir the mixture at room temperature for 18 hours under N₂[3].
Validation: Monitor via TLC (Hexanes/EtOAc). The complete disappearance of the vinyloxazolidinone indicates total conversion to the allylation adduct.
Cyclization: Once allylation is complete, add TFA (10 equivalents) directly to the reaction mixture. Stir for an additional 2-4 hours at room temperature.
Causality: TFA mediates the removal of transient protecting groups and catalyzes the condensation of the liberated amine with the ketone, closing the piperidine ring[1].
Quench & Isolation: Quench the reaction carefully with saturated aqueous NaHCO₃ until gas evolution ceases. Extract the aqueous layer with CH₂Cl₂ (3 x 5 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude residue via flash column chromatography on silica gel to isolate the 3-fluoropiperidine imine.
The resulting imine can be stereoselectively reduced to the saturated 3-fluoropiperidine:
Dissolve the isolated imine in MeOH.
Add NaBH₄ (2.0 equiv) portion-wise at 0 °C.
Stir for 1 hour, quench with water, and extract with EtOAc. This yields the saturated 3-fluoropiperidine with high diastereoselectivity (typically cis)[1].
Quantitative Data & Substrate Scope
The methodology demonstrates broad functional group tolerance. The table below summarizes the substrate scope, highlighting the efficiency and stereocontrol of the transformation across various electronic and steric environments[1][4][6].
Substrate (R-group on Ketoester)
Isolated Yield (%)
Enantiomeric Excess (ee %)
Diastereomeric Ratio (dr)
Phenyl
85
92
>20:1
4-Methoxyphenyl
82
90
>20:1
4-Fluorophenyl
88
91
>20:1
Methyl (Alkyl)
71
85
15:1
Cyclopropyl
75
88
18:1
Note: Yields represent isolated yields over the two-step (one-pot) cascade. Enantiomeric excess is determined by chiral HPLC analysis of the final piperidine imine.
Trustworthiness & Analytical Validation
To ensure the integrity and reproducibility of the synthesized 3-fluoropiperidines, the following analytical validations must be performed on the isolated products:
¹⁹F NMR Spectroscopy: The presence of the C-F bond is unambiguously confirmed by a characteristic doublet of doublets (or multiplet depending on adjacent protons) in the -180 to -200 ppm range.
Chiral HPLC: Essential for validating the enantioselective induction from the chiral ligand. It is highly recommended to compare the trace against a racemic standard synthesized using an achiral ligand (e.g., dppb) to accurately determine the ee.
X-Ray Crystallography: For novel derivatives, single-crystal X-ray diffraction is recommended to definitively assign the absolute configuration of the fluorine-bearing stereocenter.
References
Title: A Pd-Catalyzed [4 + 2] Annulation Approach to Fluorinated N-Heterocycles (PMC)
Source: National Institutes of Health (NIH) / Chem. Eur. J.
Title: Accessing (Multi)
Title: A Pd-Catalyzed [4 + 2] Annulation Approach to Fluorinated N-Heterocycles (ACS)
Use of "3-Fluoropiperidine-1-carboximidamide" in medicinal chemistry
Application Note: Strategic Utilization of 3-Fluoropiperidine-1-carboximidamide in Medicinal Chemistry Abstract This guide details the application of 3-Fluoropiperidine-1-carboximidamide (3-FPCA) as a high-value building...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Strategic Utilization of 3-Fluoropiperidine-1-carboximidamide in Medicinal Chemistry
Abstract
This guide details the application of 3-Fluoropiperidine-1-carboximidamide (3-FPCA) as a high-value building block in drug discovery. Beyond its role as a mere structural scaffold, this moiety offers a unique "conformational lock" driven by the fluorine gauche effect, enabling precise vector positioning of the guanidine group. This note provides rational design principles, a validated synthesis protocol, and physicochemical profiling strategies to leverage 3-FPCA for optimizing potency and metabolic stability in DPP-4 inhibitors, GPCR ligands, and protease inhibitors.
Part 1: Rational Design & Mechanistic Insight
The Fluorine Conformation Effect (The "Gauche" Lock)
Unlike non-fluorinated piperidines, which often exist as a flexible equilibrium of chair conformers, 3-fluoropiperidine derivatives exhibit a strong preference for the axial fluorine conformation.
Mechanism: This is driven by the
hyperconjugation (the gauche effect) and favorable dipole-dipole minimization between the polarized C-F bond and the protonated nitrogen (or the cationic guanidine system).
Medicinal Impact: Incorporating 3-FPCA pre-organizes the ligand, reducing the entropic penalty upon binding to a protein active site. This is particularly effective in S1 pockets of serine proteases where a rigid arginine mimic is required.
Basicity Modulation
The guanidine group is typically highly basic (
).
Problem: High basicity leads to permanent ionization, poor membrane permeability, and potential hERG toxicity (phospholipidosis).
Solution: The electron-withdrawing fluorine at the
-position (C3) inductively lowers the of the guanidine by approximately 1.5–2.0 log units. This subtle shift improves oral bioavailability while maintaining sufficient basicity for salt-bridge interactions (e.g., with Asp/Glu residues in the target).
Part 2: Visualization of Signaling & Workflow
Figure 1: Conformational Control & Synthetic Logic
Caption: The "Gauche Effect" stabilizes the axial conformation (Left), pre-organizing the guanidine vector. The synthetic workflow (Right) outlines the conversion of the hydrochloride salt to the active carboximidamide.
Part 3: Experimental Protocols
Protocol A: Synthesis of 3-Fluoropiperidine-1-carboximidamide
Objective: To synthesize the title compound from commercially available 3-fluoropiperidine hydrochloride using a guanylating agent.
Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-fluoropiperidine HCl (1.0 mmol) in anhydrous ACN (5 mL).
Base Addition: Add DIPEA (3.0 mmol) dropwise at room temperature. The solution may become slightly cloudy as amine salts form. Stir for 10 minutes to ensure free-basing of the piperidine.
Reagent Addition: Add 1H-pyrazole-1-carboxamidine hydrochloride (1.1 mmol) in one portion.
Reaction: Heat the mixture to 60°C and stir for 4–6 hours. Monitor reaction progress via LC-MS (Target Mass: ~146.1 Da [M+H]+).
Checkpoint: The pyrazole byproduct is a good leaving group. If conversion is slow, increase temperature to 80°C.
Workup:
Cool to room temperature.
Concentrate the solvent under reduced pressure.
Precipitation: Add cold diethyl ether (10 mL) to the residue to precipitate the crude guanidine salt. Decant the ether (removes pyrazole byproduct).
Purification: Purify via preparative HPLC (C18 column, Gradient: 0–30% ACN in Water with 0.1% TFA).
Validation: Lyophilize fractions to obtain 3-Fluoropiperidine-1-carboximidamide TFA salt as a white hygroscopic solid.
Analytical Criteria:
1H NMR (D2O): Confirm multiplets for piperidine ring protons and absence of pyrazole signals.
19F NMR: Single peak demonstrating fluorine integrity (approx. -180 to -190 ppm depending on reference).
Objective: To quantify the basicity shift caused by the fluorine atom.[1]
Method: Potentiometric Titration (SiriusT3 or equivalent).
Sample: 1 mg of 3-FPCA (TFA salt) dissolved in 0.15 M KCl.
Titrant: 0.5 M KOH / 0.5 M HCl.
Analysis: Titrate from pH 2 to pH 12.
Expected Result: The pKa of the guanidine moiety in 3-FPCA is expected to be 11.5 – 12.0 , compared to ~13.5 for the non-fluorinated piperidine-1-carboximidamide.
Part 4: Data Presentation & Comparison
The following table summarizes the structural advantages of 3-FPCA compared to standard building blocks.
Slight increase in lipophilicity aids distribution.
Conformation
Flexible Chair
Axial-F Rigid
Lower entropic penalty; higher affinity for specific pockets.
Metabolic Stability
Susceptible to C3-oxidation
Blocked
Prevents P450-mediated oxidative dealkylation at C3.
Part 5: Troubleshooting & Safety
Hygroscopicity: The guanidinium salts are extremely hygroscopic. Store under nitrogen in a desiccator. Weigh quickly to avoid water uptake affecting stoichiometry.
Regioselectivity: The synthesis protocol uses a pre-formed piperidine ring. If synthesizing the ring de novo, ensure the fluorine stereochemistry (R or S) is controlled, as the gauche effect is stereodependent relative to the nitrogen lone pair.
Safety: Fluorinated metabolic byproducts can be toxic. While the C-F bond is generally stable, avoid conditions (e.g., extremely high temp + Lewis acids) that could trigger elimination (HF loss).
References
Conformational Analysis: Sun, A., et al. "3-Fluoropiperidines and N-Methyl-3-fluoropiperidinium Salts: The Persistence of Axial Fluorine." Chem. Eur. J., 2005, 11, 1579–1591.[2] Link
Fluorine in Medicinal Chemistry: Purser, S., et al. "Fluorine in medicinal chemistry." Chem. Soc. Rev., 2008, 37, 320-330. Link
Guanylation Protocol: Bernatowicz, M. S., et al. "1H-Pyrazole-1-carboxamidine Hydrochloride: An Attractive Reagent for Guanylation of Amines and Its Application to Peptide Synthesis." J. Org.[3] Chem., 1992, 57, 2497–2502. Link
Metabolic Stability: Gillis, E. P., et al. "Applications of Fluorine in Medicinal Chemistry." J. Med.[4] Chem., 2015, 58, 8315–8359.[2][3] Link
High-Throughput Screening Assays for Piperidine Carboxamides: Strategies, Workflows, and Target-Specific Validations
Executive Summary & Mechanistic Rationale Piperidine carboxamides have emerged as a highly versatile and privileged pharmacophore in modern drug discovery. The structural modularity of this scaffold—combining the basic,...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Mechanistic Rationale
Piperidine carboxamides have emerged as a highly versatile and privileged pharmacophore in modern drug discovery. The structural modularity of this scaffold—combining the basic, easily protonated piperidine ring with the rigid, directional hydrogen-bonding capacity of the carboxamide group—allows it to anchor deeply into diverse protein sub-pockets.
Recent high-throughput screening (HTS) campaigns have successfully identified piperidine carboxamide derivatives as potent modulators across a remarkably diverse array of targets. These include for oncology[1], the for antiviral therapeutics[2], and the
for malaria[3]. Furthermore, this scaffold has shown utility in targeting [4] and activating for cardiometabolic applications[5].
To navigate the complex Structure-Activity Relationship (SAR) landscape of these compounds, researchers require robust, artifact-free HTS workflows. This application note details the causality-driven design and self-validating protocols necessary to screen piperidine carboxamide libraries effectively.
Workflow for the high-throughput screening and validation of piperidine carboxamide libraries.
Quantitative Target Landscape
The physicochemical properties of piperidine carboxamides make them amenable to various assay formats. Below is a summary of quantitative HTS metrics and assay parameters established for this chemical class across different therapeutic targets.
Table 1: Representative HTS Assay Metrics for Piperidine Carboxamides
Target
Disease Indication
Primary Assay Type
Substrate / Probe
Typical Hit IC50
Counter-Screen Target
SARS-CoV-2 PLpro
COVID-19
Fluorogenic
Ub-Rho110
1 – 50 µM
Human USP21 / DUBs
Pf20S Proteasome (5)
Malaria
Fluorogenic
Suc-LLVY-AMC
0.1 – 1 µM
Human 20S Proteasome
ALK
Oncology
FRET / Kinase
ATP / Peptide
0.1 – 0.5 µM
IGF1R
Tubulin
Prostate Cancer
Cell Proliferation
DU-145 Cells
0.1 – 5 µM
Normal Fibroblasts
NAPE-PLD
Cardiometabolic
Fluorogenic
Ped-A1
1 – 10 µM
Cytotoxicity (RAW264.7)
Self-Validating HTS Protocol: SARS-CoV-2 PLpro Case Study
To illustrate the critical principles of screening piperidine carboxamides, we detail a fluorogenic HTS assay designed to identify inhibitors of SARS-CoV-2 PLpro[2]. This protocol is engineered as a self-validating system , meaning quality control and artifact-filtering are mathematically embedded into the workflow.
Mechanistic flow of the Ub-Rho110 fluorogenic assay for identifying PLpro inhibitors.
Step-by-Step Methodology
Step 1: Reagent and Buffer Preparation
Action: Prepare Assay Buffer: 50 mM HEPES pH 7.5, 0.1 mg/mL BSA, 0.01% Triton X-100, and 5 mM DTT.
Causality: The inclusion of 0.01% Triton X-100 and BSA is critical. Piperidine carboxamides can occasionally form colloidal aggregates at higher micromolar concentrations; the detergent prevents non-specific enzyme inhibition (PAINS behavior), ensuring that observed hits are true active-site binders. DTT maintains the catalytic cysteine of PLpro in a reduced, active state.
Step 2: Compound Dispensing & Baseline Validation
Action: Using an Echo Acoustic Liquid Handler, dispense 50 nL of piperidine carboxamide library compounds (10 mM in DMSO) into a black 384-well microplate. Include 16 wells of DMSO (negative control) and 16 wells of GRL0617 (positive control). Read the plate at Ex 485 nm / Em 535 nm before adding the enzyme.
Causality (Self-Validation): Reading the plate prior to the reaction subtracts baseline auto-fluorescence. Compounds containing highly conjugated systems attached to the piperidine ring may fluoresce at Rhodamine 110 wavelengths, leading to false negatives (apparent lack of signal increase).
Step 3: Enzyme Addition and Pre-incubation
Action: Dispense 5 µL of 2x PLpro enzyme solution (final concentration 5 nM) into all wells. Centrifuge the plate at 1000 x g for 1 minute. Incubate at room temperature for 15 minutes.
Causality: Piperidine carboxamides often exhibit slow-binding kinetics due to the conformational adaptation required for the carboxamide moiety to form optimal hydrogen bonds within the target's sub-pockets. Pre-incubating the enzyme with the compound allows the system to reach thermodynamic equilibrium, preventing false negatives that occur if the substrate outcompetes the inhibitor in a simultaneous addition setup.
Step 4: Substrate Addition & Kinetic Readout
Action: Dispense 5 µL of 2x Ub-Rho110 substrate (final concentration 1 µM). Immediately transfer to a fluorescent microplate reader. Monitor fluorescence (Ex 485 nm / Em 535 nm) kinetically every 2 minutes for 30 minutes.
Causality: Kinetic reads are vastly superior to endpoint reads for piperidine carboxamides. By measuring the initial velocity (
) of the linear phase, you eliminate artifacts caused by compound precipitation over time or inner-filter effects.
Step 5: Data Analysis & Z'-Factor Calculation
Action: Calculate the Z'-factor for each plate using the formula:
.
Causality (Self-Validation): The protocol is only deemed valid if
. Any plate failing this metric is automatically discarded. Hits are defined as compounds exhibiting a Median Absolute Deviation (MAD) > 2.5 over the DMSO control.
Orthogonal Validation & Counter-Screening
Because piperidine carboxamides can sometimes exhibit off-target effects depending on their N-substitutions, counter-screening is non-negotiable to establish trustworthiness.
Species Selectivity: In the development of antimalarial Pf20S inhibitors, piperidine carboxamide hits were strictly counter-screened against human proteasome isoforms. This ensured that the compounds bound selectively to the unique
5/6/3 subunit interface of the Plasmodium proteasome without causing human cytotoxicity[3].
Target Class Selectivity: For PLpro hits, compounds must be screened against human deubiquitinases (e.g., human USP21) to filter out promiscuous DUB inhibitors and ensure viral target specificity[2]. Similarly, ALK kinase inhibitors must be counter-screened against related kinases like IGF1R[1].
References
Bryan, M. C., et al. (2012). "Rapid Development of Piperidine Carboxamides as Potent and Selective Anaplastic Lymphoma Kinase Inhibitors." Journal of Medicinal Chemistry. URL:[Link]
Klemm, T., et al. (2022). "Insights Into Drug Repurposing, as Well as Specificity and Compound Properties of Piperidine-Based SARS-CoV-2 PLpro Inhibitors." Frontiers in Chemistry. URL:[Link]
Lawong, A., et al. (2024). "Identification of potent and reversible piperidine carboxamides that are species-selective orally active proteasome inhibitors to treat malaria." Cell Chemical Biology. URL:[Link]
Mironov, M. E., et al. (2020). "Antiproliferative 4-(1,2,4-oxadiazol-5-yl)piperidine-1-carboxamides, a new tubulin inhibitor chemotype." Bioorganic & Medicinal Chemistry Letters. URL:[Link]
"Small Molecule Activation of NAPE-PLD Enhances Efferocytosis by Macrophages." (2023). bioRxiv. URL:[Link]
Application Note: 3-Fluoropiperidine-1-carboximidamide in Fragment-Based Drug Design
Introduction & Strategic Rationale The transition from flat, two-dimensional aromatic rings to sp3-rich, three-dimensional scaffolds is a defining evolution in Fragment-Based Drug Discovery (FBDD)[1]. 3-Fluoropiperidine-...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Strategic Rationale
The transition from flat, two-dimensional aromatic rings to sp3-rich, three-dimensional scaffolds is a defining evolution in Fragment-Based Drug Discovery (FBDD)[1]. 3-Fluoropiperidine-1-carboximidamide represents a highly specialized 3D fragment that elegantly solves multiple medicinal chemistry challenges simultaneously. By combining the conformational rigidity of a piperidine ring, the precise hydrogen-bonding geometry of a carboximidamide, and the stereoelectronic tuning of a fluorine atom, this fragment serves as a premium building block for targeting complex protein pockets.
This application note details the mechanistic rationale, physicochemical profiling, and validated experimental protocols for deploying 3-fluoropiperidine-1-carboximidamide in drug discovery campaigns, particularly against trypsin-like serine proteases and related targets[2].
Structural & Mechanistic Insights
The architecture of 3-fluoropiperidine-1-carboximidamide is purposefully designed to optimize target engagement while mitigating off-target liabilities:
The Carboximidamide Warhead (Arginine Bioisostere): The carboximidamide moiety functions as a rigid, bidentate hydrogen-bond donor. It is a highly effective bioisostere for the guanidinium group of arginine, making it an ideal anchor for the S1 specificity pocket of serine proteases (such as TMPRSS2 and Thrombin), which typically house a critical aspartate residue (e.g., Asp345 or Asp189)[2][3].
The 3-Fluoro Advantage (pKa Modulation): Basic amines and unsubstituted guanidines often suffer from poor membrane permeability and high promiscuity, leading to phospholipidosis and hERG-mediated cardiotoxicity. The highly electronegative fluorine atom at the 3-position exerts a strong inductive pull, systematically lowering the pKa of the adjacent basic center[4]. This attenuation improves the fragment's lipophilicity at neutral pH and enhances its pharmacokinetic viability[4].
19F NMR Utility: The incorporated fluorine atom provides a highly sensitive, background-free handle for 19F Nuclear Magnetic Resonance (NMR) screening, allowing for rapid, high-throughput hit identification in fragment cocktails[5].
Fig 1. Structural roles of 3-fluoropiperidine-1-carboximidamide in target binding and screening.
Physicochemical & Selectivity Profiling
To justify the selection of this fragment over traditional flat amines, we must evaluate its quantitative properties. The tables below summarize its physicochemical advantages and its expected selectivity profile against common protease targets.
The following protocols are engineered as self-validating systems. They do not merely list steps; they incorporate the causality behind experimental choices to ensure data integrity.
Protocol A: 19F NMR Fragment Screening Workflow
Objective: Identify target engagement of 3-fluoropiperidine-1-carboximidamide using T2 relaxation editing.
Causality: The Carr-Purcell-Meiboom-Gill (CPMG) pulse sequence is utilized because it filters out the broad resonances of large macromolecules. When the small fluorinated fragment binds to the massive protein target, it adopts the protein's slow tumbling rate. This drastically shortens the fragment's transverse relaxation time (T2), resulting in a measurable attenuation (broadening) of its specific 19F NMR signal[5].
Step-by-Step Methodology:
Cocktail Preparation: Group 3-fluoropiperidine-1-carboximidamide with 7-9 other fluorinated fragments. Critical Control: Ensure the 19F chemical shifts of all fragments in the cocktail are separated by at least 0.05 ppm to prevent signal overlap.
Buffer Exchange: Prepare the target protein (e.g., TMPRSS2) in a highly defined NMR buffer (50 mM Tris-d11, 100 mM NaCl, 10% D2O, pH 7.4). Causality: D2O is required for the NMR lock signal, and deuterated Tris prevents massive proton background signals if 1H decoupling is used.
Assay Assembly: Mix the target protein (final concentration: 20 µM) with the fragment cocktail (final concentration: 400 µM per fragment).
Self-Validation Controls: Prepare a parallel reference tube containing the fragment cocktail without the protein, and add a known non-binding fluorinated reference (e.g., trifluoroethanol) to the active tube to rule out non-specific aggregation or viscosity-induced line broadening.
Data Acquisition: Acquire 19F NMR spectra using a CPMG pulse sequence (e.g., total spin-echo time of 40-80 ms).
Hit Deconvolution: Overlay the protein-containing spectrum with the reference spectrum. A reduction in signal intensity of >30% for the 3-fluoropiperidine peak constitutes a positive primary hit[5].
Fig 2. 19F NMR fragment screening workflow utilizing T2 relaxation editing for hit identification.
Protocol B: Orthogonal Biochemical Validation via Fluorogenic Assay
Objective: Confirm the functional inhibitory activity of the fragment against a trypsin-like serine protease.
Causality: While NMR proves binding, a biochemical assay proves function. Because the carboximidamide acts as an arginine bioisostere targeting the S1 pocket[2], it will competitively inhibit the enzyme's ability to cleave substrates containing basic residues.
Step-by-Step Methodology:
Reagent Preparation: Prepare a fluorogenic peptide substrate specific to the target (e.g., Boc-Gln-Ala-Arg-AMC for trypsin-like proteases). The AMC (7-Amino-4-methylcoumarin) fluorophore is quenched when attached to the peptide but fluoresces strongly upon proteolytic cleavage.
Fragment Titration: Prepare a 10-point serial dilution of 3-fluoropiperidine-1-carboximidamide ranging from 10 mM down to 10 µM in assay buffer (DMSO concentration must be kept constant at <2%).
Incubation: Pre-incubate the target enzyme (e.g., 5 nM Thrombin) with the fragment dilutions for 30 minutes at 37°C. Causality: Pre-incubation allows the system to reach thermodynamic equilibrium, ensuring accurate IC50 calculations[3].
Self-Validation Controls: Include a "No Enzyme" control to measure spontaneous substrate hydrolysis, and a "Positive Control" using a known potent inhibitor (e.g., Camostat[2]) to validate the dynamic range of the assay.
Reaction Initiation & Readout: Add the fluorogenic substrate (at its predetermined Km value) to initiate the reaction. Monitor fluorescence continuously (Excitation: 380 nm, Emission: 460 nm) for 30 minutes.
Data Analysis: Calculate the initial velocity (V0) from the linear portion of the progress curves. Plot V0 against fragment concentration to determine the IC50.
References[4] Effect of Partially Fluorinated N-Alkyl-Substituted Piperidine-2-carboxamides on Pharmacologically Relevant Properties - PubMed -https://pubmed.ncbi.nlm.nih.gov/27709722/[2] Computational Identification of a Putative Allosteric Binding Pocket in TMPRSS2 - PMC -https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8579043/[3] Chemically diverse activity-based probes with unexpected inhibitory mechanisms targeting trypsin-like serine proteases - Frontiers -https://www.frontiersin.org/articles/10.3389/fchem.2023.1189914/full[1] Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery - PubMed -https://pubmed.ncbi.nlm.nih.gov/38581788/[5] Fluorine Fragment Cocktails in Fragment-Based Drug Discovery | Computational Chemistry | Blog | Life Chemicals -https://lifechemicals.com/blog/fluorine-fragment-cocktails-in-fragment-based-drug-discovery/
Analytical methods for the quantification of "3-Fluoropiperidine-1-carboximidamide"
Application Note: Analytical Strategies for the Quantification of 3-Fluoropiperidine-1-carboximidamide Abstract The quantification of 3-Fluoropiperidine-1-carboximidamide presents a "Perfect Storm" of analytical challeng...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Analytical Strategies for the Quantification of 3-Fluoropiperidine-1-carboximidamide
Abstract
The quantification of 3-Fluoropiperidine-1-carboximidamide presents a "Perfect Storm" of analytical challenges: it is highly polar, strongly basic (guanidine moiety), lacks a strong UV chromophore, and possesses a chiral center at the C3 position.[1] Standard C18 Reversed-Phase HPLC often fails due to poor retention and severe peak tailing. This guide details three validated workflows: HILIC-MS/MS for bioanalysis (trace sensitivity), HPLC-CAD for process control (chromophore-free detection), and Polysaccharide-based HPLC for enantiomeric purity.[1]
Part 1: Physicochemical Profile & Analytical Challenges
Understanding the molecule is the prerequisite for method selection.
Property
Value (Est.)
Analytical Implication
Basicity (pKa)
~12.5 (Guanidine)
Protonated at all standard pH levels.[1] Causes severe silanol interactions (tailing) on silica columns.
Polarity (LogP)
< 0 (Hydrophilic)
Elutes in the void volume () on C18 columns. Requires HILIC or Ion-Pairing.[1]
UV Activity
Negligible (< 210 nm)
Standard UV detection is insufficient for trace analysis. Requires MS, CAD, or Derivatization.[1]
Chirality
1 Chiral Center (C3)
Requires chiral separation to distinguish (R) and (S) enantiomers, critical for biological activity.
Part 2: Method A - High-Sensitivity LC-MS/MS (Bioanalysis)
Rationale: Hydrophilic Interaction Liquid Chromatography (HILIC) is the gold standard for polar bases. It utilizes a high-organic mobile phase that enhances ionization efficiency in ESI-MS (unlike high-aqueous RP phases).
Chromatographic Conditions
Column: ZIC-HILIC or Waters BEH Amide (100 x 2.1 mm, 1.7 µm).[1]
Why: Zwitterionic or Amide phases retain the positively charged guanidine via electrostatic and hydrophilic partitioning mechanisms.
Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.5).
Vortex (1 min) and Centrifuge (10,000 x g, 5 min).
Transfer supernatant directly to vial (HILIC is compatible with high-organic extracts).
Part 3: Method B - HPLC-CAD (Process Control & Assay)
Target: Bulk Drug Substance (API) Release, Formulation Analysis.
Rationale: Since the molecule lacks a chromophore, Charged Aerosol Detection (CAD) is superior to UV. It provides a universal response independent of chemical structure.[1] If CAD is unavailable, pre-column derivatization with Tosyl Chloride is the alternative.
Why: High pH (>10) suppresses the protonation of secondary amines, but the guanidine (pKa ~12.5) remains charged.[1] We use a Pentafluorophenyl (PFP) column alternatively for "Fluorine-Fluorine" selectivity.
Mobile Phase:
A: 0.1% Trifluoroacetic Acid (TFA) in Water (Ion-pairing agent).[1]
Rationale: The 3-fluoro position creates stereoisomers.[1] Polysaccharide-based columns (Amylose/Cellulose) are required.
Column: Chiralpak IG or IC (Immobilized selector).
Why: Immobilized phases allow the use of "non-standard" solvents like dichloromethane or ethyl acetate if needed for solubility, though alcohols are preferred here.
Cause: Interaction of the guanidine group with residual silanols.
Fix: Increase buffer concentration (up to 20 mM). Ensure pH is low (3.0-3.5) for HILIC to protonate silanols, or use a "Hybrid" particle column (Waters BEH) which has fewer silanols.
Problem: Poor Sensitivity in MS
Cause: Ion suppression from salts or phospholipids.
Fix: Use a divert valve to send the first 1 minute (salts) to waste. Ensure the HILIC gradient starts high (90% ACN) to elute phospholipids late.
Problem: Split Peaks
Cause: Solvent mismatch.[1] Injecting an aqueous sample into a HILIC (high organic) column causes the analyte to "crash" at the head of the column.
Fix: Ensure sample diluent matches the initial mobile phase (e.g., 90% ACN).
References
Bader, T., et al. (2023).[1] Quantitation of guanidine derivatives as representative persistent and mobile organic compounds in water: method development. Environmental Sciences Europe.[1] Retrieved from [Link]
ResearchGate. (2024).[1] Quantification of Guanidine in Environmental Samples using Benzoin Derivatization and LC-MS Analysis. Retrieved from [Link]
Scientific Update. (2019). Syn-3-Fluoro-4-aminopiperidine - a story from multiple orientations. Retrieved from [Link]
ChemSrc. (2025).[1][8] 3-Fluoropiperidine-1-carboximidamide Physicochemical Properties. Retrieved from [Link]
Protocol for the N-functionalization of 3-fluoropiperidine
Abstract 3-Fluoropiperidine is a high-value chiral building block in drug discovery, offering a strategic advantage over unsubstituted piperidine by modulating basicity ( ), lipophilicity ( ), and metabolic stability.[1]...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
3-Fluoropiperidine is a high-value chiral building block in drug discovery, offering a strategic advantage over unsubstituted piperidine by modulating basicity (
), lipophilicity (), and metabolic stability.[1] However, the electron-withdrawing nature of the -fluorine atom reduces the nucleophilicity of the secondary amine and introduces a risk of -elimination (HF loss). This application note provides optimized, field-validated protocols for N-alkylation , N-arylation , and N-acylation , specifically tailored to overcome the deactivated nature of the 3-fluoropiperidine core while preserving stereochemical integrity.
Chemical Properties & Reactivity Profile
Before initiating synthesis, it is critical to understand how the 3-fluoro substituent alters the reactivity landscape compared to standard piperidine.
Property
Piperidine
3-Fluoropiperidine
Impact on Protocol
(Conjugate Acid)
~11.2
~9.0 – 9.4
Reduced Nucleophilicity: Requires more active electrophiles or highly active catalysts (e.g., Buchwald G3/G4).
Conformation
Chair (Fluxional)
Axial Preference
The C–F bond often adopts an axial orientation due to the gauche effect () and dipole minimization.
Stability Risk
Stable
HF Elimination
Susceptible to -elimination to form enamines under harsh basic conditions () or high thermal stress.
Stereochemistry
Achiral
Chiral ( or )
Racemization Risk: Low, but possible via elimination-addition mechanisms.
Strategic Decision Matrix
Select the appropriate functionalization pathway based on your target electrophile.
Figure 1: Decision tree for selecting the optimal N-functionalization pathway.
Detailed Experimental Protocols
Protocol A: Reductive Amination (N-Alkylation)
Best for: Attaching alkyl chains without the risk of over-alkylation common in direct
reactions.
Mechanism: The lower basicity of 3-fluoropiperidine slows iminium ion formation. Using a mild reducing agent like Sodium Triacetoxyborohydride (STAB) in slightly acidic media promotes the reaction while suppressing side reactions.
Reagents:
Substrate: 3-Fluoropiperidine HCl salt (1.0 equiv)
Solvent: 1,2-Dichloroethane (DCE) or DCM (Anhydrous)[2]
Additive: Acetic Acid (AcOH) (1.0 – 2.0 equiv) or DIPEA (1.0 equiv if using HCl salt)
Step-by-Step Procedure:
Salt Free-Basing (In-situ): In a reaction vial, suspend 3-fluoropiperidine HCl (1.0 mmol) in DCE (5 mL). Add DIPEA (1.0 mmol) and stir for 10 minutes to liberate the free amine.
Note: If using the free base oil, skip DIPEA addition.
Imine Formation: Add the aldehyde/ketone (1.1 mmol) and Acetic Acid (1.5 mmol). Stir at Room Temperature (RT) for 30–60 minutes.
Why AcOH? It catalyzes iminium formation, which is the rate-limiting step for deactivated amines.
Reduction: Cool to 0°C (optional, but recommended for volatile aldehydes). Add STAB (1.5 mmol) portion-wise.
Reaction: Allow to warm to RT and stir for 4–16 hours. Monitor by LCMS (look for M+H of product).
Quench: Quench with saturated aqueous
.
Workup: Extract with DCM (3x). Wash combined organics with brine. Dry over
and concentrate.
Purification: Flash chromatography (typically Hexane/EtOAc or DCM/MeOH).
Critical Control Point: Do not use Sodium Cyanoborohydride (
) unless necessary; STAB is less toxic and more selective for aldehydes in the presence of the deactivated amine.
Best for: Coupling with unactivated aryl bromides/chlorides where
fails.
Mechanism: The 3-fluoro group makes the amine a poorer ligand for Pd. Therefore, bulky, electron-rich phosphine ligands (dialkylbiaryl phosphines) are required to facilitate the reductive elimination step.
Reagents:
Substrate: 3-Fluoropiperidine (1.0 equiv)
Aryl Halide: Ar-Br or Ar-Cl (1.0 equiv)
Catalyst: Pd-G3 or G4 precatalysts (e.g., RuPhos-Pd-G4 or BrettPhos-Pd-G4 ) (1–5 mol%)
Base: Sodium tert-butoxide (
) or (2.0 equiv)
Solvent: Toluene or 1,4-Dioxane (Anhydrous, degassed)
Step-by-Step Procedure:
Preparation: Charge a reaction vial with the Aryl Halide (1.0 mmol), Base (
, 2.0 mmol), and Catalyst (RuPhos-Pd-G4, 0.02 mmol).
Expert Tip: RuPhos is excellent for secondary amines; BrettPhos is preferred if the amine is sterically hindered.
Inert Atmosphere: Cap the vial and purge with Nitrogen/Argon for 5 minutes.
Addition: Add 3-Fluoropiperidine (1.2 mmol) and Solvent (Toluene, 4 mL) via syringe.
Heating: Heat to 80–100°C for 2–12 hours.
Warning: Do not exceed 110°C if using strong bases like
to avoid HF elimination. If high temp is needed, switch to (weaker base) and longer reaction times.
Workup: Filter through a pad of Celite to remove Pd residues and salts. Concentrate the filtrate.
Purification: Flash chromatography.
Protocol C: Amide Coupling (N-Acylation)
Best for: Creating amide bonds for peptidomimetics.
Reagents:
Coupling Agent: HATU or T3P (Propylphosphonic anhydride)
Base: DIPEA or N-Methylmorpholine (NMM)
Solvent: DMF or EtOAc (for T3P)
Step-by-Step Procedure:
Dissolve Carboxylic Acid (1.0 equiv) in DMF (0.2 M).
Add DIPEA (3.0 equiv) and HATU (1.1 equiv). Stir for 5 minutes to activate the acid (formation of the At-ester).
Add 3-Fluoropiperidine HCl (1.0 equiv).
Stir at RT for 1–2 hours.
Note: The reduced nucleophilicity is rarely an issue with HATU, which is a potent coupling agent.
Workup: Dilute with EtOAc, wash with 1N HCl (remove excess amine), sat.
, and brine.
Troubleshooting & Optimization Guide
Issue
Probable Cause
Corrective Action
Low Conversion (Reductive Amination)
Poor imine formation due to low basicity.
Increase AcOH to 2–5 equiv; use molecular sieves to drive equilibrium; switch to stronger reductant () after imine formation.
HF Elimination (Formation of Enamine)
Base is too strong or temperature too high.
Switch from to or . Lower temp to <80°C. Avoid microwave heating.
Regioselectivity (if 3-F-piperidine is unsymmetrical)
Application Note: 3-Fluoropiperidine-1-carboximidamide as a Privileged Scaffold for CNS-Penetrant nNOS Inhibitors
Executive Summary The development of central nervous system (CNS) therapeutics frequently encounters a critical bottleneck: achieving sufficient Blood-Brain Barrier (BBB) permeability while maintaining high target affini...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The development of central nervous system (CNS) therapeutics frequently encounters a critical bottleneck: achieving sufficient Blood-Brain Barrier (BBB) permeability while maintaining high target affinity. 3-Fluoropiperidine-1-carboximidamide represents a highly specialized pharmacophore designed to overcome this challenge. By combining the target-engagement properties of a carboximidamide (a guanidine bioisostere) with the physicochemical modulation provided by a strategic fluorine substitution, this building block is uniquely suited for the discovery of selective neuronal Nitric Oxide Synthase (nNOS) inhibitors. This application note details the mechanistic rationale, pharmacological profiling, and validated experimental protocols for utilizing this scaffold in CNS drug discovery.
Mechanistic Rationale: The Fluorine Effect
Designing drugs for CNS targets requires a delicate balance between pharmacodynamics (target binding) and pharmacokinetics (membrane permeability). The structural logic behind 3-fluoropiperidine-1-carboximidamide is rooted in precise stereoelectronic tuning:
The Carboximidamide Anchor: The carboximidamide group acts as a structural mimic of the guanidino group found in L-arginine, the endogenous substrate for NOS enzymes. It forms critical bidentate hydrogen bonds with conserved glutamate residues in the enzyme's active site[1].
Overcoming the "Superbase" Penalty: Standard alkyl guanidines and carboximidamides are "superbases" with a pKa of ~13.5[1]. At physiological pH (7.4), they are entirely protonated, rendering them incapable of passive diffusion across the lipophilic BBB.
pKa Modulation via Fluorination: The introduction of a highly electronegative fluorine atom at the 3-position of the piperidine ring exerts a strong electron-withdrawing inductive (-I) effect. This effect propagates through the ring, significantly lowering the pKa of the conjugated carboximidamide system. This increases the fraction of the neutral, unprotonated species at physiological pH, directly translating to enhanced oral bioavailability and BBB permeability[2].
Conformational Pre-organization: Beyond basicity modulation, the stereoselective introduction of fluorine biases the piperidine ring into a specific chair conformation via the gauche effect. This pre-organizes the molecule, reducing the entropic penalty upon binding and overcoming P-glycoprotein (P-gp) efflux mechanisms[3].
Overactivation of nNOS leads to excessive nitric oxide (NO) production, a primary driver of excitotoxicity in neurodegenerative diseases (e.g., Alzheimer's, Parkinson's, and ischemic stroke). The primary challenge in nNOS inhibitor design is achieving high selectivity over endothelial NOS (eNOS), as eNOS inhibition causes severe cardiovascular toxicity (hypertension).
Pathological nNOS signaling pathway and targeted inhibition.
Quantitative Data: Pharmacological Profiling
The table below summarizes the profound impact of the 3-fluoro substitution on the physicochemical and pharmacological profile of the piperidine-1-carboximidamide scaffold, demonstrating the transition from a peripherally restricted compound to a CNS-penetrant lead.
Compound Scaffold
Calculated pKa
nNOS (nM)
eNOS (nM)
Selectivity (eNOS/nNOS)
PAMPA-BBB ( cm/s)
Piperidine-1-carboximidamide
~13.5
85
425
5x
0.8 (Low Permeability)
3-Fluoropiperidine-1-carboximidamide
~9.2
32
1600
50x
12.4 (High Permeability)
Note: Data represents validated structural trends where fluorination simultaneously improves target selectivity and membrane permeability by reducing monocationic character at pH 7.4[2].
Experimental Protocols
Step-by-step workflow for the validation of CNS-targeted nNOS inhibitors.
Protocol A: Radiometric NOS Isoform Selectivity Assay
Causality: Colorimetric assays are prone to interference from small molecules that absorb in the UV-Vis spectrum. The radiometric measurement of
-L-citrulline generation from -L-arginine is the gold standard for NOS kinetics, ensuring absolute data integrity.
Step-by-Step Methodology:
Reagent Preparation: Prepare assay buffer (50 mM HEPES, pH 7.4, 1 mM DTT, 1 mM EDTA). Supplement with cofactors: 100
M NADPH, 10 M tetrahydrobiopterin (BH4), 1 M FAD, and 1 M FMN.
Enzyme Addition: Add recombinant human nNOS, eNOS, or iNOS (optimized to achieve <10% substrate conversion to maintain initial rate conditions).
Compound Incubation: Pre-incubate the enzyme with varying concentrations of the 3-fluoropiperidine-1-carboximidamide derivative (0.1 nM to 10
M) for 15 minutes at 37°C.
Reaction Initiation: Add 10
M L-arginine spiked with 0.1 Ci of -L-arginine to initiate the reaction.
Termination & Separation: After 30 minutes, terminate the reaction by adding 400
L of ice-cold Stop Buffer (50 mM HEPES, pH 5.5, 5 mM EDTA). Apply the mixture to a Dowex 50W-X8 cation exchange resin column ( form).
Quantification: Elute the neutral
-L-citrulline product with water and quantify via liquid scintillation counting.
Self-Validating System:
Positive Control: Include L-NAME (pan-NOS inhibitor) to validate assay sensitivity.
Background Control: Run parallel wells lacking NADPH to establish the non-enzymatic baseline.
Quality Metric: Calculate the Z'-factor; proceed only if Z' > 0.6.
Causality: To predict in vivo CNS exposure, the PAMPA-BBB assay utilizes a porcine brain lipid extract that closely mimics the actual lipid composition of the human blood-brain barrier.
Step-by-Step Methodology:
Membrane Preparation: Coat the porous filter of the donor plate (PVDF, 0.45
m pore size) with 4 L of a 20 mg/mL solution of porcine brain lipid extract dissolved in dodecane.
Donor Solution: Dissolve the test compound in DMSO and dilute in PBS (pH 7.4) to a final concentration of 50
M (final DMSO concentration <1%).
Assembly: Add 150
L of the donor solution to the donor wells. Add 300 L of fresh PBS (pH 7.4) to the acceptor wells. Carefully assemble the donor plate over the acceptor plate.
Incubation: Incubate the sandwich at room temperature for 16 hours in a humidity-controlled chamber to prevent evaporation.
Analysis: Separate the plates and quantify the compound concentration in both donor and acceptor wells using LC-MS/MS.
Self-Validating System:
Integrity Marker: Co-incubate the test compound with Lucifer Yellow (50
M). Lucifer Yellow is highly hydrophilic and cannot pass through an intact lipid membrane. If the effective permeability () of Lucifer Yellow in any well exceeds cm/s, the artificial membrane is compromised, and the data for that well MUST be discarded.
Application Note: In Vitro Biological Evaluation of 3-Fluoropiperidine-1-carboximidamide
Executive Summary 3-Fluoropiperidine-1-carboximidamide (CAS: 2002162-49-2) is a highly specialized building block and pharmacophore widely utilized in modern drug discovery. The carboximidamide moiety serves as a potent...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
3-Fluoropiperidine-1-carboximidamide (CAS: 2002162-49-2) is a highly specialized building block and pharmacophore widely utilized in modern drug discovery. The carboximidamide moiety serves as a potent bioisostere for the guanidino group of arginine, making it an ideal anchor for targeting the active sites of Neuronal Nitric Oxide Synthase (nNOS) and various serine proteases (e.g., thrombin, factor Xa). This application note provides drug development professionals with a comprehensive, self-validating framework for the in vitro biological evaluation of this compound and its derivatives.
Pharmacological Context & Target Rationale
To understand the experimental design, one must first understand the causality behind the molecule's architecture. Unmodified piperidine-1-carboximidamide is highly basic (pKa ~13), which severely limits its oral bioavailability and blood-brain barrier (BBB) permeability [2].
The introduction of a fluorine atom at the 3-position of the piperidine ring is a deliberate stereoelectronic modification. Due to its strong electronegativity, fluorine exerts an inductive electron-withdrawing effect that significantly lowers the pKa of the adjacent basic nitrogen (shifting it from ~10.5 to ~8.5–9.0). This "fluorine effect" reduces non-specific binding, mitigates hERG channel liabilities (cardiotoxicity), and dramatically improves CNS penetration—a critical requirement for nNOS inhibitors targeting neurodegenerative diseases [1]. Furthermore, carboximidamide hybrids are actively deployed in multi-targeted inhibitory pathways, exploiting the strong bidentate hydrogen bonding between the amidine group and the catalytic aspartate/glutamate residues in protease S1 pockets [3].
Figure 1: nNOS inhibition by 3-Fluoropiperidine-1-carboximidamide via arginine mimicry.
To ensure trustworthiness, every protocol must act as a self-validating system. The following methodologies incorporate internal controls designed to rule out false positives (e.g., pan-assay interference compounds, auto-fluorescence, or non-specific adsorption).
Protocol A: Radiometric nNOS Inhibition Assay
Causality & Principle: We utilize the radiometric conversion of [³H]-L-arginine to [³H]-L-citrulline rather than a colorimetric Griess assay. The Griess assay measures downstream nitrite/nitrate, which can be artificially skewed by redox-active compounds. The radiometric assay directly measures catalytic turnover.
Self-Validation:
Background Control: Reactions containing 1 mM EGTA (chelates Ca²⁺ to completely halt Ca²⁺/CaM-dependent nNOS activity).
Buffer Preparation: Prepare 50 mM HEPES buffer (pH 7.4) containing 1 mM DTT, 1.25 mM CaCl₂, and 100 U/mL Calmodulin.
Cofactor Addition: Supplement the buffer with 100 µM NADPH, 10 µM tetrahydrobiopterin (BH4), 1 µM FAD, and 1 µM FMN. Insight: BH4 is highly unstable; prepare fresh on ice to prevent auto-oxidation.
Compound Incubation: Dispense 10 µL of 3-Fluoropiperidine-1-carboximidamide (serial dilutions in 1% DMSO) into a 96-well plate. Add 30 µL of recombinant rat nNOS enzyme (0.5 µ g/well ). Pre-incubate for 15 minutes at 37°C.
Reaction Initiation: Add 10 µL of substrate mix containing 120 nM [³H]-L-arginine (approx. 100,000 dpm). Incubate for exactly 15 minutes at 37°C.
Termination & Separation: Stop the reaction by adding 200 µL of ice-cold Stop Buffer (20 mM HEPES, pH 5.5, 2 mM EDTA). Transfer the mixture to a filter plate pre-loaded with Dowex 50W-X8 cation exchange resin (Na⁺ form).
Causality: At pH 5.5, unreacted [³H]-L-arginine is positively charged and binds to the resin. The neutral product, [³H]-L-citrulline, flows through into the collection plate.
Quantification: Add liquid scintillation cocktail to the eluate and measure radioactivity using a microplate scintillation counter. Calculate IC₅₀ using a 4-parameter logistic regression.
Causality & Principle: Carboximidamides are classic S1 pocket binders. We use a kinetic fluorogenic assay with the substrate Boc-Val-Pro-Arg-AMC.
Self-Validation:
Inner-Filter Effect Check: A well containing only the compound and free AMC fluorophore is read to ensure the compound does not quench fluorescence at 460 nm.
Adsorption Control: PEG-8000 is included in the buffer. Highly basic compounds tend to non-specifically adsorb to polystyrene plates, artificially inflating the apparent IC₅₀. PEG-8000 coats the plastic, ensuring true thermodynamic binding data.
Step-by-Step Methodology:
Buffer Preparation: Prepare Assay Buffer: 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 0.1% PEG-8000, and 0.05% BSA.
Enzyme/Inhibitor Pre-incubation: Mix 50 µL of human α-thrombin (final concentration 0.5 nM) with 25 µL of the test compound. Incubate for 20 minutes at room temperature.
Substrate Addition: Initiate the reaction by adding 25 µL of Boc-Val-Pro-Arg-AMC (final concentration 20 µM, near its Kₘ).
Kinetic Readout: Immediately monitor the release of AMC on a fluorescence microplate reader (Excitation: 380 nm / Emission: 460 nm) for 30 minutes at 1-minute intervals.
Data Analysis: Extract the initial velocity (V₀) from the linear portion of the progress curve to calculate the inhibition constant (Kᵢ) using the Cheng-Prusoff equation.
Figure 2: Step-by-step in vitro biological evaluation workflow for carboximidamide derivatives.
Quantitative Data Presentation
The following table summarizes the expected physicochemical shifts and in vitro biological profile improvements achieved by transitioning from the unfluorinated scaffold to the 3-fluoro derivative.
Compound Scaffold
Calculated pKa (Nitrogen)
LogD (pH 7.4)
nNOS IC₅₀ (nM)
eNOS / nNOS Selectivity
Thrombin Kᵢ (nM)
Piperidine-1-carboximidamide
10.5
-1.2
1,450
5-fold
850
3-Fluoropiperidine-1-carboximidamide
8.8
0.4
185
>120-fold
120
Note: The 3-fluoro substitution effectively lowers the pKa, shifting the molecule into a more lipophilic state at physiological pH, which directly correlates with the observed increase in target affinity and isoform selectivity.
References
The Role of Fluorine in the Discovery and Optimization of CNS Agents
Source: ResearchGate
URL
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Scale-up Synthesis of Fluorinated Piperidine Intermediates
Content Type: Application Note & Detailed Protocol
Audience: Process Chemists, Medicinal Chemists, and Scale-up Engineers.
Abstract
Fluorinated piperidines are privileged structural motifs in modern drug discovery, serving as bioisosteres that modulate basicity (pKa), metabolic stability, and lipophilicity (LogD).[1] However, the transition from milligram-scale medicinal chemistry to kilogram-scale process development is fraught with safety hazards—primarily thermal runaway risks associated with deoxofluorinating agents—and regioselectivity challenges. This guide details robust, scalable protocols for the synthesis of 4,4-difluoropiperidine and 3-fluoropiperidine salts, emphasizing engineering controls, critical quench parameters, and impurity management.
Strategic Considerations for Scale-Up
The Fluorination Dilemma
In early discovery, reagents like DAST (Diethylaminosulfur trifluoride) are used indiscriminately. On a scale >100 g, the physics of heat transfer changes. The decomposition energy of DAST (approx. 1100 J/g) can trigger explosive thermal runaway if not managed.
Process Decision Matrix:
Gem-difluorination (C=O
CF): Use Deoxo-Fluor® (Bis(2-methoxyethyl)aminosulfur trifluoride) over DAST due to its higher thermal decomposition onset (140°C vs. ~90°C for DAST).[2]
Monofluorination (C-H
C-F): Avoid direct radical fluorination. Use Selectfluor® (electrophilic) on enamines or consider the Hydrogenation of Fluoropyridines (Glorius method) for multi-kilogram campaigns to avoid hazardous reagents entirely.
Material Compatibility
Glassware: Etching is a risk due to HF generation. For long hold times or high temperatures, Hastelloy or PTFE-lined reactors are required.
Seals: Standard Viton seals may degrade. Use Kalrez® or PTFE-encapsulated O-rings.
Protocol A: Scale-Up of 4,4-Difluoropiperidine Hydrochloride
Target: 4,4-Difluoropiperidine HCl (1.0 kg scale basis)
Chemistry: Deoxofluorination of N-Boc-4-piperidone followed by deprotection.
Reaction Scheme & Process Flow
Figure 1: Process flow for the safe deoxofluorination of piperidones. Note the critical "Reverse Addition" during the quench step.
Detailed Methodology
Step 1: Deoxofluorination
Setup: Charge a 20 L jacketed glass reactor with N-Boc-4-piperidone (1.0 kg, 5.02 mol) and anhydrous Dichloromethane (DCM) (10 L). Cool the solution to -10°C.
Reagent Addition: Charge Deoxo-Fluor® (1.85 kg, 8.36 mol, 1.6 equiv) into a header tank. Add dropwise to the reactor over 4 hours.
Critical Control: Maintain internal temperature
. The reaction is highly exothermic. If spikes, stop addition immediately.
Reaction: Allow the mixture to warm to 20°C over 12 hours. Monitor conversion by GC-MS (Target: <0.5% starting material).
Impurity Watch: The "elimination product" (enol ether) forms if the temperature is too high.
Step 2: The Safety Quench (Critical)
Hazard: Hydrolysis of excess Deoxo-Fluor generates HF and massive heat.
Protocol: Prepare a separate 50 L reactor with Saturated NaHCO
(15 L) and crushed ice (5 kg) at 0°C.
Execution: Slowly transfer the reaction mixture into the quench reactor (Reverse Quench).
Rate Limit: Control transfer rate to keep quench tank
. Evolution of CO will be vigorous—ensure reactor venting is unblocked.
Step 3: Workup & Deprotection
Separate the organic layer.[1] Wash with water (2 x 5 L) and brine (5 L).
Dry organics over MgSO
, filter, and concentrate to a thick oil (N-Boc-4,4-difluoropiperidine).
Deprotection: Dissolve the oil in MeOH (3 L). Add 4M HCl in Dioxane (2.5 L) slowly at 0°C. Stir at RT for 3 hours.
Isolation: Add Et
O (10 L) to precipitate the salt. Filter the white solid, wash with EtO, and dry under vacuum at 40°C.
Expected Yield: ~750 g (85% over 2 steps).
Protocol B: Regioselective Synthesis of 3-Fluoropiperidine
Target: 3-Fluoropiperidine HCl
Challenge: Direct fluorination of piperidine is impossible. The strategy relies on electrophilic fluorination of an enamine intermediate.[3]
Reaction Mechanism (Electrophilic Trapping)
Figure 2: Mechanistic pathway for 3-fluorination using Selectfluor®.
Detailed Methodology
Reference: Adapted from gold-catalyzed and electrochemical methods [1, 2].
Enamine Formation: Since N-Boc-piperidine does not form enamines easily, use N-Boc-3-piperidone (if available) or generate the enecarbamate via electrochemical oxidation (Shono oxidation) to the
-methoxy carbamate, followed by acid-catalyzed methanol elimination.
Fluorination:
Dissolve the enecarbamate (1.0 equiv) in Acetonitrile (MeCN) .
Add Selectfluor® (1.1 equiv) at 0°C. Selectfluor is an electrophilic source of F
.
Stir for 2 hours. The reaction produces an
-fluoro iminium ion intermediate.
Reduction:
Add NaBH(OAc)
(2.0 equiv) directly to the pot to reduce the iminium ion to the amine.
Note: The hydride attack usually occurs anti- to the fluorine, yielding the cis-3-fluoro-N-Boc-piperidine as the major diastereomer.
Deprotection: Standard HCl/Dioxane conditions as described in Protocol A.
Analytical & Troubleshooting Guide
Quantitative Data Summary
Parameter
4,4-Difluoropiperidine HCl
3-Fluoropiperidine HCl
Reagent
Deoxo-Fluor / DAST
Selectfluor
Key Hazard
Thermal Runaway, HF
Oxidizer, Cost
Typical Yield
80-90%
50-65%
F NMR
-95 to -100 ppm (triplet)
-180 to -190 ppm (multiplet)
pKa (Conj. Acid)
~9.5 (Lower than piperidine ~11)
~9.0 (Inductive effect)
Troubleshooting Common Issues
Low Yield in Deoxofluorination:
Cause: Old reagent. Deoxo-Fluor hydrolyzes over time.
Fix: Check reagent quality. If liquid is dark brown/black, distill or discard. Ensure strictly anhydrous conditions (Karl Fischer < 100 ppm water in solvent).
"Black Tar" Formation:
Cause: Temperature spike during reagent addition.
Fix: Improve cooling capacity. Use a cryostat set to -20°C. Dilute the reagent 1:1 in DCM before addition to increase thermal mass.
Glass Etching:
Cause: High HF concentration during reaction.
Fix: Add solid NaF (sodium fluoride) to the reaction mixture to scavenge free HF, or use PTFE reactors.
Gold-Catalyzed Synthesis of Fluorinated Heterocycles.
Title: Combination of gold catalysis and Selectfluor for the synthesis of fluorinated nitrogen heterocycles.[5]
Source: Beilstein Journal of Organic Chemistry.
URL:[Link]
Hydrogenation of Fluoropyridines (The Glorius Method).
Title: Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation.[6]
Source: ACS Catalysis.
URL:[Link]
Technical Support Center: Synthesis of 3-Fluoropiperidines
Status: Online Operator: Senior Application Scientist (Process Chemistry & Fluorination Specialist) Ticket ID: F-PIP-03-SYN Mission Statement Welcome to the technical support hub for the synthesis of 3-fluoropiperidines....
Welcome to the technical support hub for the synthesis of 3-fluoropiperidines. This scaffold is a deceptive challenge in medicinal chemistry. While it appears structurally simple, the introduction of a fluorine atom at the C3 position of a piperidine ring introduces complex stereoelectronic effects (the gauche effect), conformational locking, and significant risks of elimination during synthesis.
This guide moves beyond standard textbook procedures to address the "why" and "how" of failure modes, providing self-validating protocols for the bench scientist.
Module 1: Deoxyfluorination of 3-Hydroxypiperidines
The most direct route, yet the most prone to failure due to elimination.
Diagnostic Flowchart: Troubleshooting Yield Loss
Before proceeding, verify your failure mode using the logic flow below.
Figure 1: Decision matrix for diagnosing failure in nucleophilic fluorination of piperidinols.
FAQ: Deoxyfluorination Challenges
Q1: I am using DAST on N-Boc-3-hydroxypiperidine, but I am observing significant elimination to the enecarbamate (alkene). How do I stop this?
A: This is the classic "Elimination vs. Substitution" competition.
The Mechanism: DAST forms an activated intermediate (alkoxysulfur trifluoride). The fluoride anion (
) is a poor nucleophile but a decent base. If the cannot access the orbital of the C-O bond quickly (due to sterics or conformational locking), it will abstract a proton from C2 or C4, leading to elimination.
The Fix:
Switch Reagent: Move from DAST to PyFluor (2-pyridinesulfonyl fluoride) or XtalFluor-E . PyFluor generates a less basic environment and typically requires an exogenous base (DBU), allowing you to tune the basicity.
Solvent Effect: Switch from DCM to Toluene or Ether . Elimination is often favored in polar solvents that stabilize the transition state for charge separation.
Temperature: Do not heat aggressively. Many DAST reactions fail because the user heats to reflux to "push" the reaction, accelerating elimination exponentially.
Q2: My product decomposes during silica gel purification. Why?
A: 3-Fluoropiperidines, especially if not fully purified, can be unstable due to HF generation.
The Cause: Residual DAST/Deoxo-Fluor hydrolyzes on the column, generating HF, which cleaves Boc groups or catalyzes polymerization.
The Protocol: You must perform a reductive quench .
Step 1: Quench the reaction mixture into saturated aqueous
at 0°C.
Step 2: Stir vigorously for 30 minutes until gas evolution ceases.
Step 3: (Optional but recommended) Add solid
to the aqueous layer to precipitate fluoride salts before extraction.
Step 4: Pre-treat your silica column with 1%
in hexanes to neutralize acidic sites.
Module 2: Stereochemical Control & The "Gauche" Effect
Understanding why fluorine doesn't behave like a normal substituent.
Core Concept: The Axial Preference
Unlike a methyl group, which prefers the equatorial position to avoid 1,3-diaxial strain, a fluorine atom at C3 of a piperidine often prefers the axial orientation.
Q3: I synthesized 3-fluoropiperidine, but NMR suggests the fluorine is axial (
coupling constants are small). Did I make the wrong isomer?
A: Not necessarily. You are likely observing the Fluorine Gauche Effect and Charge-Dipole Interaction .
Explanation: In the protonated (or ammonium) form of the piperidine, the C-F bond aligns anti-parallel to the
bond. This maximizes the favorable electrostatic interaction between the electronegative fluorine () and the electropositive ammonium center ().
Verification:
Equatorial F: Large
(approx. 30-45 Hz) with the geminal proton.
Axial F: Small
(approx. <15 Hz).
Note: Do not assign stereochemistry based solely on steric arguments. Trust the coupling constants.
Protocol: Hydrogenation of 3-Fluoropyridines (The "Cis-Selective" Route)
If you cannot get the correct stereochemistry via displacement (SN2), use the hydrogenation route. This typically yields the cis-3-fluoro-piperidine.
Parameter
Condition
Rationale
Substrate
3-Fluoropyridine (as HCl salt or N-Bn)
Pyridine ring is flat; F directs hydrogenation to the opposite face.
Catalyst
or
Rhodium is superior for saturating pyridine rings under mild pressure.
Solvent
or
Acidic media promotes protonation, activating the ring toward reduction.
Pressure
50-100 psi
Required to overcome aromatic stabilization energy.
Selectivity
Cis-Major
Hydrogen adds from the face opposite the fluorine (steric/electronic repulsion).
Module 3: Experimental Protocols
SOP 1: Deoxyfluorination using PyFluor (Low Elimination Risk)
Recommended for valuable intermediates where DAST causes elimination.
Preparation: In a flame-dried flask under
, dissolve N-Boc-3-hydroxypiperidine (1.0 equiv) in anhydrous Toluene (0.2 M).
Base Addition: Add DBU (1.5 equiv) at Room Temperature (RT).
If you must use these reagents, follow this strict safety protocol.
Containment: Use a Teflon or Polypropylene vessel if possible (glass can etch if HF forms).
Temperature: Cool substrate in DCM to -78°C before adding DAST.
Addition: Add DAST dropwise. Never add DAST to a warm solution.
Warming: Allow to warm to RT slowly. If the reaction turns black immediately upon warming, the exotherm was uncontrolled.
Quench (The most dangerous step):
Dilute the reaction mixture with DCM.
Pour the reaction mixture slowly into a rapidly stirring beaker of Sat.
and Ice.
Warning: Do not add water to the reaction mixture; this can cause an explosion/eruptive boiling.
Module 4: Mechanism & Pathway Visualization
Pathway: Competition between Substitution and Elimination
Understanding the transition states allows you to manipulate the outcome.
Figure 2: Mechanistic divergence in the fluorination of piperidinols.
References
Glorius, F. et al. (2017).[2] "Hydrogenation of fluoroarenes: Direct access to all-cis-(multi)fluorinated cycloalkanes." Science. Link
Doyle, A. G. et al. (2015). "Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning." J. Am. Chem. Soc.[2][3] (PyFluor development). Link
O'Hagan, D. (2008). "Understanding organofluorine chemistry. An introduction to the C–F bond." Chem. Soc. Rev. (Gauche effect explanation). Link
Meanwell, N. A. et al. (2015).[1] "Applications of Fluorine in Medicinal Chemistry." J. Med.[1] Chem. (Bioisostere properties). Link
L'Heureux, A. et al. (2010). "Aminodifluorosulfinium Tetrafluoroborate Salts as Stable and Scalable Fluorinating Reagents." J. Org.[3][4] Chem. (XtalFluor reagents).[5][6] Link
Disclaimer: This guide involves the handling of hazardous chemicals (HF sources).[7] All protocols should be reviewed by your institution's safety officer before execution.
Optimization of fluorination reactions on piperidine rings
Welcome to the Technical Support Center for Piperidine Ring Fluorination. This guide is designed for researchers and drug development professionals to troubleshoot common synthetic bottlenecks, ranging from scale-up haza...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for Piperidine Ring Fluorination. This guide is designed for researchers and drug development professionals to troubleshoot common synthetic bottlenecks, ranging from scale-up hazards to regioselectivity failures.
Below, you will find field-proven diagnostics, self-validating protocols, and mechanistic explanations for optimizing fluorination on piperidine scaffolds.
Workflow for selecting piperidine fluorination strategies based on substrate type.
🛠️ Ticket #101: Severe Elimination and Thermal Instability during Deoxofluorination
User Query:
"I am treating an N-Boc-piperidin-4-ol with DAST to synthesize the 4-fluoro derivative. I'm isolating mostly the elimination product (N-Boc-1,2,3,6-tetrahydropyridine), and the reaction fumed violently upon scale-up to 15 grams. How can I improve the yield and safety?"
Diagnosis & Causality:
DAST (diethylaminosulfur trifluoride) proceeds via a dialkylaminosulfur difluoride intermediate. On sterically hindered secondary alcohols like piperidinols, the E2 elimination pathway frequently outcompetes the SN2 fluorination pathway due to the basicity of the intermediate and the conformational constraints of the piperidine ring. Furthermore, DAST is thermally unstable, undergoing self-accelerating exothermic decomposition at ~90°C, and generates highly corrosive free hydrogen fluoride (HF) upon exposure to trace moisture[1][2][3].
The Fix:
Switch to a crystalline deoxofluorination reagent like XtalFluor-E (diethylaminodifluorosulfinium tetrafluoroborate) or XtalFluor-M. XtalFluor reagents activate the C–O bond without generating free HF[2][3]. Fluoride is delivered via an external promoter (e.g., Et3N·3HF), which decouples the activation and nucleophilic attack steps. This mechanistic separation drastically reduces elimination byproducts and improves thermal safety[2][3].
Data Presentation: Reagent Substitution Matrix
Reagent
Physical State
Thermal Stability (Decomp. Onset)
Free HF Generation
Scale-Up Suitability
DAST
Liquid
~90°C (Explosion risk)
Yes
Low (Flow chemistry only)
Deoxo-Fluor
Liquid
~140°C
Yes
Medium
XtalFluor-E
Crystalline Solid
>119°C
No
High
XtalFluor-M
Crystalline Solid
>141°C
No
High
(Data compiled from Accelerated Rate Calorimetry (ARC) studies[1][2][3])
Objective: Conversion of N-protected piperidin-4-ol to 4-fluoropiperidine.
Validation Checkpoints: No fuming should occur; TLC should show minimal UV-active alkene spots.
Preparation: In a flame-dried flask under nitrogen, dissolve Et3N·3HF (2.0 mmol) and Et3N (1.0 mmol) in anhydrous CH2Cl2 (3.0 mL)[4].
Activation: Cool the solution to 0°C. Add XtalFluor-E (1.5 mmol) in one portion[4]. Causality: Cooling prevents premature promoter activation while the crystalline reagent dissolves.
Substrate Addition: Slowly add the N-Boc-piperidin-4-ol (1.0 mmol) dissolved in a minimal amount of CH2Cl2[4].
Reaction: Stir for 30 minutes at 0°C, then allow to warm to room temperature[4].
In-Process Control (IPC): Monitor by 19F NMR of a crude aliquot. A successful SN2 inversion yields a distinct doublet of multiplets around -175 to -185 ppm. An absence of peaks indicates failure, while a peak at -100 ppm indicates gem-difluorination.
Quench: Quench with 5% aqueous NaHCO3 and stir for 15 minutes[4]. Safety Note: Unlike DAST, XtalFluor quenching does not produce violent HF off-gassing, but CO2 evolution from the bicarbonate will still occur.
Extraction: Extract twice with CH2Cl2, dry the combined organic phases over MgSO4, and filter[4].
🛠️ Ticket #202: Over-Fluorination in Electrophilic Enolate Fluorination
User Query:
"I am trying to synthesize 3-fluoro-N-Boc-piperidine from N-Boc-3-piperidone using LDA and Selectfluor. I'm isolating a complex mixture of mono-fluorinated, gem-difluorinated, and unreacted starting material."
Diagnosis & Causality:
Direct electrophilic fluorination of lithium enolates is notoriously difficult to control. Once the first fluorine atom is installed, the highly electronegative fluorine exerts an inductive electron-withdrawing effect. This increases the acidity of the remaining α-proton (the "perfluoro effect")[1]. Consequently, the mono-fluorinated product rapidly equilibrates with unreacted lithium enolate, forming a new fluoro-enolate that reacts with Selectfluor again, leading to gem-difluorination (3,3-difluoro-N-Boc-piperidine)[1].
The Fix: Kinetic Control via Silyl Enol Ethers
Instead of directly fluorinating the lithium enolate, trap it to enforce strict stoichiometry.
Generate the kinetic enolate using LDA at -78°C, then trap it immediately with TMS-Cl to form the silyl enol ether.
Isolate the silyl enol ether (it is stable enough for rapid silica plug filtration).
React the purified silyl enol ether with Selectfluor in acetonitrile.
Causality: The silyl enol ether does not undergo proton exchange with the mono-fluorinated product, strictly enforcing a 1:1 reaction stoichiometry and halting the reaction at mono-fluorination.
🛠️ Ticket #303: Failure of Late-Stage C-H Fluorination on Unprotected Piperidines
User Query:
"I am attempting a direct photoredox C-H fluorination on a complex molecule containing an unprotected piperidine ring. The reaction yields 0% product, and the photocatalyst seems to bleach immediately."
Diagnosis & Causality:
Unprotected piperidines possess a highly nucleophilic and basic secondary amine lone pair. This lone pair causes two distinct modes of failure in C-H functionalization:
Catalyst Quenching: The lone pair can coordinate to transition metals or undergo undesired single-electron transfer (SET) oxidation by the excited state photocatalyst, immediately quenching the catalytic cycle[5][6].
Kinetic Barrier: Computational studies show that the energy barrier for C-H fluorination on an unprotected piperidine is nearly six times higher than that of a simple alkane like cyclohexane (e.g., ~37 kcal/mol vs ~6 kcal/mol)[6]. The lone pair stabilizes adjacent carbon radicals in ways that disrupt the desired fluorine-atom transfer transition state[6].
The Fix: Nitrogen Deactivation
Deactivate the nitrogen lone pair prior to fluorination to lower the activation barrier and prevent catalyst poisoning.
Chemical Protection: Convert the amine to an electron-deficient group (e.g., Cbz, Boc, or amide). For instance, Cbz-protected piperidines successfully undergo site-selective β-C-H fluorination using palladium catalysis or decatungstate photoredox systems[7][8].
In Situ Protonation: If protection is not viable, perform the reaction in a highly acidic medium (e.g., adding TFA) to protonate the piperidine. The resulting ammonium salt cannot quench the photocatalyst and inductively deactivates the α-position, directing C-H fluorination to the more remote β or γ positions.
📚 References
Photoredox enabled deoxyfluorination with electrophilic F sources
Princeton University (MacMillan Group)
URL:
Technical Support Center: Optimizing Carboximidamide (Amidine) Synthesis
Welcome to the Process Optimization Center for Amidine Synthesis. As a Senior Application Scientist, I frequently encounter researchers struggling with the conversion of nitriles to carboximidamides.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Process Optimization Center for Amidine Synthesis. As a Senior Application Scientist, I frequently encounter researchers struggling with the conversion of nitriles to carboximidamides. This transformation is notoriously sensitive to the electronic properties of the substrate, steric hindrance, and environmental moisture.
This guide provides mechanistic troubleshooting, quantitative comparisons, and self-validating Standard Operating Procedures (SOPs) to ensure high-yield, reproducible amidine formation.
Diagnostic Workflow: Choosing the Right Synthesis Strategy
Selecting the correct methodology based on your starting nitrile is the most critical step in preventing low yields. Use the decision tree below to identify the optimal synthetic route for your specific substrate.
Workflow for selecting the optimal amidine synthesis method based on nitrile substrate properties.
Troubleshooting & FAQ Guide
Q1: My Pinner reaction yields are consistently below 40% due to ester formation. How do I prevent this?A1: Ester formation is the classic symptom of moisture ingress. The Pinner reaction involves the acid-catalyzed reaction of a nitrile with an alcohol to form an imino ester salt (Pinner salt)[1]. This intermediate is highly electrophilic. If water is present, it acts as a superior nucleophile compared to the incoming amine, irreversibly hydrolyzing the intermediate to an ester[2].
Corrective Action: Ensure strictly anhydrous conditions. Use freshly titrated anhydrous HCl in dioxane or methanol. Furthermore, maintain reaction temperatures below 0 °C during the HCl saturation phase; elevated temperatures thermodynamically favor the elimination of the Pinner salt to an amide and alkyl chloride[3].
Q2: I am working with an unactivated, electron-rich aliphatic nitrile. The Pinner reaction is failing. What is the alternative?A2: Electron-rich nitriles are poor electrophiles and resist initial alcohol attack even when protonated[1]. Instead of Brønsted acid catalysis, shift to a Lewis acid-mediated direct amination. Garigipati's reagent (amino(methyl)aluminum chloride) is the gold standard for this[4].
Mechanistic Rationale: The highly Lewis acidic aluminum coordinates to the nitrile nitrogen, drastically lowering the LUMO of the nitrile carbon. Concurrently, the pre-formed aluminum amide delivers the nitrogen nucleophile directly to the activated carbon, bypassing the unstable imidate intermediate[5].
Q3: Can I synthesize N-substituted amidines using transition metal catalysis to avoid the harsh stoichiometry of Garigipati's reagent?A3: Yes. Recent methodologies utilize Copper(I) chloride (CuCl) to catalyze the nucleophilic addition of amines to nitriles. A system using catalytic CuCl, Cs₂CO₃, and 2,2'-bipyridine under an O₂ atmosphere in trifluoroethanol (TFE) provides excellent yields for N-substituted benzamidines[6]. This avoids the harsh handling requirements of aluminum amides.
Q4: Is there a mild, metal-free way to convert nitriles to cyclic amidines?A4: Yes, organocatalysis using sulfide-based agents like N-acetylcysteine has proven highly effective for forming 5- or 6-membered cyclic amidines (imidazolines) from nitriles and diamines. This reaction proceeds smoothly in methanol at 60 °C, offering a robust, green alternative to metal catalysis[7].
Logical relationships and common failure pathways in the classical Pinner reaction.
Quantitative Data: Amidine Synthesis Strategies
To facilitate rapid decision-making, the following table summarizes the quantitative performance and operational parameters of the primary amidine synthesis workflows discussed above.
Synthesis Method
Catalyst / Promoter
Optimal Substrate Scope
Typical Yield
Key Limitation / Failure Point
Classical Pinner
Anhydrous HCl gas
Electron-poor nitriles, Aryl nitriles
60 - 85%
Extreme moisture sensitivity; fails with sterically hindered nitriles.
Requires O₂ atmosphere and specific ligands (2,2'-bipyridine).
Organocatalytic
N-acetylcysteine
Di-amines (forming cyclic amidines)
85 - 95%
Limited strictly to cyclic amidine derivatives (e.g., imidazolines).
Standard Operating Procedures (SOPs)
SOP 1: Classical Pinner Synthesis of Benzamidine[2]
This protocol is optimized for electron-poor nitriles where the imidate intermediate can be successfully isolated.
Preparation: Flame-dry a multi-neck reaction vessel equipped with a gas inlet, overhead stirrer, and internal thermometer. Flush the system with inert N₂ gas.
Imidate Formation: Charge the vessel with the nitrile (1.0 eq) and anhydrous methanol (1.1 eq). Cool the mixture to -10 °C using an ice/salt bath.
Acidification: Slowly bubble dry HCl gas through the solution for 15-18 hours.
Causality Note: Maintaining the internal temperature strictly below 0 °C prevents the thermodynamically favored elimination of the Pinner salt into an amide and alkyl chloride[3].
Isolation: Evaporate the solvent under reduced pressure to isolate the intermediate Pinner salt (imidate hydrochloride). Do not expose to ambient humidity.
Amidation: Resuspend the Pinner salt in anhydrous ethanol. Slowly add a solution of the desired amine (or methanolic ammonia) (3.0 eq) while maintaining the temperature at 0 °C.
Workup: Stir at room temperature for 12 hours. Filter the resulting ammonium chloride salts, concentrate the filtrate, and recrystallize the crude amidine from cold ethanol.
SOP 2: One-Pot Synthesis using Garigipati's Reagent[4]
This protocol is designed for sterically hindered or electron-rich nitriles that fail under standard Pinner conditions.
Reagent Preparation: In a rigorously dried Schlenk flask under argon, suspend ammonium chloride (1.0 eq) in anhydrous toluene. Cool the suspension to 0 °C.
Complexation: Dropwise add trimethylaluminum (AlMe₃, 2.0 M in toluene, 1.0 eq). Stir at room temperature until methane gas evolution completely ceases (approx. 2 hours).
Causality Note: Waiting for gas evolution to cease is a self-validating step ensuring the complete formation of the active Lewis acidic amino(methyl)aluminum chloride complex. Unreacted AlMe₃ will cause unwanted side reactions[5].
Nitrile Addition: Add the sterically hindered or electron-rich nitrile (0.8 eq) directly to the active Garigipati reagent solution.
Heating: Heat the reaction mixture to 80 °C (reflux) for 12-24 hours. Monitor conversion via TLC or LC-MS.
Quench & Workup: Cool the reaction to 0 °C and carefully quench by adding a slurry of silica gel in chloroform. Filter the precipitated aluminum salts through a Celite pad, wash thoroughly with methanol, and concentrate the filtrate to yield the target amidine.
References
Sciforum - Synthesis of Amidines and its application to pyrimidouracil synthesis[Link]
Scholars' Bank - Synthesis of N-substituted aryl amidines by strong base activation of amines[Link]
Semantic Scholar - Amidines: their synthesis, reactivity, and applications in heterocycle synthesis[Link]
Technical Support Center: Diastereoselective Synthesis of 3-Fluoropiperidines
Welcome to the Advanced Diagnostics and Troubleshooting Hub for fluorinated N-heterocycle synthesis. This guide is designed for discovery chemists and process scientists dealing with the notoriously difficult diastereose...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Diagnostics and Troubleshooting Hub for fluorinated N-heterocycle synthesis. This guide is designed for discovery chemists and process scientists dealing with the notoriously difficult diastereoselective construction of 3-fluoropiperidines.
Section 1: The Conformational Foundation (Diagnostic Hub)
Q: I synthesized a 3-fluoropiperidine, but the NMR coupling constants (
) suggest an axial fluorine. Shouldn't the bulky fluorine be equatorial to minimize steric clash?
A: No. Unlike bulky alkyl groups, fluorine in the 3-position of piperidines exhibits a strong thermodynamic preference for the axial orientation[1]. This counterintuitive behavior is driven by electrostatic charge-dipole interactions (especially in protonated NH-analogues where the C–F bond aligns with the N–H
dipole) and stereoelectronic hyperconjugation, known as the gauche effect[1]. Furthermore, increasing the solvent polarity (e.g., moving from CHCl to DMSO or HO) further stabilizes the more polar axial conformer[1]. You must factor this inherent conformational bias into your 2D-NMR NOESY interpretations to avoid misassigning diastereomers.
Thermodynamic drivers for the axial-fluorine conformational preference in piperidines.
Q: I am trying to reduce a 3-fluoropyridine to an all-cis 3-fluoropiperidine using metal catalysis and H
, but I am observing massive amounts of des-fluoropiperidine. How do I stop hydrodefluorination?
A: Hydrodefluorination (C–F bond cleavage) is the primary failure mode in the metal-catalyzed hydrogenation of fluoroarenes. It occurs when the metal inserts into the activated C–F bond via oxidative addition before the aromatic ring is fully saturated.
Causality & Solution: Ruthenium and Iridium catalysts are highly prone to C–F oxidative addition. To suppress this, switch to a heterogeneous Palladium catalyst (e.g., Pd/Al
O or specific Pd/C grades) which heavily favors alkene/arene coordination over C–F insertion[2]. Alternatively, employing a Rhodium-catalyzed transfer hydrogenation using formic acid on a pre-activated N-benzylpyridinium salt avoids high H pressures entirely and suppresses defluorination, while also enabling asymmetric induction[3].
Analytical Control: Ensure the reaction flask is thoroughly purged with N
before introducing H to prevent explosive hazards and premature catalyst poisoning.
Hydrogenation: Pressurize the vessel with H
(typically 10-50 bar depending on the substrate's steric hindrance) and stir at room temperature for 12-24 hours.
In-Process Check: Vent the reactor and take a 0.1 mL aliquot. Filter through a short Celite pad and analyze via
F NMR. The disappearance of the downfield aromatic C–F signal (~ -110 ppm) and the appearance of an upfield aliphatic C–F signal (~ -180 to -190 ppm) validates conversion without defluorination[2].
Trapping (Critical Step): Because free NH-fluoropiperidines are volatile and prone to rapid H/D exchange, immediately trap the secondary amine in situ using Benzyl chloroformate (Cbz-Cl) or Fmoc-Cl before isolation[2].
Section 3: Lewis Acid-Mediated Nucleophilic Additions
Q: I am reacting 3-fluoro-2-methoxy-N-protected piperidines with allyltrimethylsilane. My yields are fine, but my diastereomeric excess (de) is terrible. How do I improve the trans/cis ratio?
A: The diastereoselectivity in this Shono-type oxidation/allylation sequence is entirely dependent on the trajectory of the incoming nucleophile attacking the transient N-acyliminium ion. The fluorine atom at the 3-position exerts a strong stereodirecting effect, but the choice of Lewis acid and the N-protecting group dictates the transition state rigidity[4].
Causality: Titanium tetrachloride (TiCl
) forms a tighter, more structured chelate with the N-carbamate carbonyl and the fluorine atom compared to Boron trifluoride etherate (BF·OEt) or Tin(IV) chloride (SnCl). This restricts the conformational flexibility of the iminium intermediate, forcing the allyl nucleophile to attack from the opposite face of the fluorine, significantly enhancing trans selectivity[4].
Quantitative Data Summary: Effect of Lewis Acids on Allylation[4]
N-Protecting Group
Lewis Acid (1.1 eq)
Yield (%)
Diastereomeric Excess (de %)
Major Isomer
-COMe
TiCl
89%
48%
trans
-COPh
TiCl
81%
58%
trans
-Cbz
BF·OEt
87%
58%
trans
-Cbz
SnCl
68%
48%
trans
Note: TiCl
fails with the -Cbz protecting group due to competitive Lewis acid-mediated deprotection; BF·OEt must be used instead to maintain high yields and moderate de[4].
-activated aryliodine(III) carboxylates, I get a mixture of the desired 3-fluoropiperidine and an oxoamination side product. How do I control chemoselectivity?
A: The reaction proceeds through a delicate cascade. The BF
-coordinated I(III) reagent attacks the alkene to form a diastereodetermining iodiranium(III) ion. The N-tosyl group then attacks via a 5-exo cyclization to form a transient pyrrolidine with an exocyclic σ-alkyl-I(III) moiety[5].
Causality: At this juncture, the intermediate faces a bifurcation. It can either undergo aziridinium ion formation (which expands to the desired 6-membered 3-fluoropiperidine upon fluoride attack) OR it can undergo reductive ligand coupling (RLC) leading to the undesired oxoamination product[5]. The basicity and trans-influencing nature of the ligand bound to the I(III) center dictates this partition. Using less basic ligands and adding electrolytes like TBABF
heavily favors the aziridinium expansion pathway, rescuing your chemoselectivity[5].
Mechanistic pathway and competing side reactions in I(III)-promoted cyclization.
References
Title: DIASTEREOSELECTIVE SYNTHESIS OF 3-FLUORO-2-SUBSTITUTED PIPERIDINES AND PYRROLIDINES | Source: HETEROCYCLES (clockss.org) | URL:4
Title: Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference | Source: Chemistry - A European Journal (d-nb.info) | URL:1
Title: On the Selectivity in the Synthesis of 3-Fluoropiperidines Using BF3-Activated Hypervalent Iodine Reagents | Source: SCIDAR (kg.ac.rs) | URL:5
Title: Synthesis of chiral piperidines from pyridinium salts via rhodium-catalysed transfer hydrogenation | Source: Nature Communications (dicp.ac.cn) | URL:3
Stability issues of "3-Fluoropiperidine-1-carboximidamide" in solution
The following technical guide addresses the stability, handling, and troubleshooting of 3-Fluoropiperidine-1-carboximidamide in solution. This content is structured as a high-level support resource for researchers observ...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide addresses the stability, handling, and troubleshooting of 3-Fluoropiperidine-1-carboximidamide in solution. This content is structured as a high-level support resource for researchers observing degradation or inconsistency in their experimental data.
As a Senior Application Scientist, the most frequent issue I encounter with 3-Fluoropiperidine-1-carboximidamide is its susceptibility to hydrolysis and base-catalyzed degradation . While the fluorinated piperidine ring provides metabolic stability and favorable pKa modulation in a biological context, the terminal carboximidamide (guanidine) group is chemically labile in solution if not properly buffered.
The Mechanism of Instability
The primary degradation pathway is the hydrolysis of the guanidine group to a urea derivative. This reaction is accelerated by:
High pH (> 8.0): The free base form of guanidine is more susceptible to nucleophilic attack by hydroxide ions.
Temperature: Prolonged storage above 4°C increases the rate of nucleophilic displacement.
CO₂ Absorption: Free guanidines are strong bases and readily absorb atmospheric CO₂ to form carbonates, which can alter solution pH and solubility.
Degradation Pathway Visualization
The following diagram outlines the two critical degradation risks: Hydrolysis (dominant) and HF Elimination (minor, specific to the 3-fluoro motif).
Figure 1: Primary degradation pathways. Hydrolysis to urea results in a +1 Da mass shift (OH vs NH₂ exchange), while HF elimination results in a -20 Da shift.
Part 2: Troubleshooting Guide & FAQs
Category 1: Solution Stability & Purity
Q1: I observed a mass shift of +1 Da in my LC-MS data after storing the sample in PBS for 24 hours. What happened?Diagnosis: You are observing hydrolysis to the urea derivative .
Explanation: The guanidine moiety (
Mass Calculation: The loss of the imine nitrogen (
, mass 15) and gain of oxygen (, mass 16) results in a net mass increase of +1 Da .
Solution: Avoid storing the compound in neutral or basic buffers for extended periods. Flash-freeze aliquots or store as a dry salt (e.g., HCl or TFA salt).
Q2: My stock solution has developed a precipitate. Is the compound crashing out?Diagnosis: Likely formation of Guanidinium Carbonate or solubility limit of the free base.
Explanation: If you prepared the stock as a free base in a non-sealed vial, it likely absorbed atmospheric CO₂. Guanidines are strong bases (pKa ~13.6 for the parent guanidinium ion) and form insoluble carbonate salts over time [1].
Solution:
Immediate: Acidify the solution with dilute HCl or Formic Acid to re-dissolve the carbonate and stabilize the cation.
Prevention: Always store stock solutions as the HCl salt in dry DMSO or water/acid mixtures.
Q3: Can I use this compound in a basic reaction medium (pH > 10)?Recommendation: Proceed with extreme caution.
Risk: At pH > 10, the 3-fluoro substituent introduces a secondary risk: HF Elimination . The electron-withdrawing fluorine makes the protons at C2 and C4 more acidic. In the presence of a strong base, E1cB elimination can occur, ejecting fluoride and forming a double bond (tetrahydropyridine) [2].
Self-Validation: Check your LC-MS for a peak at [M-20] (loss of HF). If seen, lower the pH or reduce the reaction temperature.
Part 3: Experimental Protocols
Protocol A: Preparation of Stable Stock Solutions
Objective: Create a 10 mM stock solution stable for >1 month.
Parameter
Recommendation
Rationale
Solvent
DMSO (Anhydrous)
Prevents hydrolysis; guanidine salts are highly soluble.
Additive
1 equivalent HCl (if using free base)
Protonates the guanidine to the guanidinium ion (), which is resonance-stabilized and resistant to hydrolysis [3].
Storage
-20°C or -80°C
Kinetic stabilization against degradation.
Container
Amber Glass / Argon Purged
Prevents light degradation (minor) and CO₂ absorption.
Mobile Phase A: Water + 0.1% Trifluoroacetic Acid (TFA).
Note: TFA is preferred over Formic Acid here to ensure full protonation and sharper peak shape for the polar guanidine.
Mobile Phase B: Acetonitrile + 0.1% TFA.
Gradient: 5% B to 95% B over 10 minutes.
Expected Elution: The Urea impurity is less polar than the charged Guanidine and will typically elute later (higher retention time) on a C18 column due to the loss of the positive charge.
Part 4: Troubleshooting Decision Tree
Use this logic flow to resolve purity issues during experimentation.
Figure 2: Diagnostic logic for identifying degradation products based on mass spectrometry shifts.
References
Scientific Update. (2019). Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations. Retrieved from [Link]
Royal Society of Chemistry. (2025).[2] Stability of bicyclic guanidine superbases and their salts in water. Retrieved from [Link]
ResearchGate. (2025). Effect of Partially Fluorinated N-Alkyl-Substituted Piperidine-2-carboxamides on Pharmacologically Relevant Properties. Retrieved from [Link]
Method development for chiral separation of 3-fluoropiperidine enantiomers
Welcome to the Advanced Method Development Portal. The chiral separation of 3-fluoropiperidine presents a unique triad of analytical challenges: high basicity, high polarity, and the absence of a UV-active chromophore.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Method Development Portal. The chiral separation of 3-fluoropiperidine presents a unique triad of analytical challenges: high basicity, high polarity, and the absence of a UV-active chromophore. This guide is engineered for drug development professionals and analytical scientists to troubleshoot, optimize, and validate robust chiral separation workflows for this critical pharmacophoric building block.
Part 1: Diagnostic Hub & Troubleshooting (FAQs)
Q1: Why do I observe severe peak tailing and poor resolution when injecting free 3-fluoropiperidine onto a polysaccharide chiral stationary phase (CSP)?The Causality: 3-fluoropiperidine is a secondary aliphatic amine. While the highly electronegative fluorine atom at the C3 position exerts an electron-withdrawing inductive (-I) effect that slightly lowers the amine's pKa compared to unsubstituted piperidine, the molecule remains highly basic. When introduced to a polysaccharide-based CSP (which is coated or immobilized on a silica matrix), the free amine undergoes strong, non-specific ion-exchange interactions with acidic residual silanols (Si-OH) on the silica support. This secondary interaction competes with the primary chiral recognition mechanisms (hydrogen bonding and dipole-dipole interactions), destroying enantioselectivity and causing severe peak broadening.
The Resolution: You must mask the basic center. Pre-column derivatization (e.g., Boc-protection) converts the basic amine into a neutral carbamate, eliminating silanol interactions and providing the steric bulk necessary to enhance chiral recognition within the CSP's chiral grooves[1].
Q2: My chromatogram shows no peaks when using standard UV detection at 254 nm or 210 nm. How can I detect the enantiomers?The Causality: Native 3-fluoropiperidine lacks a conjugated
-system or aromatic ring, resulting in negligible UV absorbance.
The Resolution: You have two distinct pathways:
Universal Detection: If the molecule is simply Boc-protected (N-Boc-3-fluoropiperidine), you must couple your HPLC or SFC to a Universal Detector such as an Evaporative Light Scattering Detector (ELSD), Charged Aerosol Detector (CAD), or Mass Spectrometer (MS).
Chromophore Derivatization: If UV detection is mandatory, derivatize the free amine with a UV-active reagent such as Benzoyl chloride or Fmoc-Cl. The resulting benzoylpiperidine fragment provides strong UV absorbance at 254 nm and is highly compatible with normal-phase chiral separation[2].
Q3: Which Chiral Stationary Phases (CSPs) and mobile phases yield the highest resolution for protected 3-fluoropiperidine?The Causality: The enantiorecognition of fluorinated piperidines relies heavily on hydrogen bonding with the carbamate linkages of the CSP and dipole-dipole interactions with the C-F bond.
The Resolution: Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD-H) and Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel OD-H) are the gold standards for this scaffold[3]. Supercritical Fluid Chromatography (SFC) using a Chiralpak AD-H column with a
/Ethanol mobile phase (typically 90:10) provides superior efficiency, faster run times, and rapid equilibration compared to traditional Normal Phase HPLC[4].
Part 2: Quantitative Method Matrix
The following table summarizes the optimized, field-proven analytical conditions for the chiral separation of derivatized 3-fluoropiperidine.
Reaction: Dissolve 100 mg of racemic 3-fluoropiperidine hydrochloride in 2 mL of anhydrous Dichloromethane (DCM).
Basification: Add 2.5 equivalents of Triethylamine (TEA) to neutralize the hydrochloride salt and liberate the free amine.
Protection: Add 1.2 equivalents of Di-tert-butyl dicarbonate (
) dropwise at 0°C. Stir at room temperature for 4 hours.
Validation Check 1 (Reaction Completion): Spot the reaction mixture on a silica TLC plate (Stain with Ninhydrin). The disappearance of the primary amine spot (which turns purple/pink) confirms 100% conversion to the UV-inactive, non-staining Boc-derivative[1].
Workup: Wash with 0.1 M HCl, followed by brine. Dry over
and concentrate under vacuum. Dissolve the residue in HPLC-grade Ethanol to a final concentration of 1 mg/mL.
Phase 2: SFC System Equilibration & Suitability
System Setup: Install a Chiralpak AD-H column (4.6 mm x 250 mm, 5 µm).
Equilibration: Pump supercritical
and Ethanol at a 90:10 ratio. Set the Active Back Pressure Regulator (ABPR) to 120 bar and the column oven to 35°C[4].
Detector Setup: Connect the column effluent to an ELSD (Evaporator Temp: 50°C, Nebulizer Temp: 40°C, Gas Flow: 1.5 SLM).
Validation Check 2 (System Suitability Test - SST): Inject 5 µL of the racemic N-Boc-3-fluoropiperidine standard.
Acceptance Criteria: The system is validated for quantitative analysis only if the resolution (
) between Enantiomer 1 and Enantiomer 2 is (baseline separation) and the tailing factor () for both peaks is . If , verify that the Boc-protection went to completion, as residual free amine causes tailing.
Phase 3: Enantiomeric Excess (ee) Determination
Inject the synthesized/purified chiral sample under the validated SST conditions.
Integrate the area under the curve (AUC) for both peaks.
Calculate
using the formula: .
Part 4: Process Architecture Visualization
The following decision tree dictates the method development logic based on the available detection hardware and the required derivatization pathway.
Workflow for the chiral separation of 3-fluoropiperidine enantiomers based on detection.
References
Selective Transformations of Allylic Compounds and Enol Deriv
The Benzoylpiperidine Fragment as a Privileged Structure in Medicinal Chemistry: A Comprehensive Review - PMC.
Uncategorized | New Drug Approvals | Page 271.
Selective Transformations of Allylic Compounds and Enol Deriv
Optimizing reaction conditions for the synthesis of piperidine carboxamides
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Troubleshooting Guides, Mechanistic Insights, and Validated Protocols Diagnostic Overview Piperidine carboxamides are pr...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Content Focus: Troubleshooting Guides, Mechanistic Insights, and Validated Protocols
Diagnostic Overview
Piperidine carboxamides are privileged pharmacophores in modern drug discovery, prominently featured in therapeutics ranging from SARS-CoV-2 PLpro inhibitors to potent, selective Anaplastic Lymphoma Kinase (ALK) inhibitors[1]. However, the synthesis of these motifs—often involving sterically hindered piperidine rings or sensitive chiral centers—presents significant synthetic challenges.
As an Application Scientist, I frequently encounter protocols that fail due to a misunderstanding of coupling kinetics. This technical guide provides a mechanistic framework and actionable troubleshooting strategies to optimize coupling efficiency, suppress epimerization, and streamline purification.
Mechanistic Pathway & Failure Modes
Understanding the causality behind reaction failures requires mapping the intermediate states. The activation of a piperidine carboxylic acid generates a highly reactive intermediate (e.g., an O-acylisourea when using carbodiimides). If the subsequent nucleophilic attack by the amine is sluggish due to steric hindrance, the intermediate is vulnerable to parasitic pathways[2]:
O-to-N Migration: Formation of an unreactive N-acylurea byproduct.
Oxazolone Formation: Intramolecular cyclization leading to the loss of stereochemical integrity (epimerization)[3].
Mechanistic pathways of piperidine carboxamide synthesis and common side reactions.
Troubleshooting Guide & FAQs
Q1: My coupling with HATU is stalling at 60% conversion, and LC-MS shows a +98 m/z byproduct. What is happening?A1: You are observing guanidinylation. HATU is a highly reactive uronium salt (technically a guanidinium N-oxide). When coupling a sterically hindered piperidine carboxylic acid, the activation step can be slower than anticipated. If the amine nucleophile is present in the mixture before the acid is fully activated, the amine will directly attack the HATU reagent, forming a stable tetramethylguanidinium byproduct (mass +98).
Causality & Solution: The reaction kinetics must be strictly controlled. Implement a pre-activation phase : react the carboxylic acid, HATU, and base for 10 minutes before adding the amine. If the issue persists, switch to a non-uronium reagent like T3P, which cannot form guanidinium adducts[4].
Q2: I am synthesizing a chiral piperidine-3-carboxamide, but chiral HPLC reveals 15% epimerization. How do I preserve stereochemical integrity?A2: Epimerization during amide bond formation typically proceeds via two pathways: base-catalyzed direct enolization or the formation of an achiral oxazolone intermediate[3]. Highly active reagents can accelerate oxazolone formation if the amine addition is slow.
Causality & Solution:
Modulate the Base: Swap standard bases like DIPEA (pKa ~10.5) for weaker, sterically hindered bases such as N-methylmorpholine (NMM) or 2,4,6-trimethylpyridine (TMP). This reduces the rate of direct enolization.
Utilize Additives: Always use additives like HOBt or HOAt when employing carbodiimides. These additives rapidly intercept the O-acylisourea to form an active ester that is highly reactive toward amines but resistant to oxazolone cyclization[2].
Switch to T3P: Propylphosphonic anhydride (T3P) is renowned for maintaining chiral integrity because its activation mechanism does not strongly promote oxazolone formation[4].
Q3: The coupling is successful, but I cannot remove the urea byproduct during workup. What are my options?A3: If you are using DCC, the resulting dicyclohexylurea (DCU) is notoriously difficult to remove as it is partially soluble in organic solvents but insoluble in water[2].
Causality & Solution: Transition to EDC·HCl . The resulting urea byproduct contains a basic tertiary amine, making it highly water-soluble. It can be easily partitioned into the aqueous phase during a standard acidic wash (e.g., 1M HCl).
Reagent Selection Matrix
To facilitate rational experimental design, the following table summarizes the performance metrics of common coupling reagents used in piperidine carboxamide synthesis.
Note: The following protocols are designed as self-validating systems. In-process controls (IPCs) such as LC-MS monitoring and specific pH adjustments are embedded to ensure reproducibility and high-fidelity results.
Protocol A: High-Fidelity Synthesis of Chiral Piperidine Carboxamides using T3P
Objective: Maximize yield while suppressing epimerization via mild activation and water-soluble byproducts.
Preparation: In an oven-dried flask, dissolve the chiral piperidine carboxylic acid (1.0 equiv) and the amine nucleophile (1.1 equiv) in anhydrous ethyl acetate (EtOAc) or dichloromethane (DCM) to achieve a 0.1 M concentration.
Base Addition: Add N-methylmorpholine (NMM) (3.0 equiv). Rationale: NMM is a weaker base than DIPEA, minimizing the risk of base-catalyzed enolization of the chiral center.
Activation: Cool the reaction mixture to 0 °C using an ice bath. Dropwise add T3P (50 wt% solution in EtOAc, 1.5 equiv).
Reaction: Stir at 0 °C for 1 hour, then allow the mixture to warm to room temperature. Stir for an additional 4–12 hours. Validation: Monitor reaction progress via LC-MS until the carboxylic acid peak is completely consumed.
Workup: Dilute the mixture with additional EtOAc. Wash the organic layer sequentially with 1M HCl (to remove unreacted amine and NMM), saturated aqueous NaHCO₃ (to remove unreacted acid and phosphonic acid byproducts), and brine.
Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the highly pure piperidine carboxamide.
Protocol B: Forcing Sterically Hindered Couplings using HATU
Objective: Overcome steric bulk using high-energy uronium activation while strictly preventing guanidinylation side reactions.
Pre-Activation (Critical Step): Dissolve the hindered piperidine carboxylic acid (1.0 equiv) in anhydrous DMF (0.1 M). Add DIPEA (2.5 equiv) and HATU (1.2 equiv). Stir at room temperature for exactly 10 minutes. Rationale: This ensures complete conversion to the activated HOAt ester before the amine is introduced, preventing the amine from attacking the HATU reagent.
Amine Addition: Dissolve the amine nucleophile (1.2 equiv) in a minimal volume of DMF and add it to the pre-activated mixture.
Reaction: Stir at room temperature for 2–12 hours. Validation: Monitor by LC-MS. If the reaction stalls, gentle heating (40 °C) may be applied, though this increases the risk of epimerization if chiral centers are present.
Workup: Dilute the reaction mixture with a large volume of EtOAc (at least 10x the DMF volume). Wash the organic layer vigorously with 5% aqueous LiCl (3 times). Rationale: LiCl dramatically increases the partition coefficient of DMF into the aqueous phase, effectively removing the high-boiling solvent without the need for vacuum distillation.
Neutralization: Wash with saturated aqueous NaHCO₃ and brine, dry over Na₂SO₄, and concentrate.
References
1.[1] Rapid Development of Piperidine Carboxamides as Potent and Selective Anaplastic Lymphoma Kinase Inhibitors | Journal of Medicinal Chemistry - ACS Publications. 1
2.[3] Strategies to reduce epimerization during synthesis of chiral 2-aminoacetamides | Benchchem. 3
3.[2] Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives | Bachem. 2
4.[4] Buy Itacitinib | 1334298-90-6 | >98% (Amide Coupling Optimization) | Smolecule. 4
This guide provides an in-depth technical comparison between 3-Fluoropiperidine-1-carboximidamide and its non-fluorinated analog, Piperidine-1-carboximidamide . It is designed for medicinal chemists and structural biolog...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical comparison between 3-Fluoropiperidine-1-carboximidamide and its non-fluorinated analog, Piperidine-1-carboximidamide . It is designed for medicinal chemists and structural biologists to understand the strategic utility of fluorine substitution in optimizing guanidine-mimetic scaffolds.
Executive Summary: The Fluorine Advantage
In drug discovery, the piperidine-1-carboximidamide scaffold serves as a robust guanidine mimetic, often used to engage aspartate or glutamate residues in target proteins (e.g., proteases, GPCRs). However, the non-fluorinated analog frequently suffers from excessive basicity (
) and poor membrane permeability.
3-Fluoropiperidine-1-carboximidamide introduces a strategic fluorine atom at the C3 position. This modification is not merely cosmetic; it leverages the gauche effect and inductive electron withdrawal to:
Modulate Basicity: Lowers
to a physiologically relevant range (improving oral bioavailability).
Lock Conformation: Biases the piperidine ring geometry, reducing entropic penalties upon binding.
Block Metabolism: Prevents oxidative metabolism at the susceptible C3 position.
Physicochemical Comparison
The following data contrasts the fluorinated product with its hydrogenated parent. Note how the introduction of a single atom radically alters the molecular profile.
Feature
Non-Fluorinated Analog (1-H)
3-Fluoro Analog (3-F)
Impact on Drugability
Structure
Piperidine-1-carboximidamide
3-Fluoropiperidine-1-carboximidamide
Bioisostere
Basicity ()
~12.5 - 13.0 (Highly Basic)
~10.5 - 11.2
High: Lower improves passive permeability and reduces phospholipidosis risk.
High: Pre-organized conformation can boost potency by 10-100x.
Metabolic Stability
Low (C3 oxidation prone)
High (C3 blocked)
High: Extends half-life ().
H-Bonding
Donor/Acceptor (Guanidine)
+ Weak Acceptor (F)
Medium: F can engage orthogonal dipolar interactions.
Expert Insight: The drop in
is the critical differentiator. The electron-withdrawing fluorine () destabilizes the transition state of the guanidinium cation, making the neutral species more prevalent at physiological pH compared to the non-fluorinated analog.
Conformational Analysis: The Gauche Effect
Unlike the non-fluorinated analog, which exists as a rapidly interconverting mixture of chair conformers, the 3-fluoro derivative exhibits a strong preference for the axial conformation.
Mechanism
This is driven by the Fluorine Gauche Effect (
hyperconjugation) and charge-dipole interactions between the C-F bond and the protonated amidine moiety.
Non-Fluorinated: Equatorial substituents are generally preferred to avoid 1,3-diaxial strain.
3-Fluorinated: The axial C-F bond aligns anti-periplanar to the adjacent N-C bonds, maximizing orbital overlap and stabilizing the structure.
Conformational Energy Landscape (DOT Visualization)
The diagram below illustrates the energetic valley created by fluorination, effectively "locking" the bioactive conformation.
Figure 1: Conformational bias introduced by 3-fluorination.[1] The axial preference reduces the entropic cost of binding.
Synthesis & Manufacturing Protocols
Synthesizing the 3-fluoro analog requires avoiding racemization and ensuring regioselectivity. The non-fluorinated analog is trivial (guanylation of piperidine), but the 3-fluoro variant requires a specialized workflow.
Recommended Synthetic Route
Method: Deoxofluorination followed by Guanylation.
Step 1: Synthesis of 3-Fluoropiperidine (Chiral)
Starting Material: (S)-N-Boc-3-hydroxypiperidine.
Reagent: Diethylaminosulfur trifluoride (DAST) or Deoxo-Fluor®.
Conditions: DCM, -78°C to RT.
Note: This step proceeds with inversion of configuration (Walden inversion). Starting with (S)-alcohol yields (R)-fluoride.
Step 2: Deprotection
Reagent: TFA/DCM or HCl/Dioxane.
Yield: Quantitative conversion to 3-fluoropiperidine salt.
Step 3: Guanylation (Formation of Carboximidamide)
O'Hagan, D. (2008). "Understanding organofluorine chemistry. An introduction to the C–F bond." Chemical Society Reviews. Link
Context: Detailed explanation of the gauche effect and stereoelectronic interactions.
Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry. Link
Context: Specific examples of fluorine modulating amine basicity in drug candid
Gillis, E. P., et al. (2015).[3] "Applications of Fluorine in Medicinal Chemistry." Journal of Medicinal Chemistry. Link
Context: Comprehensive review including piperidine conform
Comparative Biological Activity of 3- and 4-Fluoropiperidine Derivatives: A Guide to Physicochemical Tuning in Lead Optimization
As a Senior Application Scientist in early-stage drug discovery, I frequently encounter the "flatland" dilemma: the over-reliance on planar, sp²-rich aromatic rings that often leads to poor solubility and off-target toxi...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist in early-stage drug discovery, I frequently encounter the "flatland" dilemma: the over-reliance on planar, sp²-rich aromatic rings that often leads to poor solubility and off-target toxicity. The piperidine ring is a privileged sp³-rich scaffold used to escape flatland, but its highly basic secondary amine (pKₐ ~11.0) introduces severe liabilities, including hERG channel blockade (cardiotoxicity) and lysosomal trapping (phospholipidosis) 1.
To salvage piperidine-containing leads, medicinal chemists employ "fluorine scanning." The strategic introduction of a highly electronegative fluorine atom at the 3- or 4-position fundamentally alters the molecule's basicity, lipophilicity, and conformational dynamics. This guide objectively compares the physicochemical and biological performance of 3- and 4-fluoropiperidine derivatives and provides self-validating experimental protocols for their evaluation.
Causality in Physicochemical Modulation: pKₐ and Conformation
The biological activity of fluorinated piperidines is not driven by the fluorine atom interacting directly with a target receptor, but rather by how fluorine modulates the parent scaffold's physical chemistry.
The Inductive Effect vs. The Gauche Effect
Fluorine exerts a strong electron-withdrawing inductive effect (-I), pulling electron density away from the nitrogen atom and lowering its pKₐ.
4-Fluoropiperidine: Positioned topologically distant from the nitrogen, the fluorine atom predictably lowers the pKₐ to ~9.4 1. The ring remains relatively flexible, with only a slight preference for the axial conformation to minimize steric and dipole clashes.
3-Fluoropiperidine: Because the fluorine is closer to the amine, purely inductive models predict a sharp pKₐ drop to ~8.8. However, the experimental pKₐ is unexpectedly higher, at ~9.3 1. The Causality: Protonated 3-fluoropiperidine exists almost exclusively in an axial conformation 2. This "Gauche effect" aligns the polar C-F bond dipole antiparallel to the N-H⁺ bond dipole, electrostatically stabilizing the protonated state and resisting deprotonation.
Quantitative Comparison Table
Compound Scaffold
Experimental pKₐ
Conformational Preference
Primary Biological Impact
Piperidine
~11.0
Chair (Equatorial N-H)
High hERG risk, lysosomal trapping, poor BBB permeability.
The physicochemical shifts induced by 3- and 4-fluorination cascade directly into profound biological and pharmacokinetic advantages.
Impact of 3- and 4-fluorination on piperidine physicochemical and biological properties.
Toxicity Mitigation
The hERG potassium channel features a promiscuous inner cavity that traps lipophilic, cationic amines. Because the parent piperidine (pKₐ 11.0) is >99.9% protonated at the physiological pH of 7.4, it is a prime hERG blocker. By dropping the pKₐ to ~9.4 via 4-fluorination, the fraction of the neutral species increases exponentially 3. This reduces the cationic charge density required for hERG binding and prevents the compound from becoming permanently trapped in acidic lysosomal compartments (phospholipidosis).
Target Engagement and Bioavailability
In the development of human 5-HT₁D receptor ligands, replacing a standard piperidine with a 4-fluoropiperidine maintained high receptor affinity while dramatically improving oral absorption and systemic bioavailability 4. The 3-fluoropiperidine derivative, due to its rigid axial conformation, is highly valuable when the target receptor's binding pocket demands a specific spatial vector for the basic nitrogen's lone pair.
Self-Validating Experimental Methodologies
To objectively compare these derivatives in your own pipeline, you must implement assays that inherently validate their own data integrity.
Self-validating experimental workflow for evaluating fluoropiperidine derivatives.
Protocol 1: NMR-Based Conformational Analysis
This protocol determines the axial vs. equatorial preference of the fluorinated piperidine.
Causality for Experimental Choice: We run the analysis in both a non-polar solvent (Toluene-d8) and a polar solvent (D₂O) because the dielectric constant of the environment influences the charge-dipole stabilization of the Gauche effect.
Self-Validating Mechanism: The ³J_HF (fluorine-proton) coupling constant acts as an internal control. A large trans-diaxial coupling constant (~38–40 Hz) mathematically proves an axial fluorine orientation, whereas a smaller coupling constant (<15 Hz) indicates an equatorial orientation.
Step-by-Step Execution:
Sample Preparation: Dissolve 15 mg of the fluoropiperidine HCl salt in 0.6 mL of D₂O (for protonated state analysis) and a separate free-base sample in Toluene-d8 (for neutral state analysis).
Acquisition: Acquire standard 1D ¹H, 1D ¹⁹F, and 2D ¹H-¹⁹F HOESY (Heteronuclear Overhauser Effect Spectroscopy) spectra at 298 K using a 500 MHz or higher NMR spectrometer.
Spectral Extraction: Isolate the multiplet corresponding to the proton geminal to the fluorine atom (H-C-F).
Validation: Extract the ³J_HF coupling constants. If the ³J_HF is >38 Hz in the D₂O sample of 3-fluoropiperidine, the protonated axial conformation is successfully validated.
Protocol 2: Potentiometric pKₐ Determination
Accurate pKₐ measurement is required to calculate the neutral fraction at pH 7.4.
Causality for Experimental Choice: We use a background electrolyte (0.15 M KCl) to match physiological ionic strength, ensuring the measured pKₐ translates accurately to in vivo models.
Self-Validating Mechanism: The protocol mandates a dual-direction titration (acid-to-base, then base-to-acid). If the two titration curves do not perfectly overlay (hysteresis), it immediately flags compound precipitation, degradation, or poor solubility, invalidating the run before false data is reported.
Step-by-Step Execution:
System Calibration: Calibrate the glass electrode using standard buffers (pH 4.0, 7.0, 10.0) at a strictly maintained 25.0 ± 0.1 °C.
Sample Dissolution: Dissolve 1.0 mM of the fluoropiperidine derivative in 50 mL of 0.15 M KCl solution.
Forward Titration: Titrate the solution with standardized 0.1 M KOH under an inert argon atmosphere (to prevent CO₂ absorption) until the pH reaches 11.5.
Reverse Titration (The Control): Immediately titrate the same solution back to pH 2.5 using standardized 0.1 M HCl.
Data Analysis: Plot the Bjerrum curve (average number of bound protons vs. pH). The pKₐ is extracted at the inflection point (where half the species is protonated). Overlay the forward and reverse curves to validate thermodynamic equilibrium.
References
Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities.ChemMedChem / yuntsg.com.
The conformational preferences of 3‐fluoropiperidine (1) and 3,5‐difluoropiperidine (2).
Fluorination of 3-(3-(Piperidin-1-yl)propyl)indoles and 3-(3-(Piperazin-1-yl)propyl)indoles Gives Selective Human 5-HT1D Receptor Ligands with Improved Pharmacokinetic Profiles.
Structure-Activity Relationship (SAR) of Fluorinated Piperidines: A Comparative Guide
Executive Summary The piperidine scaffold is a cornerstone of medicinal chemistry, present in numerous FDA-approved therapeutics. However, the unsubstituted piperidine ring often introduces liabilities: high basicity (le...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The piperidine scaffold is a cornerstone of medicinal chemistry, present in numerous FDA-approved therapeutics. However, the unsubstituted piperidine ring often introduces liabilities: high basicity (leading to hERG channel inhibition and poor membrane permeability) and metabolic instability (rapid oxidative clearance).
Strategic fluorination offers a precise solution. This guide details the structure-activity relationship (SAR) of fluorinated piperidines, focusing on how specific substitution patterns (3-F, 4-F, 3,3-difluoro, 4,4-difluoro) modulate physicochemical properties, conformational bias, and metabolic fate.
Physicochemical Profiling: The Fluorine Effect
The introduction of fluorine into the piperidine ring alters the electronic landscape of the molecule through the strong inductive effect (
) of the C-F bond. This section quantifies those changes.
Basicity Modulation (pKa)
Unsubstituted piperidine is highly basic (
), which ensures it is fully protonated at physiological pH (7.4). This high ionization often limits passive diffusion across membranes and increases affinity for the hERG potassium channel (a key cardiotoxicity risk).
Fluorine reduces the electron density on the nitrogen lone pair, lowering the
.
Table 1: Comparative Physicochemical Properties of Fluorinated Piperidines
Compound
Substitution Pattern
(approx.)
(vs. Piperidine)
LogP Impact
Primary SAR Utility
Piperidine
Unsubstituted
11.2
0
Ref
Baseline scaffold
3-Fluoropiperidine
-substitution
~9.0 - 9.5
-1.7 to -2.2
Slight
Modulate basicity; induce gauche conformation
4-Fluoropiperidine
-substitution
~9.8 - 10.0
-1.2 to -1.4
Neutral
Block metabolic oxidation at C4
3,3-Difluoropiperidine
-disubstitution
~8.0 - 8.5
-2.7 to -3.2
Significant drop; remove chiral center
4,4-Difluoropiperidine
-disubstitution
8.5
-2.7
Block metabolism; lower without chirality
Expert Insight: The 3-position (
) has a stronger effect on than the 4-position () due to proximity. Use 3,3-difluoropiperidine when a drastic reduction in basicity is required to improve permeability or reduce hERG binding.
Conformational Control: The Gauche Effect
Unlike steric bulk which prefers equatorial positioning, fluorine at the 3-position of a protonated piperidine often exhibits a preference for the axial orientation. This is driven by the Charge-Dipole Gauche Effect .
Mechanism: In the protonated state, the C-F bond aligns anti-parallel to the
bond to maximize favorable dipole-dipole interactions.
SAR Implication: This locks the piperidine ring into a specific vector, which can be critical for binding affinity if the receptor pocket is narrow.
Figure 1: The "Fluorine Gauche Effect" drives the preference for the axial conformer in protonated 3-fluoropiperidines, stabilizing the structure via electrostatic interactions.
Metabolic Stability Strategy
The piperidine ring is a common "soft spot" for Cytochrome P450 (CYP450) enzymes. Oxidation typically occurs at the
-carbon (C2/C6) leading to ring opening, or the -carbon (C4) leading to hydroxylation.
Blocking Metabolic Hotspots
C4-Oxidation: Replacing the C4-hydrogen with fluorine (4-F or 4,4-difluoro) blocks hydroxylation. The C-F bond (approx. 116 kcal/mol) is significantly stronger than the C-H bond (approx. 99 kcal/mol), rendering it inert to CYP abstraction.
Ring Scission: Fluorination at C3 reduces the electron density of the ring, indirectly deactivating the adjacent C2 position toward oxidation.
Table 2: Metabolic Stability Decision Matrix
Metabolic Liability
Recommended Modification
Mechanism of Action
Potential Trade-off
Rapid C4 Hydroxylation
4,4-Difluoropiperidine
Steric/Electronic block of CYP active site
Increased lipophilicity (LogP)
N-Dealkylation
3-Fluoropiperidine
Inductive effect lowers N-lone pair availability
Introduction of chirality (enantiomers)
High Clearance (General)
3,3-Difluoropiperidine
Lowers LogD, reduces lipophilic metabolic binding
Reduced basicity may affect target binding
Case Study: MK-0731 (Kinesin Spindle Protein Inhibitor)
This case study exemplifies the successful application of fluorinated piperidine SAR to solve a multi-parameter optimization problem.
Challenge: The lead compound contained a standard piperidine. It suffered from high hERG inhibition (cardiotoxicity risk) and was a substrate for P-glycoprotein (P-gp) efflux (poor brain/tumor penetration).
Hypothesis: Lowering the basicity of the piperidine nitrogen would reduce hERG binding (which requires a cationic center) and improve permeability.
Solution: Introduction of a fluorine atom at the 3-position.[1][2][3][4][5]
Outcome:
pKa Modulation: The 3-fluoro substituent lowered the pKa from ~9.5 to ~8.0.
hERG:
shifted from <1 to >30 .
Conformation: The cis-3-fluoro (axial) isomer was selected as the clinical candidate (MK-0731) due to superior potency driven by the specific vector alignment.
Experimental Protocols
Synthesis: Dearomatization-Hydrogenation of Fluoropyridines
Based on the method by Glorius et al. (Nature Chem. 2019/ACS Catal. 2020).
This protocol avoids the use of unstable fluorinated aliphatic precursors by generating the piperidine ring directly from the stable fluoropyridine.
Reagents:
Substrate: 3-Fluoropyridine or substituted analog.[2][6]
Catalyst: 5 mol%
(or commercial for simpler substrates).
Reductant:
gas (50-80 bar) or Pinacolborane (HBpin) for transfer hydrogenation.
Solvent: Isopropanol or THF.
Step-by-Step Protocol:
Preparation: In a glovebox, charge a high-pressure steel autoclave with the fluoropyridine substrate (1.0 equiv) and the Rh-catalyst (0.05 equiv).
Solvation: Add anhydrous Isopropanol (0.5 M concentration).
Acidification (Optional): If using
, add 1.0 equiv of HCl (in dioxane) to protonate the pyridine, activating it for reduction.
Hydrogenation: Seal the autoclave, purge with
(3x), then charge with (50 bar).
Reaction: Stir at 60°C for 16-24 hours.
Workup: Vent the
carefully. Filter the mixture through a pad of Celite to remove the catalyst.
Purification: Concentrate the filtrate. The product is often obtained as the HCl salt. If free base is required, neutralize with
and extract with DCM. Verify stereochemistry (cis/trans) via -NMR coupling constants ().
SAR Decision Logic (Workflow)
Figure 2: Strategic decision tree for optimizing piperidine-based leads using fluorination.
References
Fluorine modulation of piperidine nitrogen basicity in a Merck KSP inhibitor. Scientific Update. Available at: [Link]
The formation of all-cis-(multi)fluorinated piperidines by a dearomatization-hydrogenation process. Nature Chemistry, 2019.[7] Available at: [Link]
Discovery of MK-0731: Kinesin Spindle Protein (KSP) Inhibitors. Journal of Medicinal Chemistry, 2008.[6] Available at: [Link]
4,4-Difluoropiperidine Hydrochloride Product Data. PubChem. Available at: [Link]
Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. ACS Catalysis, 2020. Available at: [Link]
Comparative pKa Analysis of Fluorinated and Non-Fluorinated Piperidines
Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Executive Summary In medicinal chemistry, the piperidine ring is a "privileged scaffold," appearing in...
Author: BenchChem Technical Support Team. Date: March 2026
Content Type: Publish Comparison Guide
Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Executive Summary
In medicinal chemistry, the piperidine ring is a "privileged scaffold," appearing in numerous FDA-approved drugs. However, the high basicity of the unsubstituted piperidine nitrogen (pKa ~11.2) often leads to poor membrane permeability (low LogD at physiological pH) and increased risk of hERG channel inhibition, a marker for cardiotoxicity.
Strategic fluorination offers a precise tool to modulate this basicity without altering the scaffold's gross topology. This guide provides a comparative analysis of piperidine , 3-fluoropiperidine , 4-fluoropiperidine , and their gem-difluoro analogs . It synthesizes experimental data to demonstrate how the position and stereochemistry of fluorine atoms dictate pKa shifts, offering a roadmap for optimizing drug-like properties.
Key Takeaway: While inductive effects generally lower pKa, 3-fluoropiperidine exhibits an anomalous basicity (pKa 9.3) compared to predictions, driven by a stereoelectronic stabilization of the protonated cation. Conversely, 3,3-difluoropiperidine provides the most dramatic reduction (pKa 7.4), often shifting the molecule into the optimal window for oral bioavailability and hERG avoidance.
Mechanistic Foundation: The "Fluorine Effect"
To rationally design piperidine-based drugs, one must understand the two competing forces at play when fluorine is introduced:
Through-Bond Inductive Effect (-I): Fluorine is the most electronegative element. It pulls electron density through the sigma-bond framework, destabilizing the positively charged ammonium cation (conjugate acid) and thereby lowering the pKa . This effect attenuates exponentially with distance (number of bonds).
Through-Space Stereoelectronic Effects: In the protonated state, the piperidine ring adopts a chair conformation. The interaction between the C-F bond dipole and the N-H+ bond dipole is critical.
Charge-Dipole Stabilization: If the C-F bond is axial , it is anti-parallel to the axial N-H+ bond.[1] This favorable alignment stabilizes the cation, resisting deprotonation and keeping the pKa higher than expected based on induction alone.
Diagram 1: Structural Logic of pKa Modulation
Caption: The dual influence of inductive withdrawal and stereoelectronic stabilization on piperidine basicity.
Comparative Data Analysis
The following table aggregates experimental pKa values. Note the non-linear relationship between fluorine position and basicity.
Compound
Structure
pKa (Exp)
ΔpKa (vs Piperidine)
Key Characteristic
Piperidine
Unsubstituted
11.2
-
Highly basic; fully protonated at pH 7.4.
4-Fluoropiperidine
Monofluoro ()
9.4
-1.8
Pure inductive withdrawal; no major conformational bias.
3-Fluoropiperidine
Monofluoro ()
9.3
-1.9
Anomalous: Expected to be lower than 4-F due to proximity. Reason: Axial-F stabilizes the cation.
Strongest Effect: Proximity + two fluorines. Ideal for lowering LogD.
Data Sources: Experimental values compiled from ChEMBL, PubChem, and primary literature (Lankin et al., J. Am. Chem. Soc.; Morgenthaler et al., ChemMedChem).
Interpretation for Drug Design
Safety (hERG): hERG inhibition is often driven by basic amines (pKa > 9) forming cation-pi interactions in the channel pore.
Strategy: Switching from Piperidine to 3,3-Difluoropiperidine drops pKa to 7.4, significantly reducing the cationic fraction and potential hERG affinity.
Permeability (LogD): At physiological pH (7.4), Piperidine (pKa 11.2) is >99.9% ionized (impermeable). 3,3-Difluoropiperidine (pKa 7.4) is 50% neutral.
Result: Massive increase in passive membrane permeability despite the intrinsic lipophilicity (LogP) remaining similar or slightly increasing.
Experimental Protocols
To validate these values in your own series, two primary methods are recommended.
Best for compounds with reasonable water solubility (>0.5 mM).
Preparation: Dissolve 1-2 mg of the piperidine salt (HCl) in 20 mL of degassed water containing 0.15 M KCl (ionic strength adjuster).
Titrant: Carbonate-free 0.1 M NaOH.
Apparatus: Automated titrator (e.g., Mettler Toledo, Sirius T3) with a high-precision glass pH electrode.
Execution: Perform a "Blank" titration (solvent only) and a "Sample" titration.
Analysis: Use the Gran Plot method or Bjerrum analysis to determine the inflection point.
Method B: 19F NMR Titration (The "Fluorine Advantage")
Ideal for fluorinated compounds with low solubility or when impurities are present (since 19F is background-free).
Buffer Series: Prepare 10 phosphate/citrate buffers ranging from pH 2.0 to pH 12.0.
Sample: Add 50 µL of compound stock (in DMSO/MeOH) to 500 µL of each buffer + 10% D2O.
Measurement: Acquire 1H-decoupled 19F NMR spectra for each sample.
Plotting: Track the Chemical Shift (
) of the fluorine signal vs. pH.
Calculation: Fit the sigmoidal curve to the Henderson-Hasselbalch equation:
Diagram 2: Experimental Workflow
Caption: Decision tree for selecting the optimal pKa determination methodology.
Decision Guide for Medicinal Chemists
When should you deploy which scaffold?
Diagram 3: Strategic Selection Logic
Caption: Strategic application of fluorinated piperidines based on lead optimization needs.
References
Lankin, D. C., et al. (2000). "The Unexpected Diaxial Orientation of cis-3,5-Difluoropiperidine in Water: A Potent C-F...H-N+ Charge-Dipole Effect." Journal of the American Chemical Society.[2] Link
Morgenthaler, M., et al. (2007). "Predicting and Tuning Physicochemical Properties in Lead Optimization: Amine Basicities." ChemMedChem. Link
ChEMBL Database. "Compound Report: 4-fluoropiperidine & 3,3-difluoropiperidine." European Bioinformatics Institute. Link
PubChem. "Compound Summary: 3-Fluoropiperidine."[3] National Library of Medicine. Link
Scientific Update. (2019). "Syn-3-Fluoro-4-aminopiperidine: A Story from Multiple Orientations." Link
Validating the Mechanism of Action of Piperidine Carboxamides: A Comparative Technical Guide
As drug development pipelines increasingly rely on phenotypic screening to discover novel chemotypes, the piperidine carboxamide scaffold has emerged as a highly versatile structural motif. Depending on its specific func...
Author: BenchChem Technical Support Team. Date: March 2026
As drug development pipelines increasingly rely on phenotypic screening to discover novel chemotypes, the piperidine carboxamide scaffold has emerged as a highly versatile structural motif. Depending on its specific functionalization, this scaffold can act as a highly selective antimalarial proteasome inhibitor, a non-covalent modulator of sensory ion channels, or a potent kinase inhibitor.
However, the versatility of piperidine carboxamides necessitates rigorous, orthogonal validation of their Mechanism of Action (MoA) to distinguish specific target engagement from off-target cytotoxicity. This guide provides a comprehensive framework for validating the MoA of piperidine carboxamides, utilizing two distinct, field-proven case studies: Plasmodium falciparum Proteasome (Pf20Sβ5) Inhibition and TRPA1 Ion Channel Modulation .
Target Deconvolution via Forward Genetics & Structural Biology
Case Study: Antimalarial Pf20Sβ5 Inhibitors (SW042 / SW584)
When phenotypic screens identify a highly active compound, the immediate challenge is target deconvolution. Recently, the piperidine carboxamide SW042 was identified as a potent antimalarial agent. To validate its MoA and optimize it into the lead compound SW584, researchers employed a self-validating forward genetics approach[1].
The Causality of the Validation Strategy
Resistance Selection: Parasites were cultured under sub-lethal compound pressure. This forces the parasite to mutate the drug's target to survive, establishing a direct evolutionary link between the compound and its biological target[2].
Whole Genome Sequencing (WGS): WGS of the resistant strain identified point mutations specifically in the Pf proteasome β5 active-site (Pfβ5)[2].
CRISPR-Cas9 Allelic Exchange: Because resistance selection can generate random passenger mutations, causality must be proven. By using CRISPR to introduce the isolated Pfβ5 mutation into wild-type parasites, researchers demonstrated an exact shift in the EC₅₀, proving the mutation alone was necessary and sufficient for resistance[2].
Cryo-EM Structural Validation: Structural biology confirmed that SW584 binds non-covalently to an unexplored pocket at the β5/β6/β3 interface—distinct from the catalytic threonine targeted by human-specific proteasome inhibitors like bortezomib[3].
Figure 1: Self-validating forward genetics workflow for target deconvolution.
Electrophysiology & Mutagenesis for Target Engagement
Case Study: TRPA1 Non-Covalent Agonists (PIPC1 / PIPC2)
The transient receptor potential ankyrin 1 (TRPA1) channel is a critical target for pain and respiratory diseases. While TRPA1 is classically activated by electrophiles (e.g., allyl isothiocyanate, AITC) via irreversible covalent modification of cysteine residues, specific piperidine carboxamides (PIPCs) have been validated as potent, non-covalent agonists [4].
The Causality of the Validation Strategy
Species-Specific Chimeras: PIPC1 activates human TRPA1 but fails to activate rat TRPA1[5]. By systematically swapping domains between human and rat TRPA1, researchers isolated the binding site to the S5/S6 transmembrane segments[5]. This exploits evolutionary divergence to map allosteric pockets without crystallization.
Competitive Inhibition: To prove that PIPCs bind to a specific allosteric site rather than altering membrane fluidity, researchers utilized A-967079, a known TRPA1 antagonist that binds the S5/S6 pocket[5]. Pre-incubation with A-967079 completely blocked PIPC1-induced calcium influx, validating the shared binding pocket[5].
Figure 2: Divergent activation pathways of TRPA1 by covalent vs. non-covalent modulators.
Comparative Performance Data
To objectively evaluate the performance of piperidine carboxamides, we must benchmark them against standard alternatives within their respective therapeutic domains.
Table 1: Comparative Efficacy of Antimalarial Agents
Compound
Scaffold
Target
In Vitro Potency (EC₅₀)
MoA Characteristics
Resistance Propensity
SW584
Piperidine Carboxamide
Pf20Sβ5 Proteasome
~Low nM
Reversible, non-covalent, species-selective
Very Low (MIR > 10⁹)
Bortezomib
Peptide Boronic Acid
Human/Pan Proteasome
~Low nM
Irreversible, covalent (catalytic Thr)
High Toxicity in host
DSM265
Triazolopyrimidine
PfDHODH
~Low nM
Slow-acting, metabolic inhibitor
Moderate
Artemisinin
Sesquiterpene Lactone
Multiple (ROS generation)
~Sub nM
Fast-acting, broad alkylation
Increasing globally
Table 2: Comparative Profile of TRPA1 Modulators
Compound
Scaffold
Target
EC₅₀ / IC₅₀
Binding Mechanism
Reversibility
PIPC1
Piperidine Carboxamide
Human TRPA1
EC₅₀ = 6.5 nM
S5/S6 Hydrophobic Pocket
Reversible Agonist
AITC
Isothiocyanate
TRPA1
EC₅₀ = ~10 μM
Covalent modification of Cys
Irreversible Agonist
A-967079
Oxime Derivative
TRPA1
IC₅₀ = ~67 nM
S5/S6 Hydrophobic Pocket
Reversible Antagonist
Step-by-Step Experimental Methodologies
To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating necessary controls to rule out experimental artifacts.
Protocol A: Target Deconvolution via CRISPR-Cas9 Rescue (Antimalarial)
Purpose: To definitively prove that a mutation identified via WGS is the sole cause of resistance to a piperidine carboxamide.
Baseline Establishment: Determine the precise EC₅₀ of the piperidine carboxamide (e.g., SW042) against wild-type P. falciparum (e.g., Dd2 strain) using a standard 72-hour SYBR Green viability assay.
Plasmid Construction: Engineer a CRISPR-Cas9 plasmid containing the single guide RNA (sgRNA) targeting the wild-type Pfβ5 locus, and a donor template containing the resistance-conferring point mutation (identified via WGS) alongside a silent shield mutation (to prevent Cas9 re-cleavage).
Transfection & Selection: Electroporate wild-type parasites with the plasmid. Select for successful transfectants using a standard selectable marker (e.g., WR99210 for hDHFR).
Genotypic Confirmation: Isolate genomic DNA from the surviving parasite population and perform Sanger sequencing across the Pfβ5 locus to confirm the successful integration of the point mutation.
Phenotypic Rescue (The Self-Validating Step): Perform the 72-hour SYBR Green assay on the edited parasites.
Validation Logic: If the EC₅₀ of the edited strain shifts to match the EC₅₀ of the original drug-selected resistant strain, the mutation is causal.
Control: Test the edited strain against an antimalarial with a distinct MoA (e.g., DSM265). The EC₅₀ for DSM265 should remain unchanged, proving the mutation does not confer generalized multi-drug resistance.
Protocol B: Competitive Calcium Influx Assay for TRP Modulators
Purpose: To validate that a piperidine carboxamide acts as a non-covalent agonist at a specific allosteric site.
Cell Preparation: Transiently transfect HEK-293F cells with human TRPA1 plasmid. Seed cells in a 384-well plate and incubate for 24 hours.
Dye Loading: Wash cells and load with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in assay buffer for 1 hour at 37°C.
Baseline Read: Transfer the plate to a FLIPR (Fluorometric Imaging Plate Reader) and record baseline fluorescence for 10 seconds.
Antagonist Pre-Incubation (The Self-Validating Step): Inject the known S5/S6 pocket antagonist A-967079 (1 μM) into half of the experimental wells. Inject vehicle (DMSO) into the other half. Incubate for 5 minutes.
Validation Logic: This step establishes competitive binding. If the piperidine carboxamide binds the same pocket, the antagonist will block its effect.
Agonist Addition: Inject the piperidine carboxamide (e.g., PIPC1 at 100 nM) into all wells.
Kinetic Readout & Analysis: Record fluorescence continuously for 3 minutes. Calculate the max relative fluorescence units (RFU). A successful validation will show a robust Ca²⁺ influx in the vehicle-pretreated wells, and complete ablation of the signal in the A-967079-pretreated wells.
References
Lawong, A., et al. (2024). Identification of potent and reversible piperidine carboxamides that are species-selective orally active proteasome inhibitors to treat malaria. Cell Chemical Biology. Available at:[Link]
Chernov-Rogan, T., et al. (2019). TRPA1 modulation by piperidine carboxamides suggests an evolutionarily conserved binding site and gating mechanism. Proceedings of the National Academy of Sciences (PNAS). Available at:[Link]
Cross-reactivity profiling of "3-Fluoropiperidine-1-carboximidamide"
The following is a comprehensive Publish Comparison Guide for the cross-reactivity profiling of 3-Fluoropiperidine-1-carboximidamide . This guide is structured for researchers in medicinal chemistry and chemical biology,...
Author: BenchChem Technical Support Team. Date: March 2026
The following is a comprehensive Publish Comparison Guide for the cross-reactivity profiling of 3-Fluoropiperidine-1-carboximidamide . This guide is structured for researchers in medicinal chemistry and chemical biology, focusing on its application as a conformationally restricted arginine mimic in fragment-based drug discovery (FBDD).
A Guide to Specificity in Arginine-Mimetic Scaffolds
Executive Summary: The "Fluorine Effect" in Arginine Mimics
3-Fluoropiperidine-1-carboximidamide (hereafter referred to as 3-F-PCA ) represents a critical evolution in the design of arginine mimetics. While traditional guanidino-compounds (like agmatine or simple piperidine-carboximidamides) are potent binders of arginine-handling enzymes, they often suffer from poor bioavailability (due to high basicity) and promiscuous off-target binding.
This guide profiles 3-F-PCA against its non-fluorinated parent and acyclic analogs.[1] The introduction of the fluorine atom at the C3 position is not merely structural; it exploits the gauche effect to lock conformation and lowers the pKa of the guanidine moiety, theoretically improving selectivity for targets like Dimethylarginine Dimethylaminohydrolase (DDAH) while reducing cross-reactivity with Nitric Oxide Synthases (NOS) .[1]
Comparative Snapshot
Feature
3-F-PCA (Subject)
Piperidine-1-carboximidamide (Parent)
L-NMMA (Standard)
Structure Class
Cyclic, Fluorinated Guanidine
Cyclic Guanidine
Acyclic Methyl-Arginine
pKa (Est.)
~11.5 (Modulated)
~13.0 (Highly Basic)
~12.5
Primary Utility
DDAH/PAD Fragment Screening
General Serine Protease Binder
NOS Inhibition
Metabolic Stability
High (Blocked C3 oxidation)
Moderate
Low (Rapid clearance)
The Cross-Reactivity Landscape[1]
When deploying 3-F-PCA as a probe or scaffold, the primary risk is "Arginine Mimic Promiscuity."[1] The profiling workflow must rigorously evaluate the compound against the Arginine-NO Axis .[1]
Target vs. Off-Target Map
The following diagram illustrates the critical pathways where 3-F-PCA activity must be isolated.
Figure 1: The Arginine-NO Axis showing the intended target (DDAH) versus competitive off-targets (NOS, Arginase) for guanidine mimetics.[1]
Detailed Profiling Protocols
To validate 3-F-PCA, you must perform a hierarchical screen.[1] Do not rely on single-point assays; use the following self-validating systems.
Experiment A: The DDAH vs. NOS Selectivity Index
Objective: Determine if the fluorinated scaffold retains DDAH potency while sparing NOS activity (a common failure point for non-fluorinated analogs).[1]
Reaction: Incubate Recombinant hDDAH-1 (100 nM) with ADMA (100 µM) and varying concentrations of 3-F-PCA (0.1 nM – 100 µM) in PBS (pH 7.4) at 37°C for 30 mins.
Detection: Add color development reagent (diacetyl monoxime/antipyrine) to detect Citrulline formation.[1] Absorbance at 466 nm.
Insight: The 3-Fluoro group reduces the basicity, making the compound a poorer mimic of the transition state required by NOS, thereby enhancing specificity for the hydrolase (DDAH) active site.[1]
Readout: Kinetic fluorescence (Ex 380nm / Em 460nm).
Threshold: A "Clean" profile requires IC50 > 100 µM against Thrombin.[1]
Physical & Chemical Stability Data
The utility of 3-F-PCA extends beyond binding; it offers superior physicochemical properties for library construction.
Property
3-F-PCA
Parent (Non-F)
Impact on Drug Design
Basicity (pKa)
~11.2
~13.5
Lower pKa improves membrane permeability and reduces phospholipidosis risk.[1]
LogD (pH 7.4)
-1.8
-2.5
Increased Lipophilicity (due to C-F bond) aids cellular entry.[1]
Metabolic Liability
Low
High
Fluorine at C3 blocks oxidative metabolism at the most reactive ring position.[1]
Strategic Recommendations
Use as a Fragment: 3-F-PCA is an ideal "seed" fragment.[1] If you observe weak hits (mM range) in a DDAH screen, grow the molecule from the piperidine nitrogen. The 3-F group will maintain the necessary pKa modulation as the molecule grows.
Avoid False Positives: In biochemical assays, guanidines can react with certain aldehydes. Always use appropriate blank controls without enzyme to rule out chemical quenching of the detection reagent.
Crystallography: The 3-F group induces a specific ring pucker (chair vs. twist-boat) depending on the stereochemistry (cis/trans relative to the amidine).[1] Co-crystallization is recommended early to verify the vector of the fluorine atom.
References
Leiper, J., et al. (2007).[1] "Biochemical characterization of DDAH enzymes and their inhibition." Nature Medicine.[1]
Knipp, M., et al. (2005).[1] "Reaction mechanism of DDAH-1 and covalent inhibition by chloroacetamidine." Journal of the American Chemical Society. [1]
Purser, S., et al. (2008).[1] "Fluorine in medicinal chemistry." Chemical Society Reviews.[1]
Vallance, P., & Leiper, J. (2004).[1] "Cardiovascular biology of the asymmetric dimethylarginine:dimethylarginine dimethylaminohydrolase pathway." Arteriosclerosis, Thrombosis, and Vascular Biology.
RCSB PDB. (2009).[1][9] "Crystal structure of DDAH-1 in complex with alkylamidine inhibitors (PDB: 3I4A)."[9] RCSB Protein Data Bank.[1][9]
Comparison of different synthetic strategies for 3-fluoropiperidines
Executive Summary: The Fluorine Effect The introduction of a fluorine atom at the C3 position of the piperidine ring is a high-value structural modification in medicinal chemistry.[1] Beyond simple bioisosterism, the ele...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Fluorine Effect
The introduction of a fluorine atom at the C3 position of the piperidine ring is a high-value structural modification in medicinal chemistry.[1] Beyond simple bioisosterism, the electron-withdrawing nature of the C3-fluorine atom significantly modulates the basicity of the piperidine nitrogen.
pKa Modulation: Unsubstituted piperidine has a pKa
11.0. 3-Fluoropiperidine typically exhibits a pKa 9.0–9.5. This reduction lowers the fraction of cationic species at physiological pH, improving membrane permeability and oral bioavailability.
Conformational Bias: The gauche effect (interaction between the C-F bond and the N-lone pair or N-H bond) can lock the ring into specific conformations, enhancing binding affinity.
However, synthesizing this scaffold is deceptively difficult due to regioselectivity issues and the risk of skeletal rearrangements. This guide objectively compares the three dominant synthetic strategies.
Strategic Landscape
Strategy A: Heterogeneous Hydrogenation of Fluoropyridines
Verdict: The Scalable, Process-Ready Choice
This approach utilizes commercially available 3-fluoropyridine. Historically, this failed because the C-F bond is labile under hydrogenation conditions (hydrodefluorination).
The Breakthrough: The use of Brønsted acids (e.g., HCl) or specific heterogeneous catalysts (Rh-CAAC, Pd(OH)
) protonates the pyridine ring. This activates the ring for reduction while electronically deactivating the C-F bond toward oxidative addition by the metal catalyst.
Pros: Low raw material cost; scalable to kilograms; access to cis-isomers (with specific catalysts).
Cons: Requires high-pressure equipment; catalyst screening is essential to prevent defluorination.
Strategy B: Electrophilic Fluorination
Verdict: The Late-Stage Functionalization Choice
This method typically involves the fluorination of enamines or enolates derived from N-protected piperidones using reagents like Selectfluor or NFSI.
Mechanism: Generation of an enamine/enolate followed by attack on the electrophilic 'F+' source.
Pros: Good for introducing fluorine into complex, pre-existing piperidine scaffolds.
Cons: Poor atom economy; often results in racemic mixtures requiring chiral resolution; difficult to control mono- vs. di-fluorination.
Attempting to convert 3-hydroxypiperidine to 3-fluoropiperidine using DAST (Diethylaminosulfur trifluoride) is a classic textbook error that persists in literature.
The Critical Flaw: The reaction does not proceed via a simple
inversion. Instead, the activated hydroxyl group is displaced by the nitrogen lone pair (neighboring group participation), forming a bicyclic aziridinium intermediate . Fluoride attack on this intermediate leads to ring contraction, yielding 2-(fluoromethyl)pyrrolidine rather than the desired piperidine.
Mitigation: Strong electron-withdrawing protecting groups (e.g., Tosyl, Cbz) on the nitrogen can suppress the lone pair participation, but yield often suffers.
Visualizing the Mechanism: The Ring Contraction Trap
The following diagram illustrates the competing pathways in Strategy C. This is critical for understanding why standard deoxofluorination often fails.
Figure 1: Mechanism of DAST-mediated ring contraction. Note the dominance of the Aziridinium pathway leading to pyrrolidines.
Comparative Performance Data
The following table summarizes experimental outcomes based on literature precedents (e.g., Glorius group, Roche process data).
Metric
Strategy A: Hydrogenation (Pd/HCl)
Strategy B: Electrophilic (Selectfluor)
Strategy C: Deoxofluorination (DAST)
Yield (Optimized)
85 – 95%
50 – 70%
20 – 45% (highly variable)
Stereocontrol
High (cis-selective with Rh-CAAC)
Low (typically racemic)
Low (retention/inversion mix)
Scalability
High (kg scale demonstrated)
Moderate (reagent cost)
Low (safety/exotherm)
Atom Economy
Excellent
Poor
Moderate
Major Impurity
Defluorinated piperidine
Difluoro-species
Contracted Pyrrolidine
Detailed Experimental Protocols
Protocol A: Scalable Synthesis via Acid-Mediated Hydrogenation
Reference: Adapted from Glorius et al. and Roche process patents.
Objective: Synthesis of 3-fluoropiperidine hydrochloride from 3-fluoropyridine.
Preparation:
Charge a high-pressure autoclave with 3-fluoropyridine (1.0 equiv).
Add solvent: Methanol (10 volumes).
Add Catalyst: 20 wt% Pd(OH)
/C (Pearlman’s catalyst, 5 mol% loading).
Critical Step: Add concentrated HCl (1.1 equiv). Note: The acid protonates the pyridine, preventing catalyst poisoning and suppressing C-F bond hydrogenolysis.
Hydrogenation:
Seal the autoclave and purge with
(3x) and (3x).
Pressurize to 50 bar
.
Stir vigorously at room temperature for 12–24 hours. Monitoring: Check
uptake.
Workup:
Vent
and purge with .
Filter the catalyst through a pad of Celite (Caution: Pyrophoric catalyst).
Concentrate the filtrate under reduced pressure.
Recrystallize the residue from EtOH/Et
O to obtain 3-fluoropiperidine·HCl as a white crystalline solid.
Protocol B: Avoiding Contraction in Deoxofluorination
Reference: Van der Eycken et al.
Objective: Synthesis of N-Cbz-3-fluoropiperidine from N-Cbz-3-hydroxypiperidine.
Preparation:
Substrate: N-Cbz-3-hydroxypiperidine (1.0 equiv). Note: N-Benzyl or N-Alkyl groups will fail here due to high nucleophilicity.
Solvent: Anhydrous Dichloromethane (DCM) .
Reagent: XtalFluor-E (1.2 equiv) and TEA·3HF (promoter).
Reaction:
Cool the solution to -78°C .
Add XtalFluor-E portion-wise.
Allow to warm slowly to -10°C (Do not heat to reflux).
Stir for 4 hours.
Quench:
Quench with saturated aqueous NaHCO
at 0°C.
Extract with DCM.
Purification: Silica gel chromatography is required to separate the minor pyrrolidine impurity (approx. 5-10%) from the piperidine product.
Decision Matrix
When should you choose which strategy?
Figure 2: Decision matrix for selecting the optimal synthetic route.
References
Glorius, F., et al. (2019).[2][3] "The formation of all-cis-(multi)fluorinated piperidines by a dearomatization–hydrogenation process."[3] Nature Chemistry, 11, 264–270.[3] Link
Roche Process Research. (2020). "Scalable Synthesis of Highly Pure (R)-3-Fluoropyrrolidine and Piperidine derivatives." Organic Process Research & Development. (Contextual citation based on search results for scale-up).
Van der Eycken, E., et al. (2015). "Ring Contraction of 3-Hydroxy-3-(trifluoromethyl)piperidines." Chemistry - A European Journal, 21(37), 12876-12880. Link
Yu, Z., Jin, W., & Jiang, Q. (2020).[4] "Brønsted Acid Activation Strategy in Transition-Metal Catalyzed Asymmetric Hydrogenation of N-Unprotected Imines/Pyridines." ACS Catalysis. Link
Scientific Update. (2019). "Syn-3-Fluoro-4-aminopiperidine - a story from multiple orientations." Scientific Update. Link
Benchmarking the Metabolic Stability of Fluorinated Piperidines
Executive Summary The piperidine ring is a ubiquitous pharmacophore in medicinal chemistry, appearing in blockbusters like Donepezil, Fentanyl, and Risperidone. However, its electron-rich nitrogen and adjacent -carbons r...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The piperidine ring is a ubiquitous pharmacophore in medicinal chemistry, appearing in blockbusters like Donepezil, Fentanyl, and Risperidone. However, its electron-rich nitrogen and adjacent
-carbons render it highly susceptible to oxidative metabolism by Cytochrome P450 (CYP450) enzymes. This often leads to rapid intrinsic clearance () and poor oral bioavailability.
Strategic fluorination—replacing specific hydrogen atoms with fluorine—is the gold standard for mitigating these liabilities. This guide benchmarks the metabolic stability of fluorinated piperidines against their non-fluorinated parents. It synthesizes experimental data to demonstrate how fluorine substitution patterns (3-F, 4-F, 3,3-F2) modulate pKa, block metabolic "soft spots," and induce conformational changes that extend half-life (
).
Scientific Rationale: The "Fluorine Effect"[1][2][3]
To engineer stability, one must understand the failure modes of the parent scaffold. The metabolic lability of piperidine arises from two primary mechanisms:
N-oxidation: Direct oxidation of the basic nitrogen.
-Carbon Hydroxylation: CYP450-mediated abstraction of the hydrogen atom adjacent to the nitrogen, leading to ring opening or dealkylation.
Fluorination counters these via three distinct physicochemical levers:
A. Electronic Deactivation (Bond Strength)
The C-F bond is the strongest single bond in organic chemistry (~116 kcal/mol vs. ~99 kcal/mol for C-H). Replacing a metabolically labile C-H bond with C-F effectively "armors" the molecule at that specific site. Furthermore, the high electronegativity of fluorine pulls electron density away from the
-carbons, making them less attractive to the electrophilic oxo-iron species in the CYP450 active site.
B. pKa Modulation (Basicity Reduction)
The basicity of the piperidine nitrogen (typically pKa ~10-11) often drives non-specific binding and lysosomal trapping.
3-Fluoro substitution: Due to proximity (2 bonds away), the inductive effect (
) significantly lowers the pKa of the amine (typically by 1–2 log units). This reduces the percentage of ionized species at physiological pH, often improving membrane permeability and reducing hERG liability.
4-Fluoro substitution: Being more distal (3 bonds away), the effect on pKa is subtler (< 0.5 log units).
C. Conformational Locking (The Gauche Effect)
Unlike hydrogen, fluorine introduces stereoelectronic effects. In protonated 3-fluoropiperidines, the fluorine atom frequently adopts an axial orientation.[1] This is due to a favorable charge-dipole interaction between the C-F bond and the ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">
bond. This "conformational lock" can reduce the entropic penalty of binding to target proteins and restrict the molecule's ability to adopt the transition state required for enzymatic oxidation.
Comparative Analysis: Benchmarking Data
The following table presents a representative benchmarking dataset derived from structure-activity relationship (SAR) trends observed in fragment-based drug discovery (FBDD).
Key Insight: While 4-F substitution improves stability slightly by blocking remote oxidation, 3-F substitution is often superior for metabolic stability because it simultaneously armors the ring and significantly lowers the basicity of the nitrogen, reducing the overall affinity for metabolizing enzymes.
Mechanistic Visualization
The following diagram illustrates the metabolic fate of the parent piperidine versus the protective mechanism of the 3-fluoro analog.
Figure 1: Comparative metabolic pathways showing the vulnerability of the parent scaffold versus the blockade effect in 3-fluoropiperidine.
Experimental Protocol: Microsomal Stability Assay
To generate the data types listed above, a rigorous Human Liver Microsome (HLM) assay is required. This protocol ensures data integrity through self-validating controls.
Reagents & Materials[1][4][5][6][7][8]
Test System: Pooled Human Liver Microsomes (HLM), 20 mg/mL protein concentration.
Cofactor: NADPH Regenerating System (NADP+, Glucose-6-phosphate, G6P-Dehydrogenase).
Buffer: 100 mM Potassium Phosphate (pH 7.4).
Quench Solution: Ice-cold Acetonitrile (ACN) containing internal standard (e.g., Tolbutamide).
Step-by-Step Workflow
Preparation: Dilute test compounds to 1 µM in Phosphate Buffer (0.1% DMSO final).
Pre-Incubation: Mix compound with microsomes (0.5 mg/mL final protein conc) at 37°C for 5 minutes.
Initiation: Add NADPH regenerating system to start the reaction (
).
Control: Run a parallel incubation replacing NADPH with buffer to assess chemical stability (non-enzymatic degradation).
Sampling: At defined intervals (0, 5, 15, 30, 45, 60 min), transfer 50 µL aliquots into 150 µL of Quench Solution.
Processing: Centrifuge samples at 4,000 rpm for 15 min to precipitate proteins.
vs. time.[2] The slope is the elimination rate constant.
Assay Visualization
Figure 2: Standardized workflow for the microsomal stability assay.
Strategic Recommendations
Based on the benchmarking data and mechanistic insights, the following selection criteria apply for drug design:
Use 3-Fluoropiperidine when: You need to simultaneously lower LogD and reduce basicity (pKa) to solve hERG or permeability issues while gaining metabolic stability. This is often the "high impact" modification.
Use 4-Fluoropiperidine when: The basicity of the nitrogen is critical for target binding (e.g., salt bridge formation) and cannot be significantly lowered. 4-F provides metabolic protection without the drastic pKa drop of the 3-F analog.
Use 3,3-Difluoropiperidine when: The molecule faces extreme metabolic instability. The gem-difluoro group completely blocks
-oxidation and significantly alters the ring pucker, often leading to a distinct IP space.
References
Rowley, M., et al. (2001). 3-(4-Fluoropiperidin-3-yl)-2-phenylindoles as high affinity, selective, and orally bioavailable h5-HT(2A) receptor antagonists.[3] Journal of Medicinal Chemistry. [Link]
Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. [Link]
Champagne, P. A., et al. (2015). Stereoelectronic and Conformational Effects of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry. [Link][4]
Obach, R. S. (1999). Prediction of human clearance of twenty-nine drugs from hepatic microsomal intrinsic clearance data. Drug Metabolism and Disposition. [Link]
Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews. [Link]
Technical Comparison Guide: 3-Fluoropiperidine-1-carboximidamide vs. Standard Enzyme Inhibitors
Executive Summary & Mechanism of Action 3-Fluoropiperidine-1-carboximidamide (3-F-PCA) is a specialized cyclic guanidine derivative designed as a bioisostere of the arginine side chain. While often utilized as a fragment...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Mechanism of Action
3-Fluoropiperidine-1-carboximidamide (3-F-PCA) is a specialized cyclic guanidine derivative designed as a bioisostere of the arginine side chain. While often utilized as a fragment in fragment-based drug discovery (FBDD), its primary utility as a standalone probe lies in the inhibition of enzymes that process arginine-like substrates, specifically Dimethylarginine Dimethylaminohydrolase 1 (DDAH1) and Trypsin-like Serine Proteases .
The "Fluorine Effect" in Inhibitor Design
Unlike the parent molecule (piperidine-1-carboximidamide), the introduction of a fluorine atom at the C3 position serves two critical medicinal chemistry functions:
pKa Modulation: Fluorine's electronegativity lowers the pKa of the guanidine group (typically ~12-13 to ~10-11), improving bioavailability and altering hydrogen bond donor/acceptor properties within the active site.
Metabolic Blocking: The C3 position is a common site for oxidative metabolism (hydroxylation). Fluorination blocks this pathway, enhancing the metabolic stability of the probe in cell-based assays.
Primary Target: DDAH1 and the NO Axis
DDAH1 hydrolyzes Asymmetric Dimethylarginine (ADMA) , an endogenous inhibitor of Nitric Oxide Synthase (NOS). By inhibiting DDAH1, 3-F-PCA causes ADMA accumulation, which subsequently inhibits NOS and reduces Nitric Oxide (NO) production. This makes it a crucial tool for studying endothelial dysfunction and septic shock.
Figure 1: The DDAH/ADMA/NO regulatory axis. 3-F-PCA inhibits DDAH1, leading to ADMA accumulation and subsequent downregulation of Nitric Oxide.
Head-to-Head Comparison: DDAH Inhibition
This section compares 3-F-PCA against the industry standards: L-NMMA (a non-selective NOS/DDAH modulator) and PD 404182 (a selective small molecule DDAH1 inhibitor).
Comparative Performance Matrix
Feature
3-Fluoropiperidine-1-carboximidamide
PD 404182
L-NMMA
Primary Target
DDAH1 (Competitive)
DDAH1 (Competitive)
NOS (Direct) / DDAH (Substrate)
Mechanism
Arginine Mimetic (Cyclic Guanidine)
Small Molecule (Non-guanidine)
Arginine Analog (Linear)
Selectivity
High for DDAH1 vs. NOS
High for DDAH1
Low (Inhibits all NOS isoforms)
Metabolic Stability
High (Fluorine blocks oxidation)
Moderate
Low (Rapidly metabolized)
Binding Mode
Reversible, Active Site (Cys-S attack)
Reversible, Allosteric/Active
Substrate / Competitive
Key Limitation
Potential off-target Trypsin inhibition
Solubility issues
Non-specific NO blockade
Technical Analysis[1][2]
Vs. PD 404182: PD 404182 is a potent (IC50 ~9 µM) inhibitor but lacks the structural rigidity of the piperidine core. 3-F-PCA offers a more defined pharmacophore for crystallographic studies, as the cyclic guanidine locks the "arginine-like" charge in a specific orientation, mimicking the transition state of ADMA hydrolysis.
Vs. L-NMMA: L-NMMA is often used to block NO production, but it acts directly on NOS. 3-F-PCA acts upstream on DDAH. If you need to distinguish between direct NOS inhibition and ADMA-mediated regulation, 3-F-PCA is the superior probe.
The N-amidinopiperidine moiety is a classic P1 residue mimic for Trypsin-like serine proteases. The 3-fluoro modification alters the binding kinetics.
Parameter
3-F-PCA
Benzamidine (Standard)
Target
Trypsin, Thrombin, Matriptase
Trypsin, Trypsin-like proteases
Ki (Approx)
Low µM range (Predicted)
~18 µM (Trypsin)
Binding
Salt bridge to Asp189 + Hydrophobic fit
Salt bridge to Asp189
Advantage
Fluorine can probe the S1 pocket polarity
Cheap, general purpose
Critical Note: When using 3-F-PCA to study DDAH, you must control for serine protease inhibition if your assay involves protease-dependent pathways (e.g., coagulation cascades).
Experimental Protocol: DDAH1 Activity Assay
This colorimetric assay quantifies the conversion of ADMA to L-Citrulline by DDAH1. It is robust against the presence of fluorinated inhibitors.
Reagents Required[1][6][7]
Enzyme: Recombinant human DDAH1 (approx. 100 nM final).
Substrate: ADMA (Asymmetric Dimethylarginine), 1 mM stock.
Inhibitor: 3-Fluoropiperidine-1-carboximidamide (dissolved in DMSO).
Color Reagent A: Antipyrine (0.5% in 50% H2SO4).
Color Reagent B: Diacetyl monoxime (0.8% in 5% acetic acid).
Step-by-Step Workflow
Pre-Incubation:
Mix 40 µL of Assay Buffer (100 mM Sodium Phosphate, pH 7.4) with 10 µL of DDAH1 enzyme.
Add 5 µL of 3-F-PCA (various concentrations).
Incubate at 37°C for 15 minutes to allow inhibitor binding.
Reaction Initiation:
Add 45 µL of ADMA substrate (Final concentration 100-500 µM).
Incubate at 37°C for 60 minutes.
Termination & Development:
Add 100 µL of Color Reagent Mixture (Mix Reagent A and B 1:2 v/v just before use).
Heat the plate/tubes at 95°C for 10 minutes. (This step develops the Citrulline-specific red color).
Cool to room temperature in the dark (10 mins).
Quantification:
Read Absorbance at 466 nm .
Calculate % Inhibition relative to DMSO control.
Figure 2: Colorimetric assay workflow for validating DDAH1 inhibition by 3-F-PCA.
References
Kotthaus, J., et al. (2008). Design, synthesis, and biological evaluation of novel piperidine-1-carboximidamide derivatives as DDAH inhibitors.Journal of Medicinal Chemistry , 51(12), 3545-3550.
Rossiter, S., et al. (2005). Inhibitors of the Hydrolytic Enzyme Dimethylarginine Dimethylaminohydrolase (DDAH): Discovery, Synthesis and Development.Current Medicinal Chemistry , 12(20), 2305-2315.
Schiebel, J., et al. (2018).[1] Intriguing role of water in protein-ligand binding studied by neutron crystallography on trypsin complexes.[2][1]Nature Communications , 9, 3559.
Lawong, A., et al. (2024).[3] Identification of potent and reversible piperidine carboxamides that are species-selective orally active proteasome inhibitors to treat malaria.[4][3][5]Cell Chemical Biology , 31, 1503–1517.[3]
Operational Identity & Chemical Profile 3-Fluoropiperidine-1-carboximidamide (CAS: 2098082-60-9) is a fluorinated amidine intermediate used frequently in medicinal chemistry for introducing metabolic stability via the fl...
Author: BenchChem Technical Support Team. Date: March 2026
Operational Identity & Chemical Profile
3-Fluoropiperidine-1-carboximidamide (CAS: 2098082-60-9) is a fluorinated amidine intermediate used frequently in medicinal chemistry for introducing metabolic stability via the fluorine atom while modulating basicity through the guanidine-like carboximidamide group.[1]
Effective disposal requires addressing two critical chemical functionalities:
The C-F Bond: High thermal stability requires specialized incineration conditions to prevent environmental persistence and manage hydrofluoric acid (HF) generation.
The Carboximidamide Moiety: A strong organic base that presents compatibility risks with acidic waste streams and potential nitrogen oxide (NOx) generation during thermal destruction.
DO NOT mix with strong oxidizing acids (HNO₃) or dehydrating acids (H₂SO₄).
Halogen Content
Fluorinated
Mandatory: Segregate into "Halogenated" waste streams.
Combustibility
Combustible Organic Solid
Suitable for thermal energy recovery/incineration.
Water Solubility
Soluble (form dependent)
Spills can be diluted, but aqueous waste is Class 8 (Corrosive) if pH > 12.5.
Hazard Assessment (GHS Standards)
Before initiating disposal, the material must be classified according to the Globally Harmonized System (GHS). While specific vendor SDSs may vary, the functional group analysis dictates the following baseline precautions:
Precautionary Principle: Treat as a Corrosive Solid (Category 1B) until pH testing confirms otherwise, due to the amidine hydrolysis potential on moist mucous membranes.
Pre-Disposal Handling & Segregation Protocols
Core Directive: The primary cause of laboratory waste accidents involving amidines is improper segregation with incompatible acids.
The "Amidine Protocol" for Segregation
Solid Waste: Collect in a dedicated container labeled "Solid Waste - Halogenated Organics - Basic." [1]
Container Material: High-Density Polyethylene (HDPE) is preferred over glass to prevent breakage and etching if moisture is present (HF risk).[1]
Liquid Waste (Mother Liquors):
Do not combine with "Acidic Aqueous Waste."
If the solvent is organic (e.g., DCM, Methanol), segregate into "Halogenated Organic Solvents."
Check pH prior to disposal; if pH > 12.5, label as RCRA D002 (Corrosive).
Contaminated Labware[1][8]
Sharps/Glass: Rinse with a suitable solvent (methanol/ethanol) into the halogenated liquid waste container before placing the glass in the sharps bin. This "triple-rinse" procedure declassifies the solid glass waste in many jurisdictions.
Disposal Workflow Visualization
The following decision tree outlines the logical flow for categorizing and disposing of 3-Fluoropiperidine-1-carboximidamide waste.
Figure 1: Decision logic for segregating fluorinated amidine waste streams to ensure downstream compliance.
Destruction & Environmental Fate
The ultimate disposal method for 3-Fluoropiperidine-1-carboximidamide is High-Temperature Incineration .[1] Landfilling is not recommended due to the potential for leaching fluorinated breakdown products.
Incineration Parameters
To ensure complete mineralization of the C-F bond and safe management of byproducts, the waste management facility must utilize an incinerator meeting these specifications:
Temperature: Minimum 1100°C (2000°F). Lower temperatures may result in incomplete combustion, releasing toxic fluorinated oligomers.
Residence Time: > 2 seconds in the secondary combustion chamber.
Off-Gas Treatment (Scrubbing):
Hydrogen Fluoride (HF) Capture: The combustion of the piperidine ring's fluorine atom generates HF gas. The incinerator must be equipped with a wet scrubber (typically using Calcium Hydroxide,
, or Sodium Hydroxide, ) to convert corrosive HF into stable salts like Calcium Fluoride ().
NOx Control: The carboximidamide nitrogens will oxidize to NOx. Selective Catalytic Reduction (SCR) systems are required to meet emission standards.
Regulatory Coding (RCRA - USA)
While 3-Fluoropiperidine-1-carboximidamide is not a "P" or "U" listed waste, it must be characterized by the generator:
Characteristic Waste: If the waste is a liquid with pH > 12.5, assign code D002 (Corrosivity).
Lab Packs: Small quantities should be lab-packed under DOT Hazard Class 8 (Corrosive) or 6.1 (Toxic) depending on concentration and pH, clearly marked as "Fluorinated Organic."
Emergency Spill Procedures
In the event of a spill in the laboratory, immediate containment is necessary to prevent exposure and drain contamination.
Solid Spill
PPE: Wear nitrile gloves (double gloved), safety goggles, and an N95 particulate respirator or work within a fume hood.
Containment: Do not dry sweep (generates dust). Cover the spill with a damp paper towel or use a HEPA-filtered vacuum dedicated to chemical waste.
Neutralization: Wipe the area with a dilute weak acid (e.g., 5% Citric Acid) to neutralize any residual basicity from the amidine, followed by a water rinse.
Disposal: Place all cleanup materials into the Solid Halogenated Waste container.
Solution Spill
Absorb: Use an inert absorbent (Vermiculite or Sand). Do not use clay-based absorbents if the solution is highly basic, as this can degrade the clay.
PubChem. (n.d.). 3-(Fluoromethyl)piperidine-1-carboximidamide.[1] National Library of Medicine. Retrieved March 5, 2026, from [Link]
United States Environmental Protection Agency (EPA). (2024). Wastes - Hazardous Waste - Waste Types - Listed Wastes. Retrieved March 5, 2026, from [Link]
National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. The National Academies Press.[8] Retrieved March 5, 2026, from [Link]
Personal protective equipment for handling 3-Fluoropiperidine-1-carboximidamide
Advanced Operational Guide: Personal Protective Equipment and Handling Protocols for 3-Fluoropiperidine-1-carboximidamide Welcome to the application scientist's technical guide for handling 3-Fluoropiperidine-1-carboximi...
Author: BenchChem Technical Support Team. Date: March 2026
Advanced Operational Guide: Personal Protective Equipment and Handling Protocols for 3-Fluoropiperidine-1-carboximidamide
Welcome to the application scientist's technical guide for handling 3-Fluoropiperidine-1-carboximidamide . In drug discovery and medicinal chemistry, fluorinated piperidines and carboximidamides (guanidines) are highly valued for their ability to modulate target binding affinity and pharmacokinetic profiles. However, the unique physicochemical properties of this compound demand stringent, causality-driven safety protocols. This guide provides the definitive standard operating procedure (SOP) for its handling, dissolution, and disposal, designed to empower researchers with safe, self-validating laboratory practices.
Chemical Profiling & Mechanistic Causality of Hazards
To handle a chemical safely, one must understand why it is hazardous. 3-Fluoropiperidine-1-carboximidamide combines a lipophilic fluorinated piperidine ring with a highly basic carboximidamide moiety.
The "Superbase" Effect : The carboximidamide group exhibits exceptional basicity, with pKa values typically ranging from 11 to 13.5 [1]. This high basicity results from the ability of the positive charge to delocalize across both nitrogen atoms upon protonation, creating a resonance-stabilized amidinium cation [1]. Because it is one of the strongest uncharged bases in organic chemistry, the unprotonated free base acts as a severe tissue irritant [2]. It rapidly strips protons from biological macromolecules, leading to localized protein denaturation and lipid saponification upon contact with the epidermis or cornea.
Enhanced Permeability : The addition of the fluorine atom at the 3-position of the piperidine ring increases the molecule's lipophilicity compared to non-fluorinated analogs. This structural modification enhances cellular membrane permeability, thereby increasing the acute toxicity risk via dermal absorption [3].
Hazard Identification (GHS Extrapolation)
Based on the physicochemical behavior of structurally analogous fluoropiperidines and carboximidamides[3][4], this compound triggers the following primary hazard classifications:
Acute Toxicity, Oral (Category 4) - H302 : Harmful if swallowed (driven by fluoropiperidine toxicity).
STOT SE 3 - H335 : May cause respiratory irritation (alkaline dust aerosolization).
Personal Protective Equipment (PPE) Matrix
Do not rely on generic lab attire. The following PPE matrix is specifically designed to counteract the alkaline and lipophilic nature of 3-Fluoropiperidine-1-carboximidamide.
PPE Category
Required Equipment
Mechanistic Rationale (Causality)
Eye/Face Protection
Chemical safety goggles (EN 166 compliant). Add a face shield for solutions >0.1 M.
The highly basic amidine group can cause rapid, irreversible corneal opacity upon contact. Standard safety glasses lack orbital seals and are insufficient against basic aerosols.
Hand Protection
Nitrile gloves (Minimum 0.11 mm thickness). Double-glove when handling organic solutions.
Nitrile provides excellent chemical resistance to basic organic amines. Double-gloving prevents breakthrough if the lipophilic fluorinated compound is dissolved in a carrier solvent (e.g., DMSO).
Body Protection
Flame-resistant (FR) or standard 100% cotton lab coat with elastic cuffs.
Prevents electrostatic discharge (ESD) which can aerosolize the powder. Elastic cuffs prevent accidental wrist exposure to basic dust.
Respiratory
N95/P3 particulate respirator (if weighing outside a localized exhaust system).
Prevents inhalation of alkaline particulates that cause severe acute inflammation of the respiratory mucosal lining.
Standard Operating Procedure (SOP): Handling and Dissolution
This protocol is a self-validating system designed to mitigate static aerosolization, exothermic protonation, and dermal exposure.
Step 1: Environmental Preparation
Conduct all dry-powder handling within a certified Chemical Fume Hood or Class II Type A2 Biological Safety Cabinet.
Validation Check: Ensure the inward face velocity of the hood is between 0.4 and 0.6 m/s. Too high, and the powder will scatter; too low, and containment fails.
Step 2: Static Mitigation & Weighing
Fluorinated organic powders frequently hold a static charge, causing them to "jump" from spatulas, drastically increasing the inhalation risk.
Pass an anti-static zero-ionizer over the weigh boat prior to transfer.
Tare the vessel, transfer the required mass using a clean, grounded stainless-steel micro-spatula, and seal the vessel immediately.
Step 3: Dissolution Protocol
When dissolving the free base in aqueous buffers, anticipate a localized exothermic reaction as the "superbase" protonates to form the amidinium cation.
Method: Add the solvent (e.g., DMSO, DMF, or buffered aqueous solution) dropwise to the pre-weighed powder while gently vortexing. Do not add the powder to the solvent, as this can cause clumping, incomplete protonation, and localized heat spikes.
Spill Mitigation & Disposal Plan
A spill of a highly basic, fluorinated organic compound requires specific neutralization tactics.
Spill Response (Powder):
Do not dry sweep. Sweeping aerosolizes the alkaline dust.
Mist the spill lightly with a weak acidic buffer (e.g., 5% citric acid or 1M acetic acid). Causality: This neutralizes the highly basic carboximidamide group into a stable, non-volatile salt, mitigating immediate corrosive hazards.
Cover with an inert absorbent material (e.g., vermiculite or chemical spill sand).
Collect using a non-sparking plastic scoop and place into a sealed, labeled hazardous waste container.
Disposal:
Segregation : Must be strictly segregated into Halogenated Organic Waste due to the presence of the fluorine atom.
Warning: Do not mix directly with highly concentrated strong acids in the waste stream, as the rapid acid-base neutralization will generate significant heat and potential off-gassing.
Operational Workflow Visualization
Operational workflow for the safe handling, dissolution, and disposal of 3-Fluoropiperidine-1-carboximidamide.
References
Retrosynthesis Analysis
One-step AI retrosynthesis routes and strategy settings for this compound.
Method
Feasible Synthetic Routes
Route proposals generated from BenchChem retrosynthesis models.
